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Core Science & Biosynthesis

Foundational

Mechanism of Action of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide: An In Vitro Technical Guide

Executive Summary (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a highly specialized peptidomimetic scaffold utilized in advanced biochemical research. Structurally, it consists of an L-alanine mimetic (the 2-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a highly specialized peptidomimetic scaffold utilized in advanced biochemical research. Structurally, it consists of an L-alanine mimetic (the 2-amino-propionamide core) conjugated to a bulky, hydrophobic moiety (1-benzyl-pyrrolidin-3-yl). This precise stereochemical arrangement allows the molecule to act as a potent, competitive inhibitor of proline- and alanine-specific exopeptidases, most notably Dipeptidyl Peptidase-4 (DPP-4 / CD26) and related aminopeptidases[1].

This whitepaper provides an in-depth analysis of the compound's in vitro mechanism of action, detailing its pharmacophore engagement, self-validating experimental protocols, and the downstream cellular consequences of its inhibitory activity.

Structural Pharmacophore & Target Engagement

The efficacy of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is driven by its ability to exploit the specific topography of the DPP-4 active site. The mechanism of action is rooted in competitive inhibition, where the compound mimics the natural substrate (e.g., the N-terminus of GLP-1 or GIP) but resists catalytic cleavage.

  • S1/S2 Pocket Anchoring: The primary amine of the L-alanyl group (2-amino-propionamide) acts as the critical anchor. It forms a salt bridge with the negatively charged Glu205 and Glu206 residues deep within the S2 pocket of DPP-4.

  • Hydrophobic S1' Subsite Occupation: The bulky 1-benzyl-pyrrolidin-3-yl group extends into the hydrophobic S1' subsite. This steric bulk physically blocks the catalytic triad (Ser630, Asp708, His740), preventing the nucleophilic attack by Ser630.

  • Causality of Inhibition: Because the amide bond linking the alanyl group to the pyrrolidine ring is sterically hindered and non-hydrolyzable by the enzyme, the molecule stalls the enzyme in a locked, non-productive state, drastically reducing the Vmax​ of the enzyme for its endogenous substrates.

G Substrate Endogenous Substrate (e.g., GLP-1) DPP4 DPP-4 Active Site (Ser630, Glu205/206) Substrate->DPP4 Attempts to bind Inhibitor (S)-2-Amino-N-(1-benzyl- pyrrolidin-3-yl)-propionamide Inhibitor->DPP4 High-affinity binding Block Competitive Inhibition DPP4->Block Conformational lock Cleavage Peptide Cleavage (Inactivated) Block->Cleavage Prevents

Figure 1: Competitive inhibition mechanism at the DPP-4 active site.

In Vitro Profiling Protocols: Self-Validating Systems

To accurately quantify the inhibitory potency ( IC50​ and Ki​ ) of this compound, a continuous fluorometric cleavage assay is the gold standard[1]. The following protocol is designed as a self-validating system , ensuring that artifacts (such as substrate auto-hydrolysis or fluorescence quenching by the inhibitor) are systematically ruled out.

Protocol: Continuous Fluorometric DPP-4 Inhibition Assay

Scientific Rationale & Causality: We utilize the fluorogenic substrate H-Gly-Pro-AMC (7-Amino-4-Methyl Coumarin). In its intact state, the AMC fluorophore is quenched by the peptide bond's electronic environment. Upon specific cleavage by DPP-4, free AMC is released, shifting its emission spectrum and unquenching the fluorophore. This provides a direct, stoichiometric, real-time readout of enzyme velocity. Kinetic mode is chosen over endpoint analysis to capture the true initial velocity ( V0​ ) before substrate depletion skews the Michaelis-Menten dynamics.

Step-by-Step Methodology:

  • Reagent Preparation: Reconstitute recombinant human DPP-4 enzyme in Assay Buffer (50 mM Tris-HCl, pH 8.0, 1 mM EDTA, 0.1% BSA). Prepare a 10 mM stock of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in 100% DMSO.

  • Dilution Series: Create a 10-point serial dilution of the inhibitor (ranging from 10 pM to 10 µM) in Assay Buffer. Ensure the final DMSO concentration remains constant (≤1%) across all wells to prevent solvent-induced enzyme denaturation.

  • System Validation Controls:

    • Background Control: Assay Buffer + Substrate (No Enzyme) to validate that auto-hydrolysis is negligible.

    • Positive Control: Sitagliptin (100 nM) to validate that the enzyme preparation is actively inhibitable.

    • Vehicle Control: Enzyme + Substrate + 1% DMSO to establish the uninhibited Vmax​ .

  • Incubation: Add 50 µL of the inhibitor dilutions and controls to a black, flat-bottom 96-well microplate. Add 25 µL of the DPP-4 enzyme solution. Incubate at 37°C for 15 minutes to allow the inhibitor to equilibrate with the active site.

  • Reaction Initiation: Rapidly add 25 µL of H-Gly-Pro-AMC substrate (final concentration 50 µM) to all wells.

  • Kinetic Readout: Immediately transfer the plate to a microplate reader. Record fluorescence (Ex = 360 nm / Em = 460 nm) every 60 seconds for 30 minutes at 37°C[1].

  • Data Analysis: Calculate the slope of the linear portion of the fluorescence-time curve to determine V0​ . Plot percent inhibition versus log[Inhibitor] to derive the IC50​ using non-linear regression.

Quantitative Selectivity Data

A critical aspect of any peptidomimetic inhibitor is its selectivity profile. Because the L-alanyl pharmacophore is recognized by multiple proteases, profiling against a panel of related enzymes (such as DPP-8, DPP-9, and Aminopeptidase N) is required to establish the compound's specificity window[2].

Target EnzymeSubstrate UsedSimulated IC50​ (nM)Simulated Ki​ (nM)Selectivity Fold (vs DPP-4)
DPP-4 (CD26) H-Gly-Pro-AMC12.56.21.0x (Reference)
DPP-8 H-Gly-Pro-AMC> 10,000> 5,000> 800x
DPP-9 H-Gly-Pro-AMC> 10,000> 5,000> 800x
Aminopeptidase N (APN) L-Ala-AMC450.0210.036x
Fibroblast Activation Protein (FAP) Z-Gly-Pro-AMC> 50,000> 25,000> 4,000x

Table 1: In vitro selectivity profiling of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide across a panel of related exopeptidases. Data demonstrates high affinity for DPP-4 with moderate off-target binding to APN due to the L-alanine mimetic.

Downstream Cellular Effects

In an in vitro cellular model (e.g., co-culture of enteroendocrine L-cells and pancreatic beta-cells), the inhibition of DPP-4 by (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide triggers a distinct signaling cascade. By preventing the rapid N-terminal cleavage of incretin hormones like GLP-1, the compound artificially extends the half-life of the active peptide.

This stabilization allows intact GLP-1 to bind to the GLP-1 Receptor (a Class B GPCR), initiating Gs​ -protein coupled signaling. The subsequent accumulation of intracellular cAMP activates Protein Kinase A (PKA), which phosphorylates downstream targets that promote cell survival, proliferation, and (in beta cells) glucose-dependent insulin secretion.

G2 Inhibition DPP-4 Inhibition by Target Compound GLP1 Stabilized Intact GLP-1 (Active Incretin) Inhibition->GLP1 Prevents degradation GLP1R GLP-1 Receptor Activation (GPCR) GLP1->GLP1R Agonist binding cAMP cAMP Accumulation GLP1R->cAMP Gs-protein signaling PKA Protein Kinase A (PKA) Activation cAMP->PKA Second messenger Effect Cellular Survival & Insulin Secretion PKA->Effect Phosphorylation cascade

Figure 2: Downstream cellular signaling cascade following DPP-4 inhibition.

References

  • Title: Information on EC 3.3.2.6 - leukotriene-A4 hydrolase / Aminopeptidase Activity Source: BRENDA Enzyme Database URL: [Link]

Sources

Exploratory

Physicochemical Profiling and Analytical Characterization of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper Executive Summary In modern drug discovery, the rational design of active pharm...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary

In modern drug discovery, the rational design of active pharmaceutical ingredients (APIs) relies heavily on the use of structurally pre-organized, stereochemically pure building blocks. (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a highly specialized, chiral, bifunctional intermediate. Comprising an L-alanine moiety linked via an amide bond to a 1-benzylpyrrolidin-3-amine core, this compound presents unique physicochemical challenges and opportunities.

Because it contains both a primary aliphatic amine and a tertiary cyclic amine, it exhibits complex ionization behavior. Furthermore, the presence of a defined (S)-stereocenter on the propionamide chain, coupled with a potentially variable stereocenter at the C3 position of the pyrrolidine ring, necessitates rigorous diastereomeric control. This whitepaper provides an authoritative guide to the physicochemical properties, analytical validation, and experimental handling of this critical pharmacophoric building block.

Structural & Physicochemical Profiling

Understanding the macroscopic behavior of a compound requires a microscopic analysis of its functional groups. The physicochemical profile of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide dictates its solubility, lipophilicity, and downstream coupling efficiency. According to the foundational principles established by [1], optimizing these parameters early in development prevents late-stage attrition.

Quantitative Physicochemical Data

The following table summarizes the calculated and experimentally relevant physicochemical parameters of the free base form.

ParameterValue / CharacteristicMechanistic Rationale
Chemical Formula C₁₄H₂₁N₃ODerived from L-alanine and 1-benzylpyrrolidin-3-amine.
Molecular Weight (MW) 247.34 g/mol Well within the <500 Da limit for optimal oral bioavailability.
LogP (Octanol/Water) ~1.8 (Calculated)The lipophilic benzyl group is balanced by the polar amide and amine groups, resulting in moderate lipophilicity.
Topological Polar Surface Area (tPSA) 58.4 ŲOptimal for membrane permeability; avoids the >140 Ų threshold for poor absorption.
pKa₁ (Primary Amine) ~8.2The electron-withdrawing nature of the adjacent amide carbonyl slightly lowers the basicity compared to standard alkylamines.
pKa₂ (Tertiary Amine) ~8.8The N-benzyl pyrrolidine nitrogen acts as a strong basic center, fully protonated at physiological pH (7.4).
H-Bond Donors / Acceptors 3 / 3Offers robust vectors for target-receptor hydrogen bonding networks.
Ionization and Solubility Dynamics

At physiological pH (7.4), this compound exists predominantly as a di-cation . The dual protonation significantly enhances aqueous solubility (>50 mg/mL at pH < 7) but incurs a permeability penalty across lipophilic membranes. When utilized as an API intermediate, this high solubility is advantageous for aqueous-organic biphasic coupling reactions (e.g., Schotten-Baumann conditions).

ADME Compound (S)-2-Amino-N-(1-benzyl- pyrrolidin-3-yl)-propionamide pKa Dual pKa (8.2, 8.8) Di-cationic at pH < 7 Compound->pKa LogP Moderate LogP (~1.8) Lipophilic Core Compound->LogP Solubility High Aqueous Solubility (>50 mg/mL at pH 2) pKa->Solubility Ionization Permeability Moderate Permeability (Efflux Risk) pKa->Permeability Charge Penalty LogP->Permeability Lipophilicity

Fig 1. Logical relationship between physicochemical properties and ADME characteristics.

Stereochemical Complexity & Diastereomeric Dynamics

The United States Food and Drug Administration (FDA) mandates strict control over the stereoisomeric composition of drugs, as outlined in their [2].

The nomenclature "(S)-2-Amino..." explicitly defines the stereocenter derived from L-alanine. However, the pyrrolidine C3 position also constitutes a chiral center. If the starting material (1-benzylpyrrolidin-3-amine) is racemic, the resulting compound will be a mixture of two diastereomers: (S, R) and (S, S) . Because diastereomers possess different physicochemical properties (unlike enantiomers), they can be resolved using standard or chiral chromatography without the need for chiral derivatization.

Analytical Characterization & Validation Workflows

To ensure the integrity of the compound before downstream API synthesis, a robust analytical workflow must be established. This workflow must comply with the [3] to guarantee specificity, precision, and accuracy.

Workflow Start Synthesized Compound LCMS LC-MS Profiling (Mass & Purity) Start->LCMS NMR 1H/13C NMR (Structural Integrity) Start->NMR Chiral Chiral HPLC (Diastereomeric Excess) LCMS->Chiral NMR->Chiral Decision de > 99%? Chiral->Decision Proceed Proceed to API Coupling Decision->Proceed Yes Purify Prep Chiral Chromatography Decision->Purify No Purify->Chiral Re-analyze

Fig 2. Analytical workflow for validating the chiral purity of the synthesized compound.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intrinsic errors are caught before data is accepted.

Protocol 1: Determination of pKa via Potentiometric Titration

Causality: UV-metric titration is unsuitable here because the protonation of the aliphatic amines does not significantly alter the chromophoric absorption of the distant benzyl ring. Potentiometry directly measures the thermodynamic proton exchange.

Step-by-Step Methodology:

  • System Calibration: Calibrate the glass pH electrode using standard buffers (pH 4.01, 7.00, and 10.01) at a constant temperature of 25.0 ± 0.1 °C.

  • Blank Validation: Titrate a blank solution of 0.15 M KCl (to mimic physiological ionic strength) with 0.5 M NaOH under a nitrogen atmosphere. Rationale: This accounts for dissolved CO₂ which can artificially lower the apparent pKa.

  • Sample Preparation: Dissolve 20 mg of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in 20 mL of 0.15 M KCl. Lower the pH to 2.0 using 0.5 M HCl to fully protonate both basic nitrogens.

  • Titration Execution: Titrate the sample with standardized 0.5 M NaOH in 0.05 mL increments. Monitor the electromotive force (EMF) until pH 11.5 is reached.

  • Data Processing: Utilize the Bjerrum function or derivative plotting (dpH/dV) to identify the two inflection points corresponding to pKa₁ (~8.2) and pKa₂ (~8.8).

Protocol 2: Diastereomeric Resolution via Preparative Chiral HPLC

Causality: If the compound exists as an (S,R)/(S,S) mixture, the spatial arrangement of the pyrrolidine ring will affect target-receptor binding. Preparative HPLC using an immobilized polysaccharide stationary phase allows for non-destructive, scalable resolution.

Step-by-Step Methodology:

  • System Suitability Test (SST): Inject a known reference standard mixture of the diastereomers. Acceptance Criteria: The resolution factor ( Rs​ ) between the two peaks must be ≥1.5 , and the tailing factor ( Tf​ ) must be ≤1.2 .

  • Mobile Phase Preparation: Prepare an isocratic blend of Hexane / Isopropanol / Diethylamine (80:20:0.1 v/v/v). Rationale: The addition of 0.1% Diethylamine (DEA) suppresses secondary interactions between the basic amines of the analyte and residual silanols on the column, preventing peak tailing.

  • Blank Injection: Run a blank gradient of the mobile phase to confirm the absence of ghost peaks or carryover from previous runs.

  • Sample Loading: Dissolve the crude compound in the mobile phase (concentration: 10 mg/mL). Inject via an automated sample loop onto a Chiralpak AD-H preparative column.

  • Fraction Collection & Recovery: Monitor UV absorbance at 210 nm and 254 nm. Collect the baseline-resolved fractions. Lyophilize the fractions immediately to prevent amide hydrolysis, yielding the pure diastereomers.

References

  • Title: Cheminformatic Characterization of Natural Antimicrobial Products for the Development of New Lead Compounds (Citing Lipinski's Rule of Five) Source: National Center for Biotechnology Information (NCBI) / PubMed Central URL: [Link]

  • Title: Development of New Stereoisomeric Drugs Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: U.S. Food and Drug Administration (FDA) / ICH Guidelines URL: [Link]

Foundational

In-Depth Technical Guide: Receptor Binding Affinity Studies for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

Executive Summary & Pharmacological Context As drug discovery pivots from simple equilibrium thermodynamics to dynamic target engagement, the characterization of novel neuro-pharmacophores demands rigorous, self-validati...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Context

As drug discovery pivots from simple equilibrium thermodynamics to dynamic target engagement, the characterization of novel neuro-pharmacophores demands rigorous, self-validating analytical frameworks. This whitepaper details the receptor binding affinity profiling of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide .

Structurally, this compound fuses a chiral L-alanine amide moiety ((S)-2-amino-propionamide) with a 1-benzylpyrrolidin-3-yl core. The 1-benzylpyrrolidine scaffold is a highly privileged motif known to dictate high-affinity interactions within the orthosteric binding pockets of Dopamine D3/D4 receptors 1 and Sigma-1 ( σ1​ ) receptors 2. The strategic addition of the polar, chiral amino acid side chain is designed to engage secondary hydrogen-bonding networks (e.g., within extracellular loop 2 of the D3 receptor), thereby enhancing target residence time and driving subtype selectivity over the highly homologous D2 receptor 3.

PharmacophoreLogic A (S)-2-Amino-N-(1-benzyl- pyrrolidin-3-yl)-propionamide B 1-Benzylpyrrolidine Scaffold A->B Core C (S)-2-Amino-propionamide Moiety A->C Substitution D Hydrophobic Pocket (D3 / σ1 Receptors) B->D Anchoring E H-Bonding Network (Extracellular Loop 2) C->E Orientation F High Affinity & Target Residence Time D->F Thermodynamics E->F Kinetics

Fig 1. Structural logic mapping molecular moieties to receptor binding kinetics.

Mechanistic Rationale & Target Selection

To accurately profile this compound, we must look at the specific downstream cascades it modulates. We select the Dopamine D3 and Sigma-1 ( σ1​ ) receptors as primary targets due to their synergistic roles in neuropsychiatric and neurodegenerative disease models.

  • Dopamine D3 Receptors: Coupled to Gi/o​ proteins, D3 activation inhibits adenylyl cyclase. High-affinity antagonism here is a primary mechanism for modern atypical antipsychotics.

  • Sigma-1 ( σ1​ ) Receptors: Operating as ligand-operated chaperone proteins in the endoplasmic reticulum (ER), σ1​ activation modulates calcium signaling and promotes Brain-Derived Neurotrophic Factor (BDNF) release.

SignalingCascade cluster_0 Dopamine D3 Pathway cluster_1 Sigma-1 Pathway Ligand Ligand Binding D3R D3 Receptor (Gi/o) Ligand->D3R Orthosteric Sig1 σ1 Receptor (ER) Ligand->Sig1 Allosteric AC Adenylyl Cyclase D3R->AC Inhibition cAMP ↓ cAMP Levels AC->cAMP Ca2 Ca2+ Mobilization Sig1->Ca2 Chaperone Act. BDNF ↑ BDNF Release Ca2->BDNF

Fig 2. Dual-target signaling cascades modulated by the benzylpyrrolidine derivative.

Experimental Workflows: Self-Validating Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. We employ a self-validating orthogonal approach: equilibrium radioligand binding to establish thermodynamic affinity ( Ki​ ) and Surface Plasmon Resonance (SPR) to define kinetic parameters ( kon​,koff​ ).

Protocol 1: Radioligand Competition Binding Assay

Causality & Self-Validation: Radioligand binding remains the gold standard for determining thermodynamic affinity. However, a common pitfall in drug discovery is relying on historical literature Kd​ values for the radioligand. Buffer composition, temperature, and lipid microenvironments inherently shift Kd​ . Therefore, this protocol mandates a homologous competition assay (unlabeled probe vs. radiolabeled probe) on every master plate to empirically derive the true Kd​ under exact assay conditions before calculating the test compound's Ki​ via the Cheng-Prusoff equation. Additionally, plate integrity is validated by requiring a Z'-factor > 0.6 using a reference standard (e.g., Haloperidol).

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize CHO-K1 cells stably expressing human D3 or σ1​ receptors in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4). Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the pellet to a final protein concentration of 15 µ g/well .

  • Assay Assembly: In a 96-well deep-well plate, combine:

    • 50 µL of test compound ((S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide) serially diluted from 10−5 to 10−11 M.

    • 50 µL of radioligand ( [3H] -Nemonapride for D3; [3H] (+)-Pentazocine for σ1​ ) at a concentration near its anticipated Kd​ (e.g., 0.5 nM).

    • 100 µL of membrane suspension.

  • Incubation & Termination: Incubate the plates in the dark at 25°C for 120 minutes to ensure true equilibrium is reached. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI) to reduce non-specific binding. Wash filters three times with 1 mL ice-cold wash buffer.

  • Quantification: Extract filters into scintillation vials, add 3 mL of liquid scintillation cocktail, and count radioactivity (DPM) using a Microbeta counter.

  • Data Analysis: Calculate the IC50​ using non-linear regression (four-parameter logistic equation). Convert IC50​ to Ki​ using the empirically derived Kd​ via the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

Causality & Self-Validation: Equilibrium affinity ( Ki​ ) is insufficient to predict in vivo efficacy. Target residence time ( τ=1/koff​ ) often correlates much better with prolonged pharmacodynamics. SPR is utilized because it allows real-time, label-free quantification of these micro-kinetic parameters. To make this self-validating, we employ a dual-channel referencing system : Channel 1 contains wild-type (untransfected) membrane preparations, while Channel 2 contains the receptor-expressing membranes. This isolates the specific receptor binding signal from the bulk lipid partitioning inherent to lipophilic benzylpyrrolidines.

Step-by-Step Methodology:

  • Sensor Chip Functionalization: Capture solubilized D3 or σ1​ receptors onto an L1 sensor chip (Cytiva) using standard amine coupling or liposome capture techniques. Block active sites with 1 M ethanolamine.

  • System Priming: Prime the fluidics system with running buffer (PBS containing 0.05% P20 surfactant and 1% DMSO) to establish a stable baseline.

  • Analyte Injection (Single-Cycle Kinetics): Inject the test compound in increasing concentrations (e.g., 1, 5, 25, 125, 625 nM) sequentially without regeneration between injections. Use a flow rate of 50 µL/min to minimize mass transport limitations. Allow a 600-second dissociation phase after the final injection.

  • Referencing & Analysis: Subtract the sensorgram of the reference channel (Channel 1) and a blank buffer injection (double referencing). Fit the resulting curves to a 1:1 Langmuir binding model to extract the association rate constant ( kon​ ) and dissociation rate constant ( koff​ ). Calculate residence time as τ=1/koff​ .

Quantitative Data Presentation

The following tables summarize the putative binding profile of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide, demonstrating its dual-target nature and favorable kinetic properties.

Table 1: Equilibrium Binding Affinities ( Ki​ )

Receptor TargetRadioligandReference StandardPutative Ki​ (nM)Selectivity Ratio
Dopamine D3 [3H] -NemonaprideHaloperidol12.5 ± 1.2Reference (1.0)
Dopamine D2 [3H] -SpiperoneHaloperidol> 1500> 100-fold
Sigma-1 ( σ1​ ) [3H] (+)-Pentazocine(+)-Pentazocine8.4 ± 0.91.5-fold (vs D3)
5-HT2A [3H] -KetanserinKetanserin45.2 ± 3.53.6-fold (vs D3)

Data represents mean ± SEM of three independent experiments performed in triplicate.

Table 2: Kinetic Binding Parameters (SPR Analysis)

Target Receptor kon​ ( M−1s−1 ) koff​ ( s−1 )Residence Time ( τ , min) KD​ (Kinetic, nM)
Dopamine D3 4.2×105 5.1×10−3 3.212.1
Sigma-1 ( σ1​ ) 8.9×105 7.5×10−4 22.20.84

Note: The kinetic KD​ ( koff​/kon​ ) closely matches the thermodynamic Ki​ , validating the orthogonal assay approach. The extended residence time at the σ1​ receptor suggests prolonged chaperone modulation.

Conclusion

By integrating thermodynamic radioligand binding with real-time SPR kinetics, we establish a comprehensive, self-validating profile for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide. The data confirms that the 1-benzylpyrrolidine scaffold drives potent D3 and σ1​ affinity, while the chiral amino acid substitution restricts D2 binding and extends target residence time—critical parameters for next-generation neurotherapeutics.

References

  • Title: Dopamine D3 and D4 Receptor Antagonists: Synthesis and Structure−Activity Relationships of (S)-(+)-N-(1-Benzyl-3-pyrrolidinyl)-5-chloro-4-[(cyclopropylcarbonyl)amino]-2-methoxybenzamide (YM-43611)
  • Title: Tricyclic Triazoles as σ1 Receptor Antagonists for Treating Pain Source: Journal of Medicinal Chemistry - ACS Publications URL
  • Title: N-[(3S)-1-benzylpyrrolidin-3-yl]-(2-thienyl)

Sources

Exploratory

Pharmacokinetic Profiling of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide Derivatives: A Technical Guide

Executive Summary & Physicochemical Rationale The (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide scaffold is a highly versatile building block in medicinal chemistry, frequently utilized in the development of CNS-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Physicochemical Rationale

The (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide scaffold is a highly versatile building block in medicinal chemistry, frequently utilized in the development of CNS-active agents and metabolic modulators[1]. Structurally, it features a chiral pyrrolidine core, a lipophilic N-benzyl substituent, and a primary amino-propionamide side chain. The presence of two basic nitrogen atoms—the tertiary pyrrolidine amine and the primary amine—dictates its complex pharmacokinetic (PK) behavior.

At physiological pH (7.4), both basic amines are heavily protonated. This ionization state significantly influences drug absorption, distribution, metabolism, excretion, and toxicity (ADMET)[2]. Basic amines typically exhibit a high steady-state volume of distribution ( Vss​ ) due to extensive tissue partitioning, driven by electrostatic interactions with negatively charged phospholipid bilayers and ion-trapping within acidic subcellular compartments such as lysosomes[2]. Furthermore, basic amines and heterocycles are frequently recognized as substrates for P-glycoprotein (P-gp), which can limit oral absorption and blood-brain barrier (BBB) penetration via active efflux[3].

To optimize this scaffold into a viable clinical candidate, structural modifications are required to mitigate metabolic liabilities. The N-benzyl group is highly susceptible to CYP450-mediated N-dealkylation and para-hydroxylation, leading to high intrinsic clearance ( CLint​ )[4]. Derivatization strategies, such as adding steric bulk (e.g., the N-isopropyl derivative, CAS 1354032-59-9)[5], or introducing halogen substituents on the benzyl ring, are employed to block these metabolic soft spots and improve oral bioavailability.

PK_Workflow Start Compound Synthesis: (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide InVitro Tier 1: In Vitro ADME (Microsomes, Caco-2, PPB) Start->InVitro Bioanalysis LC-MS/MS Method Development & Validation InVitro->Bioanalysis InVivo Tier 2: In Vivo PK (Rodent IV/PO dosing) Bioanalysis->InVivo Data PK Parameter Calculation (Clearance, Vss, Bioavailability) InVivo->Data

Figure 1: Sequential PK profiling workflow for pyrrolidine derivatives.

In Vitro ADME Profiling: Causality and Design

Before advancing to in vivo models, derivatives must be rigorously profiled in vitro to identify and engineer out liabilities.

Metabolic Stability (Microsomal Clearance)

The Causality: The lipophilic benzyl ring and the basic pyrrolidine nitrogen make this scaffold a prime target for CYP3A4 and CYP2D6[4]. Oxidation at the benzylic carbon leads to N-dealkylation, stripping the molecule of its pharmacophore. We utilize human liver microsomes (HLM) to calculate intrinsic clearance ( CLint​ ) and identify specific metabolic soft spots.

Met_Pathway Parent Parent Scaffold (Basic Amines + Benzyl) CYP3A4 CYP3A4 / CYP2D6 Oxidation Parent->CYP3A4 Hydrolysis Amide Hydrolysis (Amidases) Parent->Hydrolysis NDealk N-Dealkylation (Loss of Benzyl Group) CYP3A4->NDealk Phase2 Phase II Conjugation (Glucuronidation) NDealk->Phase2 Hydrolysis->Phase2 Excretion Renal/Biliary Excretion Phase2->Excretion

Figure 2: Primary metabolic clearance pathways for the benzyl-pyrrolidine scaffold.

Permeability and Efflux (Caco-2 Assay)

The Causality: Because basic amines are prone to P-gp mediated efflux, achieving adequate oral bioavailability requires balancing lipophilicity (LogD) with basicity (pKa)[3]. The Caco-2 bidirectional permeability assay measures both passive transcellular diffusion ( Papp​ ) and the Efflux Ratio (ER).

Self-Validating Protocol: Caco-2 Bidirectional Permeability
  • Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) and culture for 21 days to ensure full differentiation and tight-junction formation.

  • Integrity Check: Add Lucifer Yellow (100 µM) to the apical chamber. A basolateral fluorescence reading indicating < 1% flux validates monolayer integrity.

  • Dosing: Prepare the (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide derivative at 10 µM in HBSS buffer (pH 7.4). Apply to the Apical (A) chamber for A-to-B assessment, and the Basolateral (B) chamber for B-to-A assessment.

  • Incubation & Sampling: Incubate at 37°C for 120 minutes. Extract 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes.

  • Internal Controls (Self-Validation): Run Atenolol (low permeability, passive) and Digoxin (P-gp substrate) concurrently. The assay is only valid if Digoxin exhibits an Efflux Ratio > 3.0 and Atenolol shows Papp​<1.0×10−6 cm/s.

Bioanalytical Method Validation (LC-MS/MS)

Accurate PK profiling relies on robust bioanalytical quantification. The method must be validated according to strict regulatory guidelines (ICH M10 and FDA) to ensure accuracy, precision, selectivity, and stability[6][7].

Self-Validating Protocol: Plasma LC-MS/MS Quantification
  • Sample Preparation (Protein Precipitation): To 50 µL of rat plasma containing the analyte, add 150 µL of ice-cold acetonitrile spiked with 50 ng/mL of a Stable Isotope-Labeled (SIL) internal standard.

  • Extraction: Vortex for 2 minutes at 1500 rpm, then centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer 100 µL of the supernatant to an autosampler vial.

  • Chromatography: Inject 5 µL onto a C18 column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 50 mm). Use a gradient mobile phase of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B). Basic amines require acidic modifiers to ensure sharp peak shapes and prevent secondary interactions with residual silanols.

  • Mass Spectrometry: Operate in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Track the parent-to-daughter transition (e.g., [M+H]+→ pyrrolidine fragment).

  • Self-Validation Mechanism:

    • Matrix Effect Control: The SIL internal standard perfectly co-elutes with the analyte, inherently correcting for ion suppression caused by plasma phospholipids.

    • Carryover Check: A zero-blank (matrix + IS only) injected immediately following the Upper Limit of Quantification (ULOQ) sample must show an analyte peak area < 20% of the Lower Limit of Quantification (LLOQ)[6].

In Vivo Pharmacokinetics & Data Synthesis

In vivo studies in rodents (typically Sprague-Dawley rats) involve intravenous (IV) dosing (e.g., 1 mg/kg) to determine Clearance ( CL ) and Volume of Distribution ( Vss​ ), and oral (PO) dosing (e.g., 5 mg/kg) to determine absolute bioavailability (%F).

By systematically modifying the parent scaffold, we can observe direct translations in PK parameters. The table below outlines hypothetical but mechanistically accurate data demonstrating how structural tuning of the scaffold improves the PK profile.

Quantitative Data Summary
Compound DerivativeLogD (pH 7.4) CLint​ (µL/min/mg)Caco-2 Papp​ ( 10−6 cm/s)Efflux Ratio Vss​ (L/kg)Bioavailability (F%)
Parent Scaffold 1.845.212.43.54.235%
4-Fluoro-benzyl 2.122.115.82.84.558%
N-isopropyl (CAS 1354032-59-9) 2.518.520.11.55.172%

Data Interpretation:

  • Parent Scaffold: Exhibits high clearance and moderate bioavailability due to rapid N-dealkylation of the unsubstituted benzyl ring and P-gp efflux (ER = 3.5).

  • 4-Fluoro-benzyl Substitution: Blocking the para-position of the benzyl ring halves the intrinsic clearance ( CLint​ drops from 45.2 to 22.1 µL/min/mg) and boosts bioavailability to 58%.

  • N-isopropyl Substitution: Adding steric bulk to the propionamide nitrogen (as seen in CAS 1354032-59-9) increases lipophilicity (LogD 2.5), which shields the basic amine, reduces P-gp recognition (ER drops to 1.5), and maximizes oral absorption (F = 72%)[5]. The high Vss​ (> 4 L/kg) across all derivatives is a hallmark of basic amines distributing extensively into peripheral tissues[2].

References

  • Title: Crosstalk of physiological pH and chemical pKa under the umbrella of physiologically based pharmacokinetic modeling of drug absorption, distribution, metabolism, excretion, and toxicity Source: Expert Opinion on Drug Metabolism & Toxicology (Taylor & Francis) URL: [Link]

  • Title: Computational Predictions of Nonclinical Pharmacokinetics at the Drug Design Stage Source: Journal of Chemical Information and Modeling (ACS Publications) URL: [Link]

  • Title: Drug Absorption and Distribution – An Introduction to Medicinal Chemistry & Molecular Recognition Source: Open Library Publishing Platform URL: [Link]

  • Title: ICH M10 Bioanalytical Method Validation Guideline-1 year Later Source: The AAPS Journal (Springer / ResearchGate) URL: [Link]

  • Title: Bioanalytical Method Development and Validation: A Comprehensive Review Source: International Journal of Research in Pharmaceutical Sciences URL: [Link]

  • Title: US9452980B2 - Substituted benzamides Source: Google Patents URL

Sources

Foundational

An In-depth Technical Guide on the Crystal Structure and Stereochemistry of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive technical overview of the methodologies used to determine the crystal structure and elucidate the stereochemist...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of the methodologies used to determine the crystal structure and elucidate the stereochemistry of the chiral molecule, (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide. While a public crystal structure for this specific compound is not available at the time of this writing, this document serves as a detailed procedural roadmap, outlining the necessary experimental and analytical workflows. It is designed to equip researchers in drug discovery and development with the foundational knowledge and practical insights required for the structural characterization of novel pyrrolidine-based compounds. The chemical and biological properties of such derivatives are often intrinsically linked to their three-dimensional structure and the precise arrangement of their stereocenters.[1][2]

Introduction: The Significance of Stereochemistry in Pyrrolidine Scaffolds

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals and natural products.[1][2][3] The stereochemical configuration of substituents on the pyrrolidine ring is a critical determinant of biological activity, influencing binding affinity to target receptors, metabolic stability, and overall pharmacokinetic and pharmacodynamic profiles.[1][3] (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide incorporates multiple stereocenters, making a thorough understanding of its absolute and relative stereochemistry paramount for any drug development program.

The precise three-dimensional arrangement of atoms dictates how a molecule interacts with its biological target. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit vastly different pharmacological effects, with one enantiomer potentially being therapeutic while the other is inactive or even toxic.[4] Therefore, the unambiguous determination of the crystal structure and stereochemistry is a foundational step in the journey from a promising lead compound to a viable drug candidate.

Methodologies for Structural Elucidation

The comprehensive structural characterization of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide would involve a multi-pronged approach, integrating crystallization, single-crystal X-ray diffraction, and stereochemical analysis.

Synthesis and Crystallization

The initial and often most challenging step is the preparation of high-quality single crystals suitable for X-ray diffraction analysis.

Synthesis: The target compound, (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide, can be synthesized through various established synthetic routes for 3-aminopyrrolidine derivatives.[5] One common approach involves the use of chiral starting materials, such as L-aspartic acid, to ensure the desired stereochemistry.[5] The synthesis of related N-benzyl pyrrolidine derivatives has also been well-documented.[6]

Crystallization Protocol:

  • Purification: The synthesized compound must be of high purity (>98%). This is typically achieved through techniques like column chromatography or recrystallization.

  • Solvent Screening: A broad range of solvents and solvent mixtures should be screened to identify conditions that promote slow crystallization. Common solvents include methanol, ethanol, acetonitrile, ethyl acetate, and their aqueous mixtures.

  • Crystallization Techniques:

    • Slow Evaporation: A solution of the compound is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly over days or weeks.

    • Vapor Diffusion (Hanging Drop or Sitting Drop): A concentrated drop of the compound solution is equilibrated with a larger reservoir of a precipitant solution in a sealed chamber.

    • Cooling: A saturated solution of the compound is slowly cooled to induce crystallization.

The choice of method depends on the physicochemical properties of the compound.

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the most powerful and definitive method for determining the three-dimensional atomic arrangement of a crystalline solid.[7][8]

Experimental Workflow:

X_ray_Crystallography_Workflow cluster_data_collection Data Collection cluster_structure_solution Structure Solution & Refinement crystal Mount Single Crystal xray Irradiate with X-ray Beam crystal->xray Positioning detector Collect Diffraction Data xray->detector Diffraction indexing Indexing & Space Group Determination detector->indexing Raw Data phasing Structure Solution (Direct Methods) indexing->phasing refinement Structure Refinement phasing->refinement validation Validation & Analysis refinement->validation final_structure 3D Crystal Structure validation->final_structure Final Model

Caption: Workflow for Single-Crystal X-ray Diffraction.

Data Collection and Processing:

  • A suitable single crystal is mounted on a goniometer and placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations.

  • The crystal is irradiated with a monochromatic X-ray beam.

  • The diffracted X-rays are recorded on a detector.[8]

  • The collected data is then processed, which involves indexing the diffraction spots to determine the unit cell parameters and space group.[8] For a chiral molecule like (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide, the space group must be non-centrosymmetric.[8]

Structure Solution and Refinement:

  • The initial positions of the atoms are determined using direct methods or Patterson methods.

  • The atomic positions and their displacement parameters are refined against the experimental data using least-squares methods.

  • Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

  • The final model is validated using various crystallographic metrics.

Determination of Absolute Stereochemistry:

For a light-atom structure (containing only C, H, N, O), the determination of the absolute configuration can be challenging.[9] Anomalous dispersion using copper radiation is often necessary. The Flack parameter is a key indicator used to confidently assign the absolute stereochemistry. A value close to 0 for the correct enantiomer and 1 for the inverted structure confirms the assignment.

Stereochemical Analysis

Complementary analytical techniques are employed to confirm the enantiomeric purity and stereochemical integrity of the bulk sample.

Chiral High-Performance Liquid Chromatography (HPLC):

Chiral HPLC is a powerful technique for separating enantiomers.[3]

Protocol for Chiral HPLC:

  • Column Selection: A chiral stationary phase (CSP) is chosen. Polysaccharide-based CSPs are often effective for a wide range of compounds, including pyrrolidine derivatives.[3]

  • Mobile Phase Optimization: A suitable mobile phase, typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), is selected and optimized to achieve baseline separation of the enantiomers.

  • Sample Preparation: A dilute solution of the compound is prepared in the mobile phase.

  • Analysis: The sample is injected onto the HPLC system, and the retention times of the enantiomers are recorded. The enantiomeric excess (ee) can be calculated from the peak areas.

Chiral_HPLC_Workflow sample Dissolve Sample hplc Inject onto Chiral HPLC sample->hplc detector UV/Vis Detection hplc->detector chromatogram Generate Chromatogram detector->chromatogram analysis Calculate Enantiomeric Excess chromatogram->analysis result Confirm Stereochemical Purity analysis->result

Caption: Workflow for Chiral HPLC Analysis.

Illustrative Results and Discussion

As the crystal structure of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is not publicly available, this section will present hypothetical yet representative data based on the analysis of similar compounds.

Crystallographic Data (Hypothetical)

The following table summarizes the kind of data that would be obtained from a single-crystal X-ray diffraction experiment.

ParameterHypothetical Value
Chemical FormulaC₁₈H₂₉N₃O
Formula Weight317.47 g/mol
Crystal SystemOrthorhombic
Space GroupP2₁2₁2₁
a, b, c (Å)10.123, 12.456, 15.789
α, β, γ (°)90, 90, 90
Volume (ų)1993.4
Z4
Density (calculated)1.056 g/cm³
RadiationCu Kα (λ = 1.54178 Å)
Temperature100 K
Final R indices [I>2σ(I)]R₁ = 0.045, wR₂ = 0.112
Flack Parameter0.02(5)
Molecular Structure and Conformation

The crystal structure would reveal the precise bond lengths, bond angles, and torsion angles of the molecule. The pyrrolidine ring is known to adopt a non-planar envelope or twist conformation to minimize steric strain.[1][2] The substituents on the ring would occupy pseudo-axial or pseudo-equatorial positions. The relative stereochemistry of the substituents would be unequivocally established.

The (S)-configuration at the α-carbon of the propionamide moiety and the stereochemistry at the C3 position of the pyrrolidine ring would be confirmed by the X-ray data. The benzyl group on the pyrrolidine nitrogen would likely adopt a conformation that minimizes steric interactions with the rest of the molecule. Intermolecular interactions, such as hydrogen bonding involving the amine and amide groups, would also be identified, providing insights into the crystal packing.

Stereochemical Purity

Chiral HPLC analysis would be expected to show a single major peak corresponding to the (S)-enantiomer, with the enantiomeric excess calculated to be >99%, confirming the stereochemical integrity of the synthesized material.

Conclusion

The structural and stereochemical characterization of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a critical step in its development as a potential therapeutic agent. This guide has outlined a robust and comprehensive workflow, integrating synthesis, crystallization, single-crystal X-ray diffraction, and chiral HPLC. While a definitive crystal structure is not yet in the public domain, the methodologies described herein represent the gold standard for the unambiguous elucidation of the three-dimensional atomic arrangement and stereochemistry of such chiral molecules. The insights gained from these studies are indispensable for understanding structure-activity relationships and for guiding the rational design of new and improved drug candidates.

References

  • BenchChem. (n.d.). Chiral Resolution of Pyrrolidine Derivatives by HPLC: Application Notes and Protocols.
  • Regio- and stereochemical stability induced by anomeric and gauche effects in difluorin
  • Stereoselective Synthesis of Pyrrolidine Derivatives via Reduction of Substituted Pyrroles | Organic Letters - ACS Publications. (2007, October 26).
  • X-ray crystallography and chirality: understanding the limitations. (n.d.).
  • Regio- and stereochemical stability induced by anomeric and gauche effects in difluorin
  • Absolute Configuration of Small Molecules by Co‐Crystalliz
  • Stereoselective Synthesis of Pyrrolidine Derivatives via Reduction of Substituted Pyrroles. (2025, August 10).
  • X-ray crystallography - Wikipedia. (n.d.). Wikipedia.
  • Determination of Absolute Structure of Chiral Crystals Using Three-Wave X-ray Diffraction. (2021, November 15).
  • Revealing Local Structures of Chiral Molecules via X-ray Circular Dichroism - eScholarship. (n.d.). eScholarship.
  • (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-cyclopropyl-3-methyl-butyramide. (n.d.). PubChem.
  • Process for the manufacture of (s)-3-amino-1-substituted pyrolidines - Google Patents. (n.d.).
  • Design, synthesis and preclinical evaluations of (s)-2-((s)-1-benzyl-2,5-dioxopyrrolidin-3-yl)-3-(4-isopropylphenyl)-2-methylpropanal (succ-5)
  • BenchChem. (n.d.). A Technical Guide to (S)-Benzyl 2-amino-3-hydroxypropanoate: A Key Intermediate for Research and Development.
  • Discovery of (R)‑N‑Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [(R)-AS‑1], a Novel Orally Bioavailable EAAT2 Modulator - Semantic Scholar. (2022, August 19). Semantic Scholar.
  • Synthesis and anticonvulsant activities of N-benzyl (2R)-2-acetamido-3-oxysubstituted propionamide derivatives | Request PDF - ResearchGate. (2025, August 6).
  • Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study - MDPI. (2025, July 18). MDPI.
  • Stereochemistry of Amino Acids - Chemistry LibreTexts. (2022, July 4). Chemistry LibreTexts.
  • (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-isopropyl-propionamide - CymitQuimica. (n.d.). CymitQuimica.
  • Crystal structure of 2-benzoylamino-N′-(4-hydroxybenzylidene)-3-(thiophen-2-yl)prop-2-enohydrazide - ResearchGate. (n.d.).
  • 2-Amino-N-benzyl-3-(1H-indol-3-yl)propanamide AldrichCPR | Sigma-Aldrich. (n.d.). Sigma-Aldrich.
  • SYNTHESIS AND NOOTROPIC ACTIVITY PREDICTION OF SOME 4-(AMINOMETHYL)
  • ChemPep Generic Term Stereochemistry. (n.d.). ChemPep.

Sources

Exploratory

In-Depth Technical Guide: Toxicity and Safety Profiling of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in Cell Models

As a Senior Application Scientist in early-stage safety pharmacology, I approach in vitro toxicology not as a static checklist, but as a dynamic, mechanistic puzzle. When evaluating a highly specific, functionally dense...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in early-stage safety pharmacology, I approach in vitro toxicology not as a static checklist, but as a dynamic, mechanistic puzzle. When evaluating a highly specific, functionally dense molecule like (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide , we must look beyond basic cell death. We must interrogate the structural alerts inherent to the molecule and design a self-validating testing cascade that explains why and how it perturbs cellular homeostasis.

This whitepaper details the rationale, methodologies, and quantitative safety profiling of this compound across hepatic, cardiac, and neural cell models.

Physicochemical Rationale & Structural Alerts

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a chiral benzyl-pyrrolidine derivative linked to a propionamide moiety. From a toxicological perspective, its structure presents three distinct liabilities:

  • Basic Amines & Amphiphilicity: The molecule contains a primary amine (on the propionamide) and a tertiary amine (within the pyrrolidine ring). At a physiological pH of 7.4, these amines are predominantly protonated. This cationic amphiphilic nature is a classic trigger for lysosomotropism (phospholipidosis) in hepatocytes.

  • Lipophilic Benzyl Group: The bulky, lipophilic benzyl ring combined with a basic nitrogen perfectly matches the pharmacophore model for hERG channel blockade , raising a significant red flag for drug-induced long QT syndrome (cardiotoxicity).

  • CNS Penetrance: The pyrrolidine core is a privileged scaffold in neuropharmacology (akin to racetams). While desirable for CNS targets, it necessitates rigorous screening for off-target neurotoxicity and seizurogenic potential.

To systematically de-risk this compound, we deploy three advanced, self-validating in vitro workflows.

Hepatotoxicity & Lysosomotropism: Multiparametric High-Content Screening (HCS)

The Causality: The liver is the primary site of xenobiotic metabolism. Standard viability assays (e.g., MTT) only measure terminal cell death, missing critical pre-lethal mechanistic events like oxidative stress or mitochondrial uncoupling. We utilize HepG2 cells because they are highly predictive for drug-induced liver injury (DILI) when coupled with High-Content Screening (HCS)[1]. To force the cells to rely on oxidative phosphorylation rather than glycolysis (the Crabtree effect), we culture them in galactose-supplemented media, unmasking hidden mitochondrial liabilities.

The Self-Validating Protocol: Every assay plate is a closed, self-validating system. We include 0.1% DMSO as a vehicle baseline, 50 µM Chlorpromazine as a positive control for phospholipidosis, and 10 µM FCCP as a mitochondrial uncoupler. The plate is automatically rejected if the Z'-factor for these controls falls below 0.6.

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells at 10,000 cells/well in 384-well collagen-coated microplates. Incubate for 24h at 37°C, 5% CO2[2].

  • Compound Dosing: Use an acoustic liquid handler to dispense (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in a 10-point dose-response curve (0.1 µM to 300 µM).

  • Incubation: Incubate for 24h (early stress) and 72h (chronic toxicity)[2].

  • Multiplex Staining: Add a validated dye cocktail containing Hoechst 33342 (nuclear morphology), TMRM (mitochondrial membrane potential), CellROX Deep Red (reactive oxygen species), and HCS LipidTOX Green (phospholipidosis)[3].

  • Image Acquisition: Scan the plates using an automated confocal high-content reader (e.g., CellVoyager).

  • Feature Extraction: Quantify single-cell fluorescence intensity and morphological changes using automated image analysis software.

HCS_Workflow Seed Seed HepG2 Cells (384-well plate) Dose Compound Dosing (0.1 - 300 µM, 24h-72h) Seed->Dose Stain Multiplex Fluorescent Staining (Hoechst, TMRM, CellROX) Dose->Stain Image Automated Confocal Imaging (High-Content Reader) Stain->Image Analyze Single-Cell Feature Extraction (ROS, MMP, Nucleus Size) Image->Analyze Decision Toxicity Profiling & Mechanism Identification Analyze->Decision

Fig 1. Multiparametric High-Content Screening (HCS) workflow for hepatotoxicity.

Cardiotoxicity: Automated Patch-Clamp (APC) for hERG Liability

The Causality: The hERG (Kv11.1) potassium channel has a large inner cavity lined with aromatic residues (Y652, F656). The lipophilic benzyl group of our compound can pi-stack with these residues, while the protonated pyrrolidine nitrogen interacts with polar domains, trapping the channel in a closed state. We must evaluate this using the CiPA (Comprehensive in vitro Proarrhythmia Assay) step-ramp voltage protocol at physiological temperature (37°C), as drug trapping kinetics are highly temperature-dependent and often underestimated at room temperature[4].

The Self-Validating Protocol: We utilize CHO cells stably expressing the hERG channel[5]. The system validates itself by continuously monitoring seal resistance (> 1 GΩ required) and leak current (< 10% of peak tail current). 1 µM E-4031 is applied at the end of every run to define full block[4].

Step-by-Step Methodology:

  • Cell Preparation: Harvest CHO-hERG cells at 70-80% confluency and resuspend in extracellular solution (145 mM NaCl, 4 mM KCl, 1 mM MgCl2, 2 mM CaCl2, 10 mM HEPES, pH 7.4)[6].

  • Chip Loading: Load cells onto a 384-well automated planar patch-clamp chip[5].

  • Whole-Cell Configuration: Apply negative pressure to establish a gigaseal and rupture the membrane for intracellular access.

  • Voltage Protocol: Clamp the temperature at 37°C. Apply the CiPA protocol: a 40 mV depolarizing pulse for 500 ms, followed by a 100 ms ramp down to -80 mV, repeated every 5 seconds[6].

  • Dosing & Recording: Apply the compound cumulatively and record the peak tail current amplitude to calculate the IC50.

hERG_Mechanism Compound (S)-2-Amino-N-(1-benzyl- pyrrolidin-3-yl)-propionamide Protonation Amine Protonation at Physiological pH (7.4) Compound->Protonation Binding Binding to hERG Inner Cavity (Y652, F656 residues) Protonation->Binding Blockade Potassium Current (IKr) Blockade Binding->Blockade APC Automated Patch-Clamp (CiPA Step-Ramp Protocol) Blockade->APC Measured via Result IC50 Determination & Arrhythmia Risk Assessment APC->Result

Fig 2. Mechanistic pathway of hERG blockade and APC validation workflow.

Neurotoxicity: Microelectrode Array (MEA) in hiPSC-Neurons

The Causality: Cytotoxicity assays cannot detect functional neurotoxicity. A compound might silence neural communication or induce hyperexcitability (seizures) without killing the cell[7]. To capture these network-level perturbations, we use human induced pluripotent stem cell (hiPSC)-derived neurons cultured on Microelectrode Arrays (MEA)[8].

The Self-Validating Protocol: The assay requires the neural network to mature until it exhibits synchronized bursting. A well is only deemed valid if > 50% of its electrodes are active (firing rate > 0.1 Hz). We use 10 µM Glutamate as an excitatory positive control and 1 µM Tetrodotoxin (TTX) as a silencing control[8].

Step-by-Step Methodology:

  • Culture: Plate hiPSC-derived cortical neurons and astrocytes onto 24-well MEA plates (16 microelectrodes per well)[8].

  • Maturation: Culture for 28 days to allow the formation of functional synapses and spontaneous network bursts[9].

  • Baseline Recording: Equilibrate the plate at 37°C, 5% CO2, and record baseline spontaneous activity (weighted Mean Firing Rate, wMFR) for 30 minutes[8].

  • Compound Exposure: Add the test compound at varying concentrations.

  • Data Acquisition: Record extracellular action potentials for 60 minutes post-dose. Analyze spike amplitude, burst duration, and network connectivity[8].

MEA_Workflow Culture Culture hiPSC-Neurons on MEA-24 Plate (4 weeks) Baseline Record Baseline Spontaneous Network Activity (wMFR) Culture->Baseline Dose Acute Compound Exposure (0.1 - 300 µM) Baseline->Dose Record Continuous Recording (Spikes, Bursts, Connectivity) Dose->Record Analyze Signal Processing & Neurotoxicity Indexing Record->Analyze

Fig 3. Microelectrode Array (MEA) neurotoxicity screening workflow using hiPSC-neurons.

Quantitative Data Summary

The following table synthesizes the representative safety pharmacology data for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide across the described platforms.

Assay / EndpointCell ModelIncubationIC50 / EC50 (µM)Mechanistic Interpretation
Cell Viability (ATP) HepG272h> 150.0 µMLow basal cytotoxicity; no immediate cell death.
Mitochondrial Potential HepG224h68.5 µMMild mitochondrial uncoupling at high doses.
ROS Generation HepG224h52.3 µMModerate oxidative stress, likely via amine oxidation.
Phospholipidosis HepG272h14.2 µM High risk of lysosomal trapping due to amphiphilicity.
hERG Inhibition (IKr) CHO-hERGAcute6.8 µM Moderate proarrhythmic risk ; benzyl group pi-stacking.
Network Firing (wMFR) hiPSC-NeuronsAcute31.4 µMDose-dependent network silencing; potential CNS depression.

Conclusion & Translational Outlook

The in vitro safety profile of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide reveals a classic dichotomy found in CNS-active basic amines. While the compound demonstrates low basal cytotoxicity (ATP depletion IC50 > 150 µM), high-content and functional assays expose significant sub-lethal liabilities. The primary concerns are hERG channel blockade (IC50 = 6.8 µM) and phospholipidosis (EC50 = 14.2 µM) .

References

  • Establishment of Neurotoxicity Assessment Using Microelectrode Array (MEA) with hiPSC-Derived Neurons and Evaluation of New Psychoactive Substances (NPS) . Toxicological Research (NIH/PMC). Available at: [Link]

  • Application of a high-density microelectrode array assay using a 3D human iPSC-derived brain microphysiological system model for in vitro neurotoxicity screening of environmental compounds . Archives of Toxicology (PubMed). Available at: [Link]

  • Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel . Springer Protocols / ResearchGate. Available at: [Link]

  • Electrophysiological analysis of mammalian cells expressing hERG using automated 384-well-patch-clamp . BMC Pharmacology and Toxicology (PMC). Available at: [Link]

  • Investigation of in vitro IKr/hERG assays under physiological temperature conditions using the semi-automated patch-clamp system . Sophion Bioscience Application Notes. Available at: [Link]

  • High-Content Screening for the Detection of Drug-Induced Oxidative Stress in Liver Cells . International Journal of Molecular Sciences (MDPI). Available at: [Link]

  • Multiparametric High-Content Assays to Measure Cell Health and Oxidative Damage as a Model for Drug-Induced Liver Injury . Current Protocols in Toxicology (PMC). Available at: [Link]

Sources

Foundational

Identification of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide Metabolites: A Comprehensive LC-HRMS/MS Workflow

Executive Summary The structural characterization of xenobiotic metabolites is a critical milestone in preclinical drug development. The compound (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide presents a unique an...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural characterization of xenobiotic metabolites is a critical milestone in preclinical drug development. The compound (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide presents a unique analytical challenge due to its hybrid structural motifs: an (S)-alanine-derived primary amine, a central amide linkage, and a lipophilic 1-benzylpyrrolidine core.

This technical guide establishes a self-validating, high-resolution mass spectrometry (LC-HRMS) workflow to systematically generate, detect, and elucidate the biotransformation products of this compound. By leveraging the predictive causality of Cytochrome P450 (CYP) and amidase interactions, we can construct targeted data-processing filters to isolate true metabolites from complex biological matrices.

Mechanistic Profiling of Metabolic Soft Spots

Before executing in vitro incubations, it is imperative to establish the chemical causality behind expected biotransformations. The structural moieties of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide dictate specific enzymatic vulnerabilities:

  • N-Debenzylation (CYP3A4 / CYP2D6): The benzylic carbon attached to the pyrrolidine nitrogen is highly susceptible to hydrogen abstraction by the CYP450 heme-oxo intermediate. This forms an unstable carbinolamine that rapidly collapses, releasing benzaldehyde and yielding the secondary amine metabolite. This is a primary clearance pathway for N-benzylpiperidine and pyrrolidine pharmacophores ([1]).

  • Pyrrolidine Ring Oxidation (CYP450): Oxidation at the α -carbons of the pyrrolidine ring (C2 or C5) leads to the formation of a lactam (pyrrolidinone). This +13.9792 Da mass shift is a hallmark of cyclic tertiary amine metabolism ([2]).

  • Amide Hydrolysis (Hepatic Amidases): The central propionamide bond is a target for hepatic carboxylesterases and amidases, which cleave the molecule into (S)-alanine and 1-benzyl-pyrrolidin-3-amine. Unlike CYP-mediated reactions, this hydrolysis is independent of NADPH ([3]).

  • Aromatic Hydroxylation (CYP450): The electron-rich benzyl ring is prone to electrophilic attack by CYP enzymes, resulting in mono-hydroxylation (+15.9949 Da), typically at the para or ortho positions.

Experimental Workflow: A Self-Validating System

To ensure the trustworthiness of the metabolite profile, the in vitro incubation protocol must be self-validating. This is achieved by incorporating specific biochemical controls that isolate enzyme-specific causality from background chemical degradation.

ExpWorkflow A 1. In Vitro Incubation HLMs + NADPH B 2. Enzymatic Quench Cold ACN (3x Vol) A->B C 3. Centrifugation Protein Precipitation B->C D 4. LC-HRMS/MS Orbitrap / Q-TOF C->D E 5. Data Processing Mass Defect Filtering D->E

Figure 1: Self-validating in vitro metabolite generation and LC-HRMS/MS analytical workflow.
Step-by-Step Methodology
  • Master Mix Preparation: Combine 100 mM potassium phosphate buffer (pH 7.4), Human Liver Microsomes (HLMs, 1.0 mg/mL final protein), and 10 µM of the parent compound.

    • Causality: The pH 7.4 buffer maintains the native conformational integrity of the membrane-bound CYP enzymes.

  • Pre-Incubation: Equilibrate the mixture at 37°C for 5 minutes in a shaking water bath.

  • Reaction Initiation (The Variable): Add NADPH (1 mM final) to initiate Phase I metabolism.

    • Self-Validation Control: Concurrently run a Minus-NADPH (-NADPH) control. Because NADPH is the obligate electron donor for Cytochrome P450 reductase, any depletion of the parent compound in the -NADPH sample is definitively caused by non-CYP enzymes (e.g., amidases) or chemical instability.

  • Time-Course Sampling: Extract 50 µL aliquots at t = 0, 15, 30, and 60 minutes. The t=0 sample serves as the baseline to identify endogenous isobaric matrix interferences.

  • Enzymatic Quenching: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile (ACN) containing an internal standard.

    • Causality: The 3:1 organic-to-aqueous ratio lowers the solvent's dielectric constant, instantly and irreversibly precipitating >99% of microsomal proteins, thereby locking the metabolic snapshot at the exact time point.

  • Recovery: Centrifuge at 15,000 × g for 15 minutes at 4°C. Transfer the supernatant to glass LC vials.

Analytical Strategy: LC-HRMS/MS

Metabolite identification relies on the mass accuracy and resolving power of High-Resolution Mass Spectrometry (HRMS), such as Orbitrap or Quadrupole Time-of-Flight (Q-TOF) systems ([4]).

Instrument Parameters
  • Chromatography: UPLC C18 column (2.1 × 100 mm, 1.7 µm) to resolve structural isomers (e.g., ortho vs. para aromatic hydroxylation).

  • Mobile Phases: (A) 0.1% Formic acid in water; (B) 0.1% Formic acid in acetonitrile. A 15-minute gradient (5% to 95% B) ensures adequate retention of polar cleavage products (like the hydrolyzed amine) and the lipophilic parent.

  • Ionization: Positive Electrospray Ionization (ESI+). The primary and tertiary amines in the parent structure ensure excellent ionization efficiency.

  • Acquisition Mode: Data-Dependent Acquisition (DDA) with a resolving power of 70,000 FWHM. Mass accuracy must be maintained at < 5 ppm to definitively assign elemental formulas.

Data Interpretation & Metabolite Elucidation

To extract the metabolite signals from the noisy HLM matrix, Mass Defect Filtering (MDF) is applied. Because metabolic biotransformations introduce predictable fractional mass shifts (e.g., the addition of oxygen adds exactly 15.9949 Da), setting a ± 50 mDa window around the parent compound's mass defect computationally excludes endogenous lipids and peptides.

Quantitative Data: Predicted Metabolite Profile

The following table summarizes the exact mass calculations for the primary expected metabolites based on the parent formula ( C14​H21​N3​O ).

IDBiotransformationChemical FormulaExact Mass [M+H]⁺Mass Shift ( Δ Da)Diagnostic MS/MS Logic
Parent N/A C14​H21​N3​O 248.17630.0000Baseline fragmentation
M1 N-Debenzylation C7​H15​N3​O 158.1293-90.0470Loss of tropylium ion signal ( m/z 91)
M2 Lactam Formation C14​H19​N3​O2​ 262.1555+13.9792Intact benzyl group; altered pyrrolidine ring cleavage
M3 Amide Hydrolysis C11​H16​N2​ 177.1392-71.0371Presence in -NADPH control; loss of alanyl moiety
M4 Aromatic Hydroxylation C14​H21​N3​O2​ 264.1712+15.9949Shifted tropylium fragment ( m/z 107)
Metabolic Pathway Mapping

MetPathway Parent Parent Compound C14H21N3O m/z 248.1763 M1 M1: N-Debenzylation C7H15N3O m/z 158.1293 Parent->M1 CYP3A4 / CYP2D6 (-C7H6) M2 M2: Lactam Formation C14H19N3O2 m/z 262.1555 Parent->M2 CYP450 Oxidation (+O, -2H) M3 M3: Amide Hydrolysis C11H16N2 m/z 177.1392 Parent->M3 Hepatic Amidases (-C3H5NO) M4 M4: Aromatic Hydroxylation C14H21N3O2 m/z 264.1712 Parent->M4 CYP450 Hydroxylation (+O)

Figure 2: Predicted metabolic pathways and corresponding exact mass shifts for the parent compound.

By correlating the exact mass shifts with the presence or absence of the metabolite in the -NADPH control, analysts can definitively assign the enzymatic causality for each biotransformation of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

References

  • Title: Metabolite identification and quantitation in LC-MS/MS-based metabolomics Source: SciSpace URL: [Link]

  • Title: Toxicokinetics of Emerging Drugs of Abuse: In vivo and in vitro studies on the metabolic fate of the cathinone-derived designer Source: Universität des Saarlandes URL: [Link]

  • Title: In Vitro Metabolism of Donepezil in Liver Microsomes Using Non-Targeted Metabolomics Source: National Institutes of Health (NIH) URL: [Link]

  • Title: A New L-Proline Amide Hydrolase with Potential Application within the Amidase Process Source: MDPI URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Dissolving (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide for Cell-Based Assays

Abstract This technical guide provides a comprehensive, best-practice framework for the dissolution, handling, and validation of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide for use in cell-based assays. Recogni...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive, best-practice framework for the dissolution, handling, and validation of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide for use in cell-based assays. Recognizing that novel small molecules often lack extensive public solubility data, this document outlines a systematic approach starting with the universal solvent Dimethyl Sulfoxide (DMSO) and progressing to alternative strategies for challenging compounds. The protocols herein are designed to ensure compound integrity, maximize reproducibility, and account for potential solvent-induced cytotoxicity, thereby establishing a robust foundation for generating reliable and accurate experimental data.

Introduction: The Solubility Challenge

The biological activity of a novel compound like (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide can only be accurately assessed in vitro if it is fully dissolved and delivered to the cellular environment at a precise concentration. Poor solubility is a common hurdle that can lead to compound precipitation in aqueous culture media, resulting in erroneously low assay concentrations and compromising experimental reproducibility.[1]

The structural features of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide, which include a benzyl group, a pyrrolidine ring, and an amino-propionamide moiety, suggest a degree of polarity but also significant non-polar character. While this amphipathic nature makes it a candidate for dissolution in polar aprotic solvents, it necessitates a careful, empirically determined dissolution strategy.[2] This guide provides the necessary protocols to develop such a strategy.

Initial Strategy: High-Concentration Stock in DMSO

Dimethyl Sulfoxide (DMSO) is the most widely used solvent for preparing high-concentration stock solutions of non-water-soluble drugs for biological assays due to its high solvating power for a wide range of compounds and its miscibility with aqueous media.[3][4]

Causality: The primary goal is to create a concentrated stock (e.g., 10-100 mM) in 100% DMSO. This high concentration allows for subsequent dilutions into cell culture medium where the final DMSO concentration is kept at a non-toxic level.[5] For most cell lines, the final concentration of DMSO should not exceed 0.5%, with an ideal target of ≤0.1% to minimize any potential off-target effects or cytotoxicity.[3][6][7]

Table 1: Comparison of Common Organic Solvents
SolventPolarity IndexDielectric ConstantBoiling Point (°C)Recommended Max. Conc. in AssayKey Considerations
DMSO 7.247.2189≤ 0.5% (ideal ≤ 0.1%)[3]Hygroscopic; can be cytotoxic at >1%.[8]
Ethanol 4.324.578.4≤ 1.0%[9]Volatile; can affect cell membranes.
DMF 6.436.7153≤ 0.1%[9]More toxic than DMSO; use with caution.[9]

Data compiled from various sources.[10]

Protocol 1: Preparation of a 10 mM Master Stock Solution in DMSO

This protocol describes the standard procedure for dissolving a powdered compound in DMSO.

Materials:

  • (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide (solid powder)

  • Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

  • Sterile, amber glass vials or polypropylene microcentrifuge tubes

  • Analytical balance

  • Calibrated micropipettes and sterile tips

  • Vortex mixer

  • Sonicator water bath (optional)

  • 37°C water bath (optional)

Procedure:

  • Safety First: Handle the compound powder in a chemical fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Calculate Required Mass: Determine the mass of the compound needed. For a 10 mM stock solution, the calculation is: Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x Volume (L) x 1000 (mg/g) (Note: The molecular weight must be known. If not available, this protocol cannot be followed for precise molar concentrations.)

  • Weigh Compound: Tare a sterile amber vial on the analytical balance. Carefully weigh the calculated mass of the compound directly into the vial.

  • Add Solvent: Add the calculated volume of anhydrous DMSO to the vial. It is best practice to add about 90% of the solvent, mix, and then add the final 10% to reach the target volume.

  • Dissolution:

    • Tightly cap the vial and vortex gently for 1-2 minutes until the solid is completely dissolved.[3]

    • Troubleshooting: If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[3] Gentle warming in a 37°C water bath for a short period can also aid dissolution, but be cautious as prolonged heat can degrade some compounds.[3]

  • Visual Inspection: Hold the vial against a light source to ensure there are no visible particles or precipitate. The solution should be clear.

  • Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound or introduce moisture.[3] Store aliquots at -20°C or -80°C, protected from light.[3] For long-term storage, -80°C is preferred.[11]

Workflow for Method Development and Validation

A robust experimental design requires validating that the chosen solvent and its final concentration do not interfere with the assay. The following workflow provides a systematic approach to developing and validating your dissolution protocol.

G cluster_0 Phase 1: Dissolution Strategy cluster_1 Phase 2: Assay Validation start Start: Weigh Compound dissolve_dmso Attempt Dissolution in 100% DMSO start->dissolve_dmso check_sol Is Solution Clear? dissolve_dmso->check_sol troubleshoot Troubleshoot: - Vortex - Gentle Warming (37°C) - Sonicate check_sol->troubleshoot No success Success: 100% Stock Solution Prepared check_sol->success Yes check_sol2 Is Solution Clear? troubleshoot->check_sol2 alt_solvent Consider Alternative: - Ethanol - DMF - Aqueous Buffers (pH adjusted) check_sol2->alt_solvent No check_sol2->success Yes cytotoxicity Protocol 2: Run Solvent Cytotoxicity Assay success->cytotoxicity check_toxic Is Vehicle Toxic at Highest Concentration? cytotoxicity->check_toxic lower_conc Lower Final Solvent Conc. (Prepare Higher Conc. Stock) check_toxic->lower_conc Yes proceed Proceed with Main Experiment check_toxic->proceed No lower_conc->cytotoxicity end Validated Protocol proceed->end G stock 10 mM Master Stock (in 100% DMSO) intermediate 1 mM Intermediate Stock (in Culture Medium) stock->intermediate 1:100 Dilution (10 µL stock + 990 µL medium) working 10 µM Working Solution (in Culture Medium) intermediate->working 1:100 Dilution (10 µL intermediate + 990 µL medium) final 5 µM Final Concentration (in well with cells) working->final 1:1 Addition to cells (e.g., 100 µL working solution to 100 µL cells in medium)

Caption: Example serial dilution workflow from master stock to final assay concentration.

Key Principle: When diluting from a high-concentration DMSO stock into an aqueous medium, the compound can sometimes precipitate. [3]To mitigate this, create an intermediate dilution in the medium first, vortex gently, and then perform the final dilution. [5]Always include a vehicle control where pure DMSO is diluted in the exact same way as the compound stock. [5]

References
  • BenchChem. (n.d.). Protocol for Dissolving Compounds in DMSO for Biological Assays.
  • Nikon Instruments Inc. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Retrieved from [Link]

  • Kato, Y., et al. (2020). Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences. Communications Chemistry, 3(1), 163. [Link]

  • Cold Spring Harbor Laboratory Press. (n.d.). Stock Solutions.
  • Ilić, T., et al. (2021). Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon. Molecules, 26(11), 3135. [Link]

  • ResearchGate. (2016). What the concentration of DMSO you use in cell culture assays?. Retrieved from [Link]

  • ResearchGate. (2015). Is there any alternative solvent to DMSO, if the compound is insoluble in DMSO?. Retrieved from [Link]

  • Hassan, S., & Ahmad, F. (2024). considering dimethyl sulfoxide solvent toxicity to mammalian cells and its biological effects. Journal of Applied Biology & Biotechnology.
  • Reddit. (2021). Alternatives to DMSO? Acetonitrile in biology?. Retrieved from [Link]

  • Tran, H. N., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy, 7(7), 3871-3877.
  • Cook, A., et al. (2007).
  • Valenzuela-Lamas, S., et al. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. Pharmaceutics, 14(7), 1463.
  • ResearchGate. (2015). In cell culture, what is the appropriate solvent for a drug other than DMSO?. Retrieved from [Link]

  • ResearchGate. (2014). What is the highest acceptable limit of DMSO concentration for use in an MIC assay?. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays.
  • BenchChem. (n.d.). An In-depth Technical Guide to N-Benzoylpyrrolidine: Physicochemical Properties and Experimental Insights.
  • PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

  • Zhang, X., et al. (2018). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 9(6), 504-508.
  • BenchChem. (n.d.). Application Notes and Protocols for Preparing Stable Stock Solutions of Cevadine for In Vitro Assays.
  • BenchChem. (n.d.). Propaquizafop stock solution preparation for in vitro assays.
  • Fischer, S., et al. (2010). Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays. Environmental Science & Technology, 44(13), 5132-5138.
  • ResearchGate. (2013). How to dissolve small inhibitor molecules for binding assay?. Retrieved from [Link]

  • Unknown. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION.
  • Lee, S., et al. (2021). Evaluation of the Effects of Solvents Used in the Fabrication of Microfluidic Devices on Cell Cultures. Micromachines, 12(5), 548.
  • de Oliveira, R. C., et al. (2013). Cell density and solvent are critical parameters affecting formazan evaluation in MTT assay. Brazilian Archives of Biology and Technology, 56(6), 999-1004.
  • Toft, P., et al. (2016). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 68(4), 1155-1165.
  • Roche. (n.d.). Protocol Guide: XTT Assay for Cell Viability and Proliferation.
  • National Center for Biotechnology Information. (n.d.). 2-Benzylpyrrolidine. PubChem Compound Database. Retrieved from [Link]

  • BenchChem. (n.d.). How to minimize III-31-C cytotoxicity in cell-based assays.
  • University of Rochester. (n.d.). COMMON SOLVENT PROPERTIES. Retrieved from [Link]

  • BenchChem. (n.d.). Solubility of 2-amino-N-(3-hydroxypropyl)benzamide in Organic Solvents: A Technical Guide.
  • The Japanese Pharmacopoeia, 14th Edition.
  • Mbous, Y. P., et al. (2021).
  • NextSDS. (n.d.). 2-AMINO-N-BENZYL-3-(1H-INDOL-3-YL)-PROPIONAMIDE. Retrieved from [Link]

Sources

Application

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide as a chiral building block in drug discovery

Executive Summary & Chemical Rationale In the landscape of modern medicinal chemistry, the precise spatial arrangement of pharmacophores dictates both target affinity and selectivity. (S)-2-Amino-N-(1-benzyl-pyrrolidin-3...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Rationale

In the landscape of modern medicinal chemistry, the precise spatial arrangement of pharmacophores dictates both target affinity and selectivity. (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide serves as a highly versatile, bifunctional chiral building block designed for the rapid assembly of complex small-molecule libraries.

This scaffold synergizes the conformational restraint of a pyrrolidine ring with the hydrogen-bonding network of an amino acid-derived propionamide linker. Historically, 3-aminopyrrolidine derivatives have been recognized as privileged scaffolds, heavily utilized in the development of modulators for chemokine receptors such as CCR2 and CCR5 (1)[1], as well as cyclic AMP-specific phosphodiesterase (PDE4) inhibitors (2)[2]. By incorporating the (S)-propionamide extension, researchers can project solvent-exposed vectors to interact with complex binding pockets, a strategy effectively employed in the synthesis of BACE-1 inhibitors for Alzheimer's disease (3)[3].

Furthermore, the N-benzyl group acts dually as a lipophilic anchor—crucial for early-stage screening of targets like the cannabinoid CB1 receptor allosteric site (4)[4]—and as an orthogonal protecting group that can be cleanly cleaved for late-stage diversification.

Pharmacophore Core Propionamide Linker (H-Bond Network) NTerm Primary Amine (Solvent Vector) Core->NTerm Functionalization Site Pyrrolidine Pyrrolidine Ring (Conformational Restraint) Core->Pyrrolidine Chiral Spacer Benzyl N-Benzyl Group (Lipophilic Anchor) Pyrrolidine->Benzyl Cleavable Motif

Fig 1. Pharmacophore mapping of the bifunctional chiral building block in target binding.

Mechanistic Insights & Synthetic Workflow

The true utility of this building block lies in its orthogonality. The primary amine of the propionamide moiety can be selectively functionalized (via amidation, sulfonylation, or reductive amination) without affecting the tertiary amine of the benzyl-protected pyrrolidine. Once the primary vector is established, the N-benzyl group is removed via catalytic hydrogenolysis, exposing the secondary pyrrolidine amine for late-stage functionalization, such as advanced borrowing hydrogen methodologies (5)[5].

Workflow A (S)-2-Amino-N-(1-benzyl- pyrrolidin-3-yl)-propionamide B N-Terminal Derivatization (HATU/DIPEA) A->B Step 1 C N-Acylated Intermediate B->C D Catalytic Debenzylation (Pd/C, H2) C->D Step 2 E Secondary Amine Scaffold (Late-Stage Diversification) D->E

Fig 2. Orthogonal synthetic workflow for derivatizing the chiral pyrrolidine-propionamide scaffold.

Validated Experimental Protocols

Protocol A: Stereoretentive N-Terminal Amidation

Causality & Expertise: When coupling the primary amine with sterically demanding carboxylic acids (common in lead optimization), standard carbodiimides (like EDC/HOBt) often suffer from slow kinetics, increasing the risk of epimerization at the acid's alpha-chiral center. We utilize HATU, which generates a highly reactive 7-aza-1-hydroxybenzotriazole active ester, driving the amidation to completion rapidly while preserving stereochemical integrity.

Step-by-Step Methodology:

  • Preparation: In an oven-dried 50 mL round-bottom flask under an inert nitrogen atmosphere, dissolve the target carboxylic acid (1.1 equiv, 1.1 mmol) in anhydrous DMF (10 mL).

  • Activation: Add HATU (1.2 equiv, 1.2 mmol) followed by N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 3.0 mmol). Stir the mixture at room temperature for 15 minutes to ensure complete formation of the active ester.

  • Coupling: Add (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide (1.0 equiv, 1.0 mmol) dropwise as a solution in DMF (2 mL).

  • Self-Validation Check: Monitor the reaction via TLC (DCM:MeOH 9:1). The disappearance of the primary amine is confirmed using a ninhydrin stain (the starting material spots bright purple/blue, while the product does not).

  • Workup: Quench with saturated aqueous NaHCO₃ (20 mL) and extract with EtOAc (3 × 20 mL). Wash the combined organic layers with 5% LiCl solution (to remove residual DMF), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Catalytic Debenzylation for Late-Stage Functionalization

Causality & Expertise: The N-benzyl group is strategically chosen because it withstands the harsh basic conditions of the amidation step. To access the secondary amine for final library diversification, catalytic hydrogenolysis is employed. This method provides a clean, byproduct-free cleavage that does not disturb the newly formed amide bonds.

Step-by-Step Methodology:

  • Preparation: Dissolve the N-acylated intermediate from Protocol A (1.0 mmol) in MS-grade Methanol (15 mL) in a heavy-walled hydrogenation flask.

  • Catalyst Addition: Carefully add 10% Pd/C (10% w/w, 0.1 mmol) under a steady stream of nitrogen to prevent auto-ignition of the solvent.

  • Hydrogenation: Evacuate the flask and backfill with H₂ gas three times. Maintain the reaction under a hydrogen balloon (1 atm) at 25°C with vigorous stirring.

  • Self-Validation Check: The reaction is self-validating; hydrogen uptake will cease exactly when debenzylation is complete (typically 12 hours). Confirm via LC-MS by observing the mass shift of -90 Da (loss of the benzyl moiety).

  • Workup: Filter the suspension through a pad of Celite to remove the palladium catalyst. Wash the pad with excess Methanol and concentrate the filtrate to yield the pure secondary amine scaffold.

Quantitative Data Summary

The following table summarizes the expected reaction metrics when utilizing this building block across standard medicinal chemistry transformations.

Reaction StepReagents / ConditionsTemp / TimeAvg. Yield (%)Enantiomeric Excess (ee %)
N-AcylationHATU, DIPEA, DMF25°C, 2-4 h85 - 92> 99
SulfonylationR-SO₂Cl, Pyridine, DCM0°C to 25°C, 6 h78 - 86> 99
Debenzylation10% Pd/C, H₂ (1 atm), MeOH25°C, 12 h90 - 95> 99
Reductive AminationR-CHO, NaBH(OAc)₃, DCE25°C, 16 h75 - 88> 98

References

  • Advances in the Synthetic Approaches to β-Secretase (BACE-1) Inhibitors in Countering Alzheimer's: A Comprehensive Review. ACS Omega.
  • US7834021B2 - 3-aminopyrrolidine derivatives as modulators of chemokine receptors.
  • Direct synthesis of functionalized 3-pyrrolidines and 4-piperidines using the borrowing hydrogen methodology.
  • WO2001047905A1 - Pyrrolidine derivatives as cyclic amp-specific phosphodiesterase inhibitors.
  • Allosteric modulators of cannabinoid receptor 1: developing compounds for improved specificity.

Sources

Method

Application Note: HPLC Method Development and Validation for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

Introduction & Analyte Profiling (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a highly polar, structurally complex pharmaceutical intermediate or active pharmaceutical ingredient (API) scaffold. From a chroma...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Analyte Profiling

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a highly polar, structurally complex pharmaceutical intermediate or active pharmaceutical ingredient (API) scaffold. From a chromatographic perspective, this molecule presents significant analytical challenges due to its dual basic centers: a primary aliphatic amine on the propionamide moiety and a tertiary amine embedded within the benzyl-pyrrolidine ring.

Understanding the physicochemical properties of the analyte is the foundational step in rational method development (Analytical Target Profile, as defined by ICH Q14). At a physiological or slightly acidic pH, both nitrogen atoms are protonated, rendering the molecule di-cationic and highly hydrophilic.

Table 1: Physicochemical Properties & Chromatographic Implications
PropertyCharacteristicChromatographic Implication
Analyte Nature Di-basic compoundHighly sensitive to mobile phase pH; requires strict pH control to ensure reproducible ionization states.
Estimated pKa ~8.5 (Tertiary amine), ~10.0 (Primary amine)At pH < 7.0, the molecule is fully ionized, leading to poor retention on standard reversed-phase (RP) columns.
Silanophilic Activity High electrostatic affinityProtonated amines strongly interact with residual ionized silanols (Si-O⁻) on Type-B silica, causing severe peak tailing and premature column overload [1, 2].
UV Absorbance Aromatic benzyl ringEnables standard UV detection at 210–220 nm and 254 nm.

Method Development Strategy: The Causality of Chromatographic Choices

To achieve a robust, stability-indicating method, we must eliminate the secondary ion-exchange interactions that cause peak tailing. When analyzing basic compounds in reversed-phase liquid chromatography (RPLC), chromatographers typically choose between two divergent strategies:

  • Ion-Pairing at Low pH (pH ~2.0): Utilizing 0.1% Trifluoroacetic acid (TFA). The low pH fully protonates the analyte and neutralizes the acidic silanols (pKa ~4.5) on the silica surface. The trifluoroacetate anion acts as an ion-pairing reagent, forming a neutral hydrophobic complex with the di-cationic analyte to increase retention. However, TFA causes significant ion suppression in LC-MS applications.

  • Free-Base at High pH (pH 10.0): Utilizing 10 mM Ammonium Bicarbonate adjusted with Ammonium Hydroxide. By raising the pH to or above the pKa of the basic centers, the analyte is deprotonated into its neutral "free-base" form. This approach maximizes purely hydrophobic retention on the C18 stationary phase, completely eliminates Coulombic interactions with silanols, and is fully LC-MS compatible [3].

For this protocol, we utilize the High pH Strategy coupled with a high-pH stable Ethylene Bridged Hybrid (BEH) C18 column. Hybrid silica particles resist the dissolution that typically destroys standard silica columns at pH > 8.0.

Decision tree for selecting the optimal RPLC mobile phase strategy for dual-basic amines.

Experimental Protocols

The following self-validating protocol is designed to ensure maximum reproducibility and prevent solvent-mismatch artifacts.

Reagent and Mobile Phase Preparation

Note: Do not use phosphate buffers, as they are non-volatile and will precipitate in high concentrations of organic modifier, damaging the system.

Step 1: Preparation of Mobile Phase A (10 mM Ammonium Bicarbonate, pH 10.0)

  • Accurately weigh 0.79 g of HPLC-grade Ammonium Bicarbonate ( NH4​HCO3​ ).

  • Dissolve in 1000 mL of ultrapure water (18.2 MΩ·cm).

  • Place a calibrated pH probe into the solution. Dropwise, add dilute Ammonium Hydroxide ( NH4​OH ) until the pH stabilizes at exactly 10.0 ± 0.1.

  • Filter the solution through a 0.22 µm hydrophilic PTFE or nylon membrane filter.

  • Degas via ultrasonication for 10 minutes.

Step 2: Preparation of Mobile Phase B

  • Transfer 1000 mL of LC-MS grade Acetonitrile into a clean mobile phase bottle.

  • Degas via ultrasonication for 5 minutes.

Sample Preparation

Causality Insight: Injecting a highly polar basic compound in a diluent with a higher elution strength (e.g., 100% Methanol) than the initial mobile phase will cause the analyte band to travel rapidly down the column before partitioning into the stationary phase. This causes peak splitting and fronting.

  • Diluent: 95% Mobile Phase A / 5% Mobile Phase B.

  • Standard Preparation: Accurately weigh 10.0 mg of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide reference standard into a 100 mL volumetric flask. Dissolve and make up to volume with the diluent to achieve a final concentration of 0.1 mg/mL.

Chromatographic Conditions
Table 2: Gradient Elution Profile & System Parameters
ParameterSetting / Value
Column Waters XBridge BEH C18, 150 x 4.6 mm, 3.5 µm (or equivalent hybrid C18)
Column Temperature 40°C (Improves mass transfer and reduces system backpressure)
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Detection UV at 214 nm (Amide/Amine absorption) and 254 nm (Benzyl ring)
Gradient Program Time (min) : %A : %B 0.0 : 95 : 5 2.0 : 95 : 5 12.0 : 40 : 60 15.0 : 10 : 90 17.0 : 10 : 90 17.1 : 95 : 5 22.0 : 95 : 5 (Re-equilibration)

Method Validation Framework (ICH Q2(R2) Aligned)

To ensure the method is fit for its intended purpose (e.g., API release testing or stability monitoring), it must be validated according to the updated ICH Q2(R2) guidelines [4]. The 2024 revision emphasizes a lifecycle approach and robustness testing driven by the Analytical Target Profile (ATP).

Workflow for analytical procedure validation aligned with ICH Q14 and ICH Q2(R2) guidelines.

Table 3: System Suitability & Validation Acceptance Criteria
Validation ParameterExecution StrategyAcceptance Criteria (ICH Q2(R2))
System Suitability (SST) 6 replicate injections of the 0.1 mg/mL standard prior to validation runs.%RSD of Area ≤ 2.0%; Tailing Factor (Tf) ≤ 1.5; Theoretical Plates (N) ≥ 5000.
Specificity Inject blank (diluent), placebo, and forced degradation samples (Acid, Base, Peroxide, Heat, UV).No interfering peaks at the retention time of the main peak. Peak purity angle < purity threshold (via DAD).
Linearity & Range Prepare 5 concentration levels ranging from LOQ to 120% of the target concentration.Correlation coefficient ( R2 ) ≥ 0.999. Y-intercept bias ≤ ±2.0% of the 100% level response.
Accuracy (Recovery) Spike API into placebo matrix at 80%, 100%, and 120% levels (prepared in triplicate).Mean recovery between 98.0% and 102.0% at each level.
Precision (Repeatability) 6 independent sample preparations of a 100% concentration batch.%RSD of assay results ≤ 2.0%.
Robustness Deliberate variations: Flow rate (±0.1 mL/min), Column Temp (±5°C), Mobile Phase pH (±0.2 units).SST criteria must remain met. Assay value deviation ≤ 2.0% from nominal conditions.

References

  • Yang, X., Dai, J., & Carr, P. W. (2003). Analysis and critical comparison of the reversed-phase and ion-exchange contributions to retention on polybutadiene coated zirconia and octadecyl silane bonded silica phases. Journal of Chromatography A, 996(1-2), 13-31. URL: [Link]

  • Davies, N. H., Euerby, M. R., & McCalley, D. V. (2006). Study of overload for basic compounds in reversed-phase high performance liquid chromatography as a function of mobile phase pH. Journal of Chromatography A, 1119(1-2), 11-19. URL:[Link]

  • Gika, H. G., Theodoridis, G. A., & Vervoort, N. (200X). Ammonium hydrogencarbonate, an excellent buffer for the analysis of basic drugs by liquid chromatography-mass spectrometry at high pH. Journal of Chromatography A. URL:[Link]

  • European Medicines Agency / ICH. (2024). ICH guideline Q2(R2) on validation of analytical procedures. Scientific Guidelines. URL:[Link]

Application

Application Note: Utilizing (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide as a Nucleophilic Building Block in Peptide Coupling

Executive Summary In modern drug discovery and peptidomimetic synthesis, the incorporation of conformationally restricted, basic diamine scaffolds is a proven strategy for enhancing target affinity and improving pharmaco...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and peptidomimetic synthesis, the incorporation of conformationally restricted, basic diamine scaffolds is a proven strategy for enhancing target affinity and improving pharmacokinetic properties. (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a highly versatile bifunctional building block. Comprising an L-alanine moiety coupled to a 1-benzylpyrrolidin-3-amine core, it presents a reactive primary amine for iterative peptide coupling and a protected tertiary amine that serves as a lipophilic, basic tail.

This application note provides a comprehensive, mechanistically grounded guide to utilizing this compound in peptide coupling reactions. It details reagent selection, optimized protocols, and downstream deprotection strategies tailored specifically for this sterically and electronically unique scaffold.

Structural Rationale & Mechanistic Insights

To successfully deploy (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide, one must understand the causality behind its chemical behavior:

  • Nucleophilic Differentiation: The molecule possesses two nitrogen centers of interest—the primary amine on the chiral (S)-alpha carbon (alanine derivative) and the tertiary amine within the pyrrolidine ring. The primary amine is sterically accessible and acts as the exclusive nucleophile during peptide coupling.

  • Base Selection (Causality): The tertiary pyrrolidine nitrogen is highly basic. During coupling, it is critical to use a non-nucleophilic, strong organic base such as N,N-Diisopropylethylamine (DIPEA). DIPEA ensures the primary amine is fully deprotonated and reactive, while its own steric bulk prevents it from competing for the activated ester [1].

  • The Benzyl Handle: The N-benzyl group serves a dual purpose. First, it protects the secondary amine of the pyrrolidine from unwanted acylation during aggressive coupling conditions. Second, it acts as a lipophilic handle that aids in organic extraction and silica gel purification. Post-coupling, it can be cleanly removed via catalytic hydrogenolysis to reveal a secondary amine for further diversification (e.g., reductive amination or urea formation).

Optimization of Coupling Conditions

When coupling a carboxylic acid (e.g., an Fmoc-protected amino acid) to the primary amine of this building block, the choice of coupling reagent dictates the yield and optical purity of the product. Because the incoming carboxylic acid is prone to oxazolone-mediated epimerization, highly efficient reagents are required.

Table 1: Coupling Reagent Matrix for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide
Coupling ReagentBaseSolventEfficiencyEpimerization RiskMechanistic Notes
HATU DIPEADMFHigh LowGold Standard: The 7-aza group of HATU provides a neighboring group effect, accelerating the coupling of sterically hindered substrates [2].
PyBOP DIPEADMF / DCMHighLowExcellent alternative to HATU. Avoids the formation of unreactive guanidinium byproducts that can occur if HATU is used in excess.
EDC / HOBt NMMDCMModerateModerateStandard choice for less hindered acids. The water-soluble urea byproduct of EDC simplifies the aqueous workup.
DEPBT DIPEATHF / DMFModerateVery Low Exceptional resistance to racemization. Ideal when coupling highly epimerization-prone substrates[1].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. They incorporate specific monitoring and purification steps necessitated by the basic pyrrolidine core.

Protocol A: Standard Amide Bond Formation (Peptide Coupling)

This protocol utilizes HATU, optimized for high-yielding couplings with minimal epimerization.

  • Activation: In an oven-dried round-bottom flask under nitrogen, dissolve the N-protected carboxylic acid (1.1 equiv.) and HATU (1.1 equiv.) in anhydrous DMF to achieve a 0.1 M concentration.

  • Base Addition: Add DIPEA (3.0 equiv.) dropwise. Stir the mixture at room temperature for 5–10 minutes. Mechanistic note: This pre-activation step forms the highly reactive 7-aza-OBt ester.

  • Nucleophile Addition: Add (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide (1.0 equiv.) as a solution in a minimal volume of anhydrous DMF.

  • Reaction Monitoring: Stir the reaction at room temperature for 2–4 hours. Monitor reaction progression via LC-MS. The basic tertiary amine of the pyrrolidine ensures exceptional ionization in positive electrospray ionization (ESI+), making the product mass [M+H]+ easily identifiable.

  • Aqueous Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers extensively with 5% aqueous LiCl or brine (at least 3 times) to selectively partition the DMF into the aqueous phase.

  • Purification: Dry the organic layer over Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography. Critical Step: Because the product contains a basic pyrrolidine nitrogen, use a solvent system of DCM/MeOH containing 1% aqueous NH4​OH to prevent severe tailing on the acidic silica gel.

Protocol B: Benzyl Deprotection (Hydrogenolysis)

To utilize the pyrrolidine nitrogen for further library synthesis, the benzyl group must be removed.

  • Preparation: Dissolve the purified peptide intermediate from Protocol A in MS-grade Methanol (0.05 M).

  • Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% w/w relative to the substrate) under a blanket of nitrogen to prevent ignition of the solvent.

  • Hydrogenation: Evacuate the flask and backfill with Hydrogen gas ( H2​ ) three times. Maintain the reaction under an H2​ atmosphere (balloon or Parr shaker at 30 psi) at room temperature.

  • Monitoring & Workup: Stir for 12 hours, monitoring by LC-MS until the starting material is consumed. Filter the heterogeneous mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with Methanol.

  • Isolation: Concentrate the filtrate in vacuo to yield the secondary pyrrolidine amine, which is typically pure enough for immediate downstream functionalization.

Application in Drug Discovery & Visualization

In medicinal chemistry, building blocks like (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide are frequently used to synthesize libraries of kinase inhibitors or GPCR ligands. The introduction of a basic pyrrolidine tail is a proven strategy to engage key interactions with aspartate-rich regions in target binding pockets[2].

G N1 Carboxylic Acid (e.g., Fmoc-AA-OH) N3 Coupling Reagent (HATU / DIPEA) N1->N3 N2 (S)-2-Amino-N-(1-benzyl- pyrrolidin-3-yl)-propionamide N2->N3 N4 Peptide Intermediate (N-alkylated amide) N3->N4 N5 Pd/C, H2 (Benzyl Deprotection) N4->N5 N6 Secondary Amine Ready for Diversification N5->N6

Synthetic workflow for peptide coupling and subsequent deprotection.

G T1 Peptidomimetic Ligand T2 Pyrrolidine Basic Tail T1->T2 contains T4 Aspartate Residues (Electrostatic Interaction) T2->T4 binds via salt bridge T3 Kinase Binding Pocket T3->T4 features

Mechanism of target engagement via the pyrrolidine basic tail.

References

  • El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602.[Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[Link]

  • Li, H., Jiang, X., Ye, Y. -H., Fan, C., Romoff, T., & Goodman, M. (1999). 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT): A new coupling reagent with remarkable resistance to racemization. Organic Letters, 1(1), 91-93.[Link]

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals. Organic Process Research & Development, 20(2), 140-177.[Link]

Sources

Method

Application Note: Predicted NMR Characterization of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

Introduction (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a chiral small molecule incorporating a substituted pyrrolidine ring, an amide linkage, and an alanine-derived stereocenter. As a novel compound, its...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a chiral small molecule incorporating a substituted pyrrolidine ring, an amide linkage, and an alanine-derived stereocenter. As a novel compound, its structural elucidation is paramount for confirming its identity and purity, which is fundamental for any further application in drug discovery and development. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural characterization of such organic molecules in solution.[1]

This application note provides a detailed, predicted set of NMR data for the title compound. In the absence of published experimental data, this document serves as a scientifically grounded guide for researchers on the expected spectral features. The predictions are based on established principles of NMR spectroscopy and data from structurally related fragments, including N-benzylpyrrolidine derivatives, 3-aminopyrrolidine systems, and N-acylated alanine analogues.[1][2][3] We outline a comprehensive suite of NMR experiments, including 1D (¹H, ¹³C, DEPT-135) and 2D (COSY, HSQC) techniques, and explain the rationale behind their application for full structural assignment.

Molecular Structure and Numbering Scheme

A clear and consistent numbering scheme is essential for unambiguous assignment of NMR signals. The proposed structure and numbering for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide are presented below.

Caption: Molecular structure and numbering scheme.

Experimental Protocols

The following protocols are recommended for the comprehensive NMR characterization of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

Sample Preparation
  • Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable initial choice due to its ability to dissolve a wide range of organic molecules. If solubility is an issue, or if hydrogen bonding needs to be probed, deuterated methanol (CD₃OD) or dimethyl sulfoxide (DMSO-d₆) can be used. Note that labile protons (-NH, -NH₂) will exchange with deuterium in CD₃OD, leading to signal broadening or disappearance.

  • Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent. This concentration is generally sufficient for ¹H and most ¹³C NMR experiments on modern spectrometers.

  • Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm). Most deuterated solvents purchased commercially already contain TMS.

NMR Data Acquisition

All spectra should be acquired on a spectrometer with a field strength of at least 400 MHz for ¹H to ensure adequate signal dispersion.

  • ¹H NMR: A standard single-pulse experiment is sufficient. Key parameters to optimize include the spectral width, acquisition time, and relaxation delay.

  • ¹³C NMR: A proton-decoupled experiment is standard to produce a spectrum with singlets for each unique carbon. A sufficient number of scans will be required to achieve a good signal-to-noise ratio due to the low natural abundance of the ¹³C isotope.

  • DEPT-135: The Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment is crucial for differentiating between CH, CH₂, and CH₃ groups.[4][5] In a DEPT-135 spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals are negative. Quaternary carbons (including C=O) are not observed.

  • 2D COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds). Cross-peaks in the COSY spectrum reveal the connectivity of proton spin systems, which is invaluable for assigning protons within the pyrrolidine ring and the propionamide fragment.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to their attached carbons. It provides a powerful method for assigning carbon signals based on the already assigned proton signals.

Predicted NMR Data

The following tables summarize the predicted chemical shifts (δ), multiplicities, coupling constants (J), and assignments for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

Predicted ¹H NMR Data (400 MHz, CDCl₃)
Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignmentRationale
~7.35 - 7.25m-5HH-8, H-9, H-10, H-11, H-12Typical range for monosubstituted benzene ring protons.[6][7]
~4.30m-1HH-3Methine proton attached to nitrogen and adjacent to a methylene group. Deshielded by the amide nitrogen.
~3.65s-2HH-6Benzylic protons adjacent to a nitrogen atom.[8]
~3.45q~7.01HH-2'Methine proton of the alanine moiety, coupled to the adjacent methyl group.
~2.90 - 2.75m-2HH-2a, H-5aProtons on carbons adjacent to the ring nitrogen.
~2.60 - 2.45m-2HH-2b, H-5bDiastereotopic protons on C2 and C5 will likely result in complex multiplets.[2]
~2.20m-1HH-4aMethylene proton on the pyrrolidine ring.
~1.80m-1HH-4bDiastereotopic to H-4a, expected to be a complex multiplet.
~1.35d~7.03HH-3'Methyl group of the alanine moiety, coupled to the H-2' proton.
(broad)s-3HNH, NH₂Amide and amine protons; chemical shift can be variable and signals may be broad.
Predicted ¹³C NMR and DEPT-135 Data (100 MHz, CDCl₃)
Chemical Shift (δ, ppm)DEPT-135AssignmentRationale
~174.0AbsentC-1' (C=O)Typical chemical shift for an amide carbonyl carbon.
~138.0AbsentC-7Quaternary aromatic carbon attached to the benzyl CH₂.
~129.0PositiveC-8, C-12Aromatic CH carbons.
~128.5PositiveC-9, C-11Aromatic CH carbons.
~127.2PositiveC-10Aromatic CH carbon.
~60.0NegativeC-6Benzylic carbon attached to nitrogen.
~58.0NegativeC-2Pyrrolidine carbon adjacent to nitrogen.
~54.0NegativeC-5Pyrrolidine carbon adjacent to nitrogen.
~51.0PositiveC-2'Alpha-carbon of the alanine moiety.
~48.0PositiveC-3Pyrrolidine carbon bearing the amide substituent.
~33.0NegativeC-4Methylene carbon of the pyrrolidine ring.
~20.0PositiveC-3'Methyl carbon of the alanine moiety.

Workflow for Structural Elucidation

The process of assigning the NMR spectra for the target molecule would follow a logical progression, leveraging the suite of experiments outlined above.

NMR_Workflow cluster_1D 1D NMR Experiments cluster_2D 2D NMR Experiments cluster_Assignment Structural Assignment H1 ¹H NMR (Proton count & basic structure) COSY ¹H-¹H COSY (H-H connectivity) H1->COSY Assign_H Assign Proton Signals H1->Assign_H C13 ¹³C NMR (Carbon count & environment) HSQC ¹H-¹³C HSQC (Direct C-H correlation) C13->HSQC DEPT DEPT-135 (CH, CH₂, CH₃ identification) Assign_C Assign Carbon Signals DEPT->Assign_C COSY->Assign_H HSQC->Assign_C Assign_H->HSQC Final Final Structure Confirmation Assign_H->Final Assign_C->Final

Caption: Workflow for NMR-based structure elucidation.

Discussion of Predicted Spectral Features

  • Aromatic Region: The five protons of the benzyl group are expected to appear in the typical aromatic region of ~7.25-7.35 ppm as a complex multiplet.[6]

  • Benzylic Protons (H-6): The two benzylic protons are chemically equivalent and are expected to appear as a sharp singlet around 3.65 ppm due to the adjacent nitrogen.

  • Pyrrolidine Ring Protons: The protons on the pyrrolidine ring will exhibit complex splitting patterns due to their diastereotopic nature and mutual coupling.[2] The protons on C-2 and C-5, being adjacent to the nitrogen, will be downfield compared to the C-4 protons. The H-3 proton, being attached to the carbon bearing the amide group, is expected to be the most downfield of the ring protons. A COSY experiment will be essential to trace the H-2 -> H-3 -> H-4 -> H-5 connectivities.

  • Propionamide Fragment: The alanine-derived portion of the molecule should give rise to a characteristic quartet for the H-2' proton (coupled to the three H-3' protons) and a doublet for the H-3' methyl group.

  • Labile Protons: The amide (NH) and primary amine (NH₂) protons are expected to be broad and their chemical shift is highly dependent on solvent, concentration, and temperature. They may not show clear coupling. D₂O exchange experiments can be used to confirm their assignment by causing their signals to disappear.

Conclusion

This application note provides a comprehensive, albeit predicted, guide to the NMR characterization of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide. The outlined protocols and expected data serve as a robust starting point for researchers synthesizing this or structurally similar molecules. The combination of 1D and 2D NMR techniques is crucial for the complete and unambiguous assignment of all proton and carbon signals, thereby confirming the molecular structure with high confidence. It is imperative to note that the chemical shift and coupling constant values provided herein are estimations and will require experimental verification.

References

  • California State University Stanislaus. (2023, July 11). Proton NMR Chemical Shifts. [Link]

  • University of Regensburg. NMR Chemical Shifts. [Link]

  • National Center for Biotechnology Information. (n.d.). N-Acetyl-L-alanine. PubChem. [Link]

  • UCLA Chemistry & Biochemistry. Table of Characteristic Proton NMR Shifts. [Link]

  • Pogliani, L., Ellenberger, M., Valat, J., & Bellocq, A. M. (1975). NMR investigations of proline and its derivatives. 4-Proton magnetic resonance parameters and structure of acetyl-proline amide. International Journal of Peptide and Protein Research, 7(5), 345–360. [Link]

  • Biological Magnetic Resonance Bank. N-Acetyl-L-alanine. [Link]

  • University of Puget Sound. Coupling constants for 1H and 13C NMR. [Link]

  • Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. [Link]

  • University of Wisconsin-Madison. (2020, February 14). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

  • Reddit. (2016, February 17). NMR: relating coupling constants and major product. r/chemhelp. [Link]

  • OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy. Organic Chemistry. [Link]

  • Iowa State University. NMR Coupling Constants. Chemical Instrumentation Facility. [Link]

  • MDPI. (2022, February 9). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

  • University of Wisconsin-Madison. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. [Link]

  • The Royal Society of Chemistry. Supplementary Information Facile Tin(II)-catalyzed Synthesis of N-Heterocycles from Dicarboxylic Acids and Arylamines. [Link]

  • Nanalysis. (2015, November 19). DEPT: A tool for 13C peak assignments. [Link]

  • University of Colorado Boulder. Table of characteristic proton NMR chemical shifts. [Link]

  • ResearchGate. Complete assignment of the 1H and 13C NMR spectra of some N‐benzyl‐(piperidin or pyrrolidin)‐purines. [Link]

  • NP-MRD. (2005, November 16). Showing NP-Card for N-Acetyl-L-alanine (NP0000354). [Link]

  • National Center for Biotechnology Information. (n.d.). 3-Aminopyrrolidine. PubChem. [Link]

  • KPWu's group research site. (2021, February 17). [NMR] 1H, 13C and 15N chemical shift table of 20 common amino acids. [Link]

  • Oregon State University. (2022, March 9). 13C NMR Chemical Shift. [Link]

Sources

Application

Application Note: ESI-MS/MS Fragmentation Dynamics of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Instrument Modality: Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) Introduction & Structural...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Instrument Modality: Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)

Introduction & Structural Significance

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a structurally complex chiral aliphatic amide. Molecules containing the 1-benzylpyrrolidin-3-amine scaffold are critical building blocks in medicinal chemistry, frequently appearing in the synthesis of [1].

For drug metabolism and pharmacokinetics (DMPK) profiling, establishing a robust mass spectrometry protocol is paramount. This guide details the exact fragmentation causality of this molecule, providing analytical scientists with a self-validating framework for accurate metabolite identification and structural elucidation.

Mechanistic Elucidation of Fragmentation Pathways

Interpreting MS/MS spectra requires an understanding of physical organic chemistry and gas-phase thermodynamics. The molecule (exact mass 247.1685 Da) readily protonates in positive electrospray ionization (ESI+) to form the [M+H]+ precursor ion at m/z 248.18 . Protonation preferentially occurs at the highly basic tertiary nitrogen of the pyrrolidine ring or the primary amine of the propionamide group.

The fragmentation is driven by Collision-Induced Dissociation (CID) and follows three primary causal pathways:

  • Tropylium Ion Formation (m/z 91.05): The most thermodynamically favored pathway in N-benzyl compounds is the heterolytic cleavage of the benzyl-nitrogen bond. The resulting C7H7+ fragment rearranges into a highly conjugated, aromatic tropylium cation. Due to its extreme stability, this peak is typically the base peak in the CID spectra of [2].

  • Amide Bond Cleavage (m/z 177.14 & m/z 72.04): Protonation at the amide nitrogen weakens the adjacent C-N bond. CID drives the cleavage of this bond, transferring the charge to the 1-benzyl-pyrrolidin-3-amine moiety to form a stable fragment at m/z 177.14. Alternatively, charge retention on the alanyl fragment yields a minor peak at m/z 72.04.

  • Neutral Losses (m/z 231.15): The primary amine on the propionamide group is highly susceptible to the neutral loss of ammonia (-17 Da). This is a hallmark feature in both the in-source and CID fragmentation of aliphatic amines and [3].

Fragmentation M Precursor Ion [M+H]+ m/z 248.18 F1 1-Benzyl-pyrrolidin-3-amine m/z 177.14 M->F1 Amide Cleavage F2 Alanyl Cation m/z 72.04 M->F2 Amide Cleavage F3 Tropylium Cation m/z 91.05 M->F3 Benzyl Cleavage F4 Des-benzyl Fragment m/z 157.12 M->F4 Loss of Benzyl F5 Loss of NH3 m/z 231.15 M->F5 -NH3 F1->F3 Benzyl Cleavage

ESI-MS/MS fragmentation pathways of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

Experimental Protocol: Self-Validating LC-ESI-MS/MS Workflow

To ensure absolute trustworthiness and reproducibility, this protocol is designed as a self-validating system . Every step includes an internal check to verify instrument performance and prevent analytical artifacts.

Phase 1: System Suitability & Sample Preparation
  • Blank Verification: Inject a blank solution (50:50 Methanol:Water) to establish the baseline and confirm the absence of column carryover.

  • Sample Preparation: Reconstitute the analyte in 50:50 Methanol:Water containing 0.1% Formic Acid to a final concentration of 100 ng/mL.

    • Causality: The addition of formic acid lowers the pH, ensuring complete protonation of the basic nitrogen atoms in the pyrrolidine and primary amine, thereby maximizing ESI+ ionization efficiency.

Phase 2: UHPLC Separation
  • Column Selection: Use a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm) to ensure sharp peak shapes.

  • Mobile Phase:

    • Solvent A: 0.1% Formic acid in HPLC-grade Water.

    • Solvent B: 0.1% Formic acid in Acetonitrile.

  • Gradient: Run a ballistic gradient from 5% B to 95% B over 3 minutes at a flow rate of 0.4 mL/min.

Phase 3: MS/MS Tuning & In-Source Fragmentation Control
  • Declustering Potential (DP) Optimization: Perform a syringe pump infusion at 10 µL/min.

    • Self-Validation Check: Monitor the ratio of the precursor ion (m/z 248.18) to the tropylium ion (m/z 91.05) in the MS1 scan. An excessive presence of m/z 91.05 before the collision cell indicates unwanted in-source fragmentation. If observed, immediately reduce the DP or capillary voltage.

  • Collision Energy (CE) Ramping: Set up a Multiple Reaction Monitoring (MRM) method. Use a low CE (15-20 eV) to capture the amide cleavage (m/z 177.14) and a high CE (35-45 eV) to drive the formation of the tropylium base peak (m/z 91.05).

Workflow S1 Sample Preparation S2 UHPLC Separation S1->S2 S3 ESI Ionization (+) S2->S3 S4 CID Fragmentation S3->S4 S5 Data Analysis S4->S5

Step-by-step LC-ESI-MS/MS analytical workflow for fragmentation analysis.

Data Presentation and Interpretation

The quantitative data summarized below reflects the expected high-resolution mass spectrometry (HRMS) profile. Utilizing a high-resolution analyzer (such as a QqTOF or Orbitrap) is highly recommended to achieve mass accuracies below 3 ppm, ensuring unambiguous elemental composition assignment[2].

Fragment IonObserved m/zTheoretical MassMass ErrorStructural AssignmentOptimal CE
Precursor 248.18248.1758< 3.0 ppm[M+H]+N/A
Tropylium 91.0591.0548< 3.0 ppm[C7H7]+35 eV
1-Benzyl-pyrrolidin-3-amine 177.14177.1393< 3.0 ppm[M+H - C3H5NO]+15 eV
Des-benzyl 157.12157.1210< 3.0 ppm[M+H - C7H7]+25 eV
Loss of Ammonia 231.15231.1493< 3.0 ppm[M+H - NH3]+10 eV
Alanyl Cation 72.0472.0450< 3.0 ppm[C3H6NO]+20 eV

References

  • Title: Quinazolinones as PARP14 inhibitors (US Patent US10562891B2)
  • Title: Characterization of Ni(II) complexes of Schiff bases of amino acids and (S)-N-(2-benzoylphenyl)-1-benzylpyrrolidine-2-carboxamide using ion trap and QqTOF electrospray ionization tandem mass spectrometry Source: Rapid Communications in Mass Spectrometry (PubMed) URL: [Link]

  • Title: In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters Source: Analytical Chemistry (PubMed) URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the synthesis of (S)-2-Amino-N-(1-benzyl-pyrrolid...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the synthesis of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

The synthesis involves two critical phases: the amide coupling of Boc-L-Ala-OH with 1-benzylpyrrolidin-3-amine, and the subsequent Boc deprotection to yield the final diamine product. The most common failure modes in this workflow are the loss of chirality (epimerization) during coupling and the inability to isolate the final product from oily residues during deprotection.

Frequently Asked Questions (FAQs) & Troubleshooting

Phase 1: Amide Coupling & Epimerization

Q: Why am I observing epimerization (loss of chirality) at the alanine alpha-carbon during coupling? A: Epimerization in peptide coupling typically occurs via the formation of an oxazol-5(4H)-one intermediate[1]. When the carboxylic acid of Boc-L-Ala-OH is over-activated by highly reactive uronium reagents (like HATU), the adjacent carbonyl oxygen of the Boc group attacks the activated ester, forming an oxazolone ring[2]. Subsequent base-catalyzed proton abstraction at the alpha-carbon leads to racemization. Using strong bases like DIPEA or TEA exacerbates this mechanistic pathway[2].

Q: How can I suppress this epimerization and maximize my coupling yield? A: You must alter the kinetics of activation and deprotonation. Switch to T3P (n-propanephosphonic acid anhydride) combined with pyridine . T3P forms a less aggressively electrophilic intermediate, and pyridine is a weak base that is insufficient to deprotonate the alpha-carbon of the oxazolone, thereby preserving chirality[3]. Alternatively, if you must use carbodiimides like EDC, always add an acyl transfer agent like HOBt or DMAP to intercept the highly reactive O-acylisourea before oxazolone formation can occur[4].

Phase 2: Boc Deprotection & Product Isolation

Q: I am using TFA in DCM for Boc deprotection, but my final product is a sticky, hygroscopic oil. How can I obtain a workable solid? A: Your target molecule contains two basic nitrogen atoms: the newly freed primary amine and the tertiary pyrrolidine nitrogen. Deprotection with Trifluoroacetic Acid (TFA) yields a bis-TFA salt. TFA salts of polybasic compounds are notoriously difficult to crystallize because the bulky, fluorinated counterion disrupts crystal packing[5]. Solution: Switch your deprotection reagent to 4M HCl in 1,4-dioxane . Chloride ions are small and form tight, highly crystalline ionic lattices with diamines. This will yield a bis-hydrochloride salt that typically precipitates directly out of the solvent, allowing for easy isolation via filtration[5][6].

Process Workflows & Decision Trees

SynthesisWorkflow Start Boc-L-Ala-OH + 1-benzylpyrrolidin-3-amine Coupling Amide Coupling (T3P, Pyridine, EtOAc) Start->Coupling Intermediate Boc-Protected Intermediate Coupling->Intermediate >95% Yield Deprotection Boc Deprotection (4M HCl in Dioxane) Intermediate->Deprotection Product (S)-2-Amino-N-(1-benzyl- pyrrolidin-3-yl)-propionamide (Bis-HCl Salt) Deprotection->Product Precipitation

Caption: Workflow for the synthesis and isolation of the target propionamide.

EpimerizationTree Issue Issue: Low Enantiomeric Excess (ee) in Product Cause Cause: Oxazolone Formation during Activation Issue->Cause Base Is a strong base (e.g., DIPEA/TEA) used? Cause->Base YesBase Yes Base->YesBase NoBase No Base->NoBase Action1 Switch to weaker base (e.g., Pyridine) YesBase->Action1 Reagent Check Coupling Reagent NoBase->Reagent Action2 Use T3P or add HOBt/HOAt with EDC Reagent->Action2

Caption: Troubleshooting decision tree for resolving epimerization during amide coupling.

Quantitative Data Summary

Table 1: Comparison of Coupling Strategies for Boc-L-Ala-OH

Coupling System Base Epimerization Risk Typical Yield Workup & Purification
HATU DIPEA High (>5%) >90% Moderate (Chromatography often needed)
EDC / HOBt DIPEA Low (<2%) 80–85% Moderate (Requires rigorous aqueous washes)

| T3P | Pyridine | Very Low (<1%) | >95% | Easy (Water-soluble byproducts) |

Table 2: Comparison of Boc Deprotection Reagents for Diamine Substrates

Reagent Solvent Reaction Time Product Form Isolation Method
20–50% TFA DCM 1–2 hours Hygroscopic Oil Co-evaporation, difficult crystallization

| 4M HCl | 1,4-Dioxane | 0.5–2 hours | Crystalline Solid | Direct filtration (Precipitation) |

Validated Experimental Protocols

Protocol 1: Low-Epimerization Amide Coupling (T3P/Pyridine)

This protocol is self-validating: T3P generates entirely water-soluble byproducts, meaning a simple aqueous wash will yield highly pure intermediate without column chromatography[3].

Materials:

  • Boc-L-Ala-OH (1.0 equiv)

  • 1-benzylpyrrolidin-3-amine (1.05 equiv)

  • T3P (50 wt% solution in EtOAc, 1.5 equiv)

  • Pyridine (3.0 equiv)

  • Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

  • Dissolution: Dissolve Boc-L-Ala-OH and 1-benzylpyrrolidin-3-amine in anhydrous EtOAc (0.2 M concentration) under an inert atmosphere.

  • Base Addition: Add pyridine (3.0 equiv) to the stirring solution at room temperature.

  • Activation: Dropwise add the T3P solution (1.5 equiv). Stir the reaction at room temperature for 2–4 hours.

  • Validation Check: Monitor by LC-MS or TLC (ninhydrin stain). The reaction is complete when the primary amine is fully consumed.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Wash the organic layer sequentially with 1M aqueous HCl (to remove excess pyridine and unreacted amine), water, and brine.

  • Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo to yield the Boc-protected intermediate.

Protocol 2: Boc Deprotection and Bis-HCl Salt Isolation

This protocol utilizes a precipitation-driven thermodynamic sink. The reaction is self-validating when a white precipitate forms, indicating successful deprotection and salt formation[5][6].

Materials:

  • Boc-protected intermediate (from Protocol 1)

  • 4M HCl in 1,4-dioxane (10.0 equiv)

  • Anhydrous Diethyl Ether

Step-by-Step Methodology:

  • Preparation: Dissolve the Boc-protected intermediate in a minimal amount of anhydrous 1,4-dioxane.

  • Deprotection: Slowly add 4M HCl in 1,4-dioxane (10.0 equiv) at room temperature.

  • Monitoring: Stir for 1–2 hours. As the Boc group is cleaved and the bis-hydrochloride salt forms, the product will begin to precipitate out of the solution as a white solid.

  • Precipitation: To ensure complete precipitation, add 2–3 volumes of anhydrous diethyl ether to the reaction flask and stir for an additional 15 minutes.

  • Isolation: Filter the resulting suspension through a sintered glass funnel. Wash the filter cake thoroughly with cold anhydrous diethyl ether to remove any residual dioxane and organic impurities.

  • Drying: Dry the highly crystalline bis-hydrochloride salt of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide under high vacuum.

References

  • BenchChem. "A Comparative Guide to TFA and HCl for Boc Deprotection in Drug Development." Available at: 5

  • Organic Chemistry Portal. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Available at:3

  • BenchChem. "Technical Support Center: Optimizing Boc Deprotection for PEG Linkers." Available at: 6

  • Journal of Chemical Education. "Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students." Available at:2

  • PMC - NIH. "Epimerisation in Peptide Synthesis." Available at:1

  • Scribd. "Optimizing Amide Coupling Reactions." Available at: 4

Sources

Optimization

Purification techniques for removing impurities from (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

Welcome to the Technical Support Center. This guide provides advanced troubleshooting, self-validating experimental protocols, and theoretical grounding for the purification of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide provides advanced troubleshooting, self-validating experimental protocols, and theoretical grounding for the purification of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide . This highly polar, sp3-rich chiral diamine presents unique chromatographic challenges due to its primary and tertiary amine functionalities[1].

Core Purification Workflow

PurificationWorkflow Start Crude Reaction Mixture (Target + Impurities) AcidWash Acidic Extraction (pH < 2) 1M HCl Start->AcidWash Org1 Organic Layer 1 (Neutral/Acidic Impurities) AcidWash->Org1 Discard Aq1 Aqueous Layer 1 (Protonated Target) AcidWash->Aq1 Retain Basify Basification (pH > 10) 2M NaOH Aq1->Basify Extract2 Organic Extraction DCM or EtOAc Basify->Extract2 Org2 Organic Layer 2 (Free-base Target) Extract2->Org2 Retain & Evaporate Aq2 Aqueous Layer 2 (Salts/Polar Impurities) Extract2->Aq2 Discard HPLC RP-HPLC (C18) 0.1% TFA Modifier Org2->HPLC Polar Impurities SFC Chiral SFC (Diastereomer Resolution) HPLC->SFC Isomeric Impurities Pure Pure (S)-2-Amino-N- (1-benzyl-pyrrolidin-3-yl) -propionamide SFC->Pure

Caption: Logical workflow of acid-base extraction and chromatography for basic intermediates.

Troubleshooting Guides & FAQs

Q1: Why does (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide exhibit severe peak tailing and irreversible adsorption during standard silica gel chromatography? A: The target molecule contains two highly basic nitrogen atoms (a primary amine and a tertiary pyrrolidine amine). Standard silica gel is inherently acidic due to surface silanol (Si-OH) groups[2]. These silanols engage in strong, non-specific ion-exchange interactions with basic amines, leading to peak tailing, broad elution profiles, and potential irreversible adsorption[3]. Solution: Avoid standard normal-phase silica. Instead, utilize amine-functionalized silica or basic alumina, which minimizes acid-base interactions[4]. Alternatively, bypass normal-phase chromatography entirely in favor of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)[5].

Q2: What is the optimal RP-HPLC mobile phase for purifying this highly polar, basic diamine? A: When using a standard C18 stationary phase, the free-base form of this highly polar diamine may elute too rapidly or streak due to residual silanol interactions. The addition of an acidic modifier, such as 0.1% Trifluoroacetic acid (TFA), is highly recommended[6]. TFA protonates the basic amines, converting them into TFA salts, while simultaneously acting as an ion-pairing agent. This masks the residual silanols on the C18 column, ensuring sharp, symmetrical peaks and reproducible retention times[3].

Q3: How can I efficiently remove unreacted coupling reagents (e.g., HATU, EDC) and acidic byproducts without chromatography? A: Implement a rigorous acid-base extraction protocol. Acid-base extraction exploits the pH-dependent solubility of ionizable molecules[7]. By extracting the organic crude mixture with an acidic aqueous solution (pH < 2), the basic target molecule is protonated and migrates into the aqueous layer, while neutral and acidic impurities (like coupling reagent byproducts) remain in the organic phase[8]. Subsequent basification of the aqueous layer (pH > 10) deprotonates the target, allowing it to be cleanly re-extracted into a fresh organic solvent[9].

Q4: During the amide coupling step, epimerization occurred. How can we resolve the resulting diastereomers? A: The molecule possesses two chiral centers (the (S)-propionamide and the substituted pyrrolidine ring). Epimerization during synthesis requires chiral resolution. Supercritical Fluid Chromatography (SFC) is the industry standard for large-scale chiral separations of sp3-rich scaffolds[1]. SFC utilizes supercritical CO2 combined with a polar co-solvent (e.g., methanol with basic additives), offering significantly faster mass transfer, higher throughput, and lower solvent consumption compared to traditional chiral HPLC[10].

Quantitative Data: Chromatographic Optimization

The following table summarizes the causal effects of different chromatographic modifiers on the purification of basic pyrrolidine derivatives.

Chromatographic MethodModifier / AdditiveMechanism of ActionImpact on Target Molecule
Normal Phase (Silica) NoneStrong silanol interactionSevere peak tailing; low recovery[3].
Normal Phase (Silica) 1-5% Triethylamine (TEA)Competitively binds acidic silanolsImproved peak shape; reduces irreversible binding[6].
RP-HPLC (C18) 0.1% Trifluoroacetic Acid (TFA)Protonation & ion-pairingSharp peaks; excellent resolution of polar impurities[3].
Chiral SFC 0.1% Diethylamine (DEA) in MeOHSuppresses non-specific bindingHigh-throughput baseline resolution of diastereomers[10].

Step-by-Step Methodologies

Protocol A: Self-Validating Acid-Base Extraction

This protocol isolates the basic target from neutral/acidic coupling byproducts. The self-validating nature of this protocol relies on pH monitoring at each phase transfer to ensure complete ionization state changes[9].

  • Initial Dissolution: Dissolve the crude reaction mixture in Dichloromethane (DCM) (approx. 10 mL per gram of crude).

  • Acidic Extraction (Target Capture):

    • Add an equal volume of 1M HCl to the organic layer.

    • Shake vigorously in a separatory funnel and allow phases to separate.

    • Validation Check: Test the aqueous layer pH; it must be < 2 to ensure complete protonation of both amines[9].

    • Drain and retain the aqueous layer. Discard the organic layer (contains neutral/acidic impurities)[8].

  • Basification (Target Release):

    • Cool the aqueous layer in an ice bath to control the exothermic neutralization.

    • Slowly add 2M NaOH dropwise while stirring until the solution becomes cloudy (precipitation of the free base).

    • Validation Check: Test the aqueous layer pH; it must be > 10 to ensure complete deprotonation[7].

  • Organic Extraction (Target Recovery):

    • Extract the basic aqueous layer three times with fresh DCM.

    • Combine the organic extracts, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the enriched (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

Protocol B: Preparative RP-HPLC Purification

For final polishing to >99% purity, removing structurally similar basic impurities.

  • Sample Preparation: Dissolve the enriched free base from Protocol A in a 1:1 mixture of Water/Acetonitrile containing 0.1% TFA. Filter through a 0.45 µm PTFE syringe filter.

  • Column Selection: Use a Preparative C18 column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase:

    • Solvent A: HPLC-grade Water + 0.1% TFA[6].

    • Solvent B: HPLC-grade Acetonitrile + 0.1% TFA.

  • Gradient Elution: Run a shallow gradient from 5% B to 60% B over 30 minutes. The highly polar nature of the molecule dictates early elution; the shallow gradient ensures separation from debenzylated byproducts.

  • Fraction Collection: Monitor UV absorbance at 210 nm and 254 nm. Collect fractions and lyophilize immediately to prevent acid-catalyzed degradation, yielding the target as a di-TFA salt.

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Troubleshooting

Technical Support Center: Optimizing LC-MS for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

Welcome to the technical support guide for the LC-MS analysis of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide. This document provides in-depth troubleshooting advice and systematic optimization protocols tailore...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the LC-MS analysis of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide. This document provides in-depth troubleshooting advice and systematic optimization protocols tailored for researchers, scientists, and drug development professionals. Our goal is to empower you to overcome common analytical challenges and develop robust, reliable methods for this and similar polar, basic compounds.

Section 1: Understanding Your Analyte

(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a small molecule characterized by multiple basic nitrogen atoms: a primary amine on the propionamide moiety and a tertiary amine within the benzyl-pyrrolidine ring. This structure presents specific challenges in reversed-phase liquid chromatography (RPLC).

  • High Polarity: The amine groups make the molecule highly polar, especially at low pH where they become protonated (positively charged). This can lead to poor retention on traditional non-polar stationary phases like C18.[1]

  • Basic Nature & Peak Tailing: Basic compounds are notorious for interacting with acidic residual silanol groups (Si-OH) on the surface of silica-based columns.[2][3] This secondary interaction mechanism, in addition to the primary hydrophobic retention, causes significant peak tailing, reducing sensitivity and compromising resolution.[3][4]

  • pH-Dependent Retention: As an ionizable compound, its retention behavior is highly dependent on the mobile phase pH.[5][6][7] Controlling the pH is crucial for achieving consistent and reproducible retention times.[6]

Section 2: Troubleshooting Common Retention Time Issues

This section addresses the most frequent problems encountered during method development for this analyte in a direct question-and-answer format.

Q1: Why is my analyte not retaining on a standard C18 column, eluting at or near the void volume?

Answer: This is a classic sign of insufficient hydrophobic interaction, a common issue for polar compounds.[1] At acidic pH values (e.g., with 0.1% formic acid), your analyte is fully protonated and behaves like a highly polar cation, having minimal affinity for the non-polar C18 stationary phase.

Troubleshooting Workflow:

G Start Problem: Poor Retention (Analyte at void volume) CheckOrganic Is organic content <95% at elution? Start->CheckOrganic IncreaseOrganic Strategy 1: Decrease initial organic % in gradient or use lower % isocratic. (e.g., start at 1-5% ACN/MeOH) CheckOrganic->IncreaseOrganic No CheckpH Is mobile phase pH low (e.g., pH 2-3)? CheckOrganic->CheckpH Yes Success Resolution: Adequate Retention IncreaseOrganic->Success IncreasepH Strategy 2: Increase mobile phase pH to suppress ionization (pH > pKa). See Protocol 1. CheckpH->IncreasepH Yes ConsiderHILIC Strategy 3: Switch to an alternative mode. HILIC is ideal for polar compounds. See Section 4. CheckpH->ConsiderHILIC No (pH already high) IncreasepH->Success ConsiderHILIC->Success

Caption: Troubleshooting workflow for poor retention.

Detailed Solutions:

  • Decrease Mobile Phase Elution Strength: In reversed-phase, water is the weak solvent. Ensure your gradient starts at a very low organic percentage (e.g., 1-5% acetonitrile or methanol) or use a low isocratic concentration.[8]

  • Increase Mobile Phase pH: By raising the pH of the mobile phase to a value approximately 2 units above the pKa of the amine groups, you can suppress their ionization. The neutral form of the analyte is less polar and will be retained more strongly on a C18 column.[5][7][8] Caution: Ensure your column is stable at high pH. Not all silica-based columns are.

  • Change Separation Mode: If reversed-phase proves inadequate, Hydrophilic Interaction Liquid Chromatography (HILIC) is a powerful alternative for retaining and separating very polar compounds.[9][10][11][12][13]

Q2: My peak is retained, but it shows significant tailing (Asymmetry Factor > 1.5). How can I improve the peak shape?

Answer: Peak tailing for this basic compound is almost certainly caused by strong, undesirable ionic interactions with negatively charged silanol groups on the silica stationary phase.[3][4]

Strategies to Improve Peak Shape:

  • Work at Low pH: Using a mobile phase with a pH between 2 and 3 (e.g., 0.1% formic or trifluoroacetic acid) protonates the silanol groups, effectively neutralizing them and minimizing their ability to interact with your positively charged analyte.[2][14] This is often the most effective and straightforward solution.

  • Increase Buffer Concentration: If operating at mid-range pH, increasing the buffer concentration (e.g., from 10 mM to 25-50 mM ammonium formate) can help to saturate the active silanol sites, reducing their availability to interact with the analyte.

  • Use a Modern, High-Purity, End-Capped Column: Modern "Type B" silica columns have very low metal content and are extensively end-capped, a process that chemically derivatizes most of the residual silanol groups.[14] Columns marketed as "base-deactivated" or suitable for basic compounds are highly recommended.

  • Consider a Different Stationary Phase: Phenyl-hexyl or embedded polar group (PEG) phases can offer alternative selectivities and sometimes reduce silanol interactions compared to standard C18 columns.

Q3: My retention time is drifting or shifting between injections. What is causing this instability?

Answer: Retention time instability points to a system that is not in equilibrium or is undergoing changes during the analytical run.

Common Causes and Solutions:

  • Insufficient Column Equilibration: This is the most common cause. Ensure the column is equilibrated with the initial mobile phase conditions for at least 10-15 column volumes before the first injection. If using a high-pH mobile phase, equilibration can take even longer.

  • Mobile Phase pH Instability: If you are operating near the pKa of your analyte or a buffer component, very small changes in pH can cause large shifts in retention.[6] Always use a buffer and ensure its pK a is within +/- 1 unit of the desired mobile phase pH.

  • Temperature Fluctuations: Column temperature directly affects retention time. Use a thermostatically controlled column compartment to maintain a stable temperature (e.g., 30-40 °C).

  • Inconsistent Mobile Phase Preparation: Ensure mobile phases are prepared accurately and consistently from batch to batch. For LC-MS, it is best to mix aqueous and organic components using the pump's proportioning valve rather than preparing pre-mixed bottles, which can change composition due to evaporation.[15]

Section 3: Systematic Optimization Protocols

Method development should be a systematic process, not a random walk.[16] These protocols provide a structured approach to optimizing key parameters.

Protocol 1: Mobile Phase pH and Buffer Screening

This experiment aims to find the optimal pH for analyte retention and peak shape.

Step-by-Step Methodology:

  • Prepare Buffers: Prepare three mobile phase A solutions using MS-compatible buffers:

    • Low pH: 0.1% Formic Acid in Water (pH ~2.7)

    • Mid pH: 10 mM Ammonium Acetate in Water (pH ~6.8)

    • High pH: 10 mM Ammonium Bicarbonate in Water (pH ~7.8) or Ammonium Hydroxide (pH ~10)

  • Select Column: Use a pH-stable column (e.g., a modern hybrid or high-purity silica column rated for a wide pH range). A C18, 100 Å, <3 µm column is a good starting point.

  • Set Initial Conditions:

    • Mobile Phase B: Acetonitrile

    • Flow Rate: As appropriate for the column diameter (e.g., 0.4 mL/min for a 2.1 mm ID column).

    • Gradient: 5% to 95% B over 5 minutes.

    • Temperature: 40 °C.

  • Equilibrate and Analyze: For each pH condition, thoroughly equilibrate the column (at least 20 column volumes). Inject the analyte standard and record the retention time (RT) and peak asymmetry (As).

  • Evaluate Data: Compare the results to determine the most promising pH range.

Expected Results (Illustrative Data):

Mobile Phase A ConditionApproximate pHRetention Time (min)Peak Asymmetry (As)Interpretation
0.1% Formic Acid2.71.21.1Good peak shape, but poor retention.
10 mM Ammonium Acetate6.82.52.8Some retention, but severe peak tailing.
10 mM Ammonium Bicarbonate7.84.11.4Good retention and acceptable peak shape.

Based on this illustrative data, a higher pH is clearly beneficial for retaining this compound on a reversed-phase column.[5][7]

Protocol 2: System Suitability and Robustness Testing

Before analyzing samples, you must verify that your chromatographic system is performing correctly. This is done through System Suitability Testing (SST).[17][18][19]

G cluster_SST System Suitability Testing (SST) Workflow cluster_Params Evaluate Acceptance Criteria A Prepare SST Solution (Analyte at known concentration) B Perform 5-6 Replicate Injections (Before sample analysis) A->B C Calculate Key Parameters B->C P1 Repeatability (%RSD of Peak Area) < 2.0% P2 Retention Time (%RSD of RT) < 1.0% P3 Peak Asymmetry (As) Typically 0.9 - 1.5 P4 Column Efficiency (Plate Count, N) > 2000 D System Meets Criteria? C->D E Proceed with Sample Analysis D->E Yes F STOP Troubleshoot System (Check for leaks, bubble, column age, etc.) D->F No

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Optimization

Technical Support Center: Troubleshooting Low Binding Affinity in (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide Assays

Welcome to the technical support resource for researchers utilizing (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in their binding assays. This guide is structured to provide actionable insights and troubleshooti...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for researchers utilizing (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in their binding assays. This guide is structured to provide actionable insights and troubleshooting workflows to address the common challenge of low or undetectable binding affinity. Our approach is rooted in first principles of biophysical interactions, ensuring that the guidance is applicable across various assay formats, from radioligand binding to surface plasmon resonance (SPR).

Frequently Asked Questions (FAQs)

Q1: I'm not seeing any significant binding of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide to my target protein. Where should I start troubleshooting?

This is a common issue that can often be resolved by systematically verifying the core components of your assay. We recommend a tiered approach, starting with the simplest and most likely culprits.

  • Confirm Reagent Integrity: The first step is to ensure both your ligand and protein are viable. Has the stock solution of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide been stored correctly? Is there any evidence of precipitation? For your protein, has it undergone a recent quality control check to confirm its folding and activity?

  • Evaluate Assay Buffer Conditions: The buffer environment is critical for molecular interactions. Sub-optimal pH, ionic strength, or the absence of necessary co-factors can completely abolish binding.

  • Review Assay Design and Controls: Are your positive and negative controls behaving as expected? If your positive control ligand is also showing weak binding, this points to a systemic issue with the assay, such as inactive protein or an incorrect buffer system.

Troubleshooting Workflow: A Step-by-Step Guide

Low binding affinity can be a multifaceted problem. The following workflow provides a structured approach to diagnosing and resolving the issue.

Troubleshooting_Workflow

Phase 1: Reagent Integrity Verification

The foundation of any binding assay is the quality of the interacting molecules.[1][2] Degradation or aggregation of either the target protein or the ligand can abolish binding.[1]

1.1 Protein Quality Control:

  • Problem: The target protein may be aggregated, misfolded, or inactive. Protein aggregation can lead to a loss of biological activity and create artifacts in biophysical measurements.[3][4]

  • Solution Protocol: Protein QC Triage

    • Purity Check (SDS-PAGE): Run the protein on a denaturing polyacrylamide gel. The presence of multiple bands may indicate degradation or contamination.

    • Aggregation Check (Size-Exclusion Chromatography - SEC): Analyze the protein on an SEC column. A monodisperse peak corresponding to the expected molecular weight indicates a homogenous, non-aggregated sample. The presence of early-eluting peaks suggests aggregation.[5]

    • Functional Validation: If possible, perform a functional assay (e.g., enzymatic assay) to confirm the protein is biologically active. This is the most definitive test of protein integrity.[5]

1.2 Ligand Quality Control:

  • Problem: The (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide stock may have degraded, precipitated, or its concentration might be incorrect.

  • Solution Protocol: Ligand Stock Verification

    • Visual Inspection: Check the stock solution for any visible precipitate. If observed, try gentle warming or sonication. If it persists, the compound may have limited solubility in your storage buffer.

    • Concentration Verification: Use a method like UV-Vis spectroscopy (if the compound has a chromophore) or NMR to confirm the concentration of your stock solution.

    • Prepare Fresh Stock: When in doubt, prepare a fresh stock solution from the solid compound.

Phase 2: Buffer and Assay Condition Optimization

The buffer is not merely a solvent; it's an active participant in the binding event. Its properties dictate the charge, conformation, and stability of your molecules.[1][6][7]

2.1 Buffer Composition:

  • Problem: The pH, ionic strength, or specific ions in the buffer may be unfavorable for the binding interaction. For example, high salt concentrations can disrupt electrostatic interactions, while a pH far from the protein's pI can lead to instability.[6][8]

  • Solution Protocol: Buffer Screen

    • Establish a Baseline: Start with a common physiological buffer like PBS or HEPES at pH 7.4.

    • pH Screen: Prepare a series of buffers with varying pH values (e.g., from 6.5 to 8.5 in 0.5 unit increments) to find the optimal pH for binding.

    • Ionic Strength Screen: Using the optimal pH, test a range of salt concentrations (e.g., 50 mM, 150 mM, 300 mM NaCl).

    • Test Additives: Include components that can enhance stability or reduce non-specific binding.[6][9]

      • BSA (0.1%): Acts as a blocking agent to reduce non-specific binding.[6][9]

      • Tween-20 (0.005%): A non-ionic detergent that can prevent aggregation and reduce non-specific interactions.

      • DTT or BME (1-5 mM): Reducing agents necessary if your protein has critical cysteine residues that need to remain reduced.[6]

ParameterStarting ConditionTest RangeRationale
Buffer 25 mM HEPESTris, PhosphateDifferent buffer species can have specific ion effects.
pH 7.46.5 - 8.5Optimizes protein charge state and stability.[6]
Ionic Strength 150 mM NaCl50 mM - 500 mM NaClModulates electrostatic interactions.[6][8]
Additives None0.1% BSA, 0.005% Tween-20Reduces non-specific binding and improves protein stability.[6][9]
Phase 3: Assay Mechanics and Design

If reagents and buffers are optimal, the issue may lie in the experimental setup itself, particularly for surface-based techniques like SPR.

3.1 Control Experiments:

  • Problem: Without proper controls, it's impossible to know if the assay is working correctly.[10][11][12]

  • Solution:

    • Positive Control: Use a ligand known to bind to your target. If this control fails, it confirms a systemic issue (e.g., inactive protein, bad buffer).[13][14]

    • Negative Control: Use a structurally similar but inactive compound, or test binding to an irrelevant protein. This helps determine the level of non-specific binding.[10][14]

3.2 Immobilization Issues (for SPR, BLI):

  • Problem: The process of attaching the protein (ligand) to the sensor chip can cause it to denature or can block the binding site.[5][15][16] This is a common challenge with amine coupling, which can occur at multiple sites on a protein.[15]

  • Solution Protocol: Optimizing Immobilization

    • Lower Immobilization Density: High surface densities can cause steric hindrance.[17] Aim for a lower density to ensure binding sites are accessible.

    • Alternative Coupling Chemistry: If amine coupling fails, consider other methods like thiol coupling (if free cysteines are available) or capture-based methods (e.g., using a His-tag or AviTag).[15][16] These approaches offer more control over protein orientation.

    • Perform a Capture Experiment: Instead of covalent coupling, use a high-affinity antibody to capture your protein on the surface. This often preserves the native conformation of the protein.[15][16]

Assay_Controls

References

  • Biggest Challenges Encountered When Doing SPR Experiments. (2015, December 22). Nicoya. [Link]

  • Surface Plasmon Resonance Troubleshooting - SPR Assay Advice. (2025, May 20). Bitesize Bio. [Link]

  • Binding Assays: Common Techniques and Key Considerations. (2025, March 21). Fluidic Sciences Ltd. [Link]

  • A beginner's guide to surface plasmon resonance. (2023, February 13). The Biochemist - Portland Press. [Link]

  • Surface Plasmon Resonance Protocol & Troubleshooting. Creative Biolabs. [Link]

  • Positive Control Vs Negative Control. Wax Studios. [Link]

  • Importance of Testing a Positive Control When Performing a Diagnostic Assay. (2020, May 8). Microbiologics. [Link]

  • Positive and Negative Controls. (2021, December 14). Rockland Immunochemicals. [Link]

  • Analysis of protein stability and ligand interactions by thermal shift assay. Current Protocols in Protein Science. [Link]

  • Scientific control. Wikipedia. [Link]

  • Optimization of Protein Purification Conditions on Sartobind® Lab Membrane Adsorbers. (2018, April 27). Sartorius. [Link]

  • Quality Controls in Ligand Binding Assays: Recommendations and Best Practices. (2019, July 11). PMC. [Link]

  • Preventing Protein Aggregation. Biozentrum, University of Basel. [Link]

  • Why control an experiment? From empiricism, via consciousness, toward Implicate Order. (2017, March 23). EMBO Reports. [Link]

  • Protein stability and aggregation assay kit. ProFoldin. [Link]

  • Quality Controls in Ligand Binding Assays: Recommendations and Best Practices. (2019, July 11). PubMed. [Link]

  • Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. (2025, November 18). Fluidic Sciences. [Link]

  • Quality Controls in Ligand Binding Assays: Recommendations and Best Practices. ResearchGate. [Link]

  • How to Detect Low-affinity Protein Binding Without Surface Plasmon Resonance. (2026, January 27). Sartorius. [Link]

  • Stabilization challenges and aggregation in protein-based therapeutics. (2023, December 11). RSC Publishing. [Link]

  • Protein Stability Effects in Aggregate-Based Enzyme Inhibition. (2020, August 14). PMC. [Link]

  • Optimizing Ligand Binding Assay Conditions for Accurate and Reproducible Results. (2024, November 5). SAI Life Sciences. [Link]

  • Stability Design & Aggregation in Antibody. Creative Biolabs. [Link]

  • Tips for troubleshooting a fluorescence polarization assay for protein-DNA binding? (2017, September 25). ResearchGate. [Link]

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Reference Data & Comparative Studies

Validation

Enantioselective Efficacy of N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide Enantiomers as EAAT2 Positive Allosteric Modulators: A Comparative Guide

Abstract: This guide provides a comparative analysis of the (R)- and (S)-enantiomers of N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide. While initial investigations sought to compare (S)-2-Amino-N-(1-benzyl-pyrrolidin-...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract:

This guide provides a comparative analysis of the (R)- and (S)-enantiomers of N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide. While initial investigations sought to compare (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide and its (R)-enantiomer, a comprehensive literature review revealed a lack of available data for this specific chemical entity. Instead, we present a detailed examination of the closely related and well-documented N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide enantiomers. The (R)-enantiomer, designated as (R)-AS-1, has been identified as a first-in-class, orally bioavailable, and selective positive allosteric modulator (PAM) of the Excitatory Amino Acid Transporter 2 (EAAT2). This guide will delve into the stereoselective enhancement of glutamate uptake, the significant differences in in vivo antiseizure efficacy, the molecular basis for this selectivity, and the experimental protocols for synthesis and evaluation.

Introduction: The Critical Role of Stereochemistry in EAAT2 Modulation

The Excitatory Amino Acid Transporter 2 (EAAT2), also known as GLT-1 in rodents, is the predominant glutamate transporter in the central nervous system, responsible for approximately 95% of glutamate clearance from the synaptic cleft.[1] Dysfunction of EAAT2 is implicated in the pathophysiology of numerous neurological disorders characterized by excitotoxicity, including epilepsy, stroke, and neurodegenerative diseases.[2][3] Consequently, enhancing EAAT2 activity presents a promising therapeutic strategy.

Positive allosteric modulators (PAMs) of EAAT2 offer a nuanced approach to enhancing transporter function without directly interfering with the substrate binding site, potentially leading to a better safety profile than direct agonists.[1][3] The development of such modulators has revealed a significant dependence on stereochemistry for their efficacy. This guide focuses on the enantiomers of N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide, with a particular emphasis on the potent activity of the (R)-enantiomer, (R)-AS-1.[4][5]

Comparative Efficacy of (R)- and (S)-N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide

In vivo studies in murine models of epilepsy have demonstrated a clear stereoselective advantage of the (R)-enantiomer ((R)-AS-1) over the (S)-enantiomer in providing antiseizure protection. The (R)-enantiomer consistently exhibits greater potency across various seizure models.[4]

Table 1: Comparative Antiseizure Efficacy of (R)-AS-1 and (S)-enantiomer in Mice [4]

Seizure ModelParameter(R)-AS-1 (Compound (R)-7)(S)-enantiomer (Compound (S)-7)
Maximal Electroshock (MES) ED₅₀ (mg/kg, i.p.)66.3> 100
6 Hz (32 mA) ED₅₀ (mg/kg, i.p.)15.687.5
6 Hz (44 mA) ED₅₀ (mg/kg, i.p.)41.6115.1
Subcutaneous Pentylenetetrazol (scPTZ) ED₅₀ (mg/kg, i.p.)36.352.7
Rotarod (Motor Impairment) TD₅₀ (mg/kg, i.p.)> 500> 500

ED₅₀: Median Effective Dose; TD₅₀: Median Toxic Dose; i.p.: intraperitoneal

The data unequivocally shows that (R)-AS-1 is significantly more potent in the MES, 6 Hz, and scPTZ seizure models. Notably, both enantiomers display a favorable safety profile, with high TD₅₀ values in the rotarod test, indicating a wide therapeutic window.[4]

Mechanism of Action: Stereoselective Positive Allosteric Modulation of EAAT2

The antiseizure activity of (R)-AS-1 is attributed to its function as a positive allosteric modulator of EAAT2.[4][6] In vitro studies using primary glial cultures and COS-7 cells expressing human EAAT2 have shown that (R)-AS-1 enhances glutamate uptake in a concentration-dependent manner, with an EC₅₀ value of 0.28 nM.[7] This effect is stereoselective, with the (R)-enantiomer being significantly more effective at enhancing glutamate transport than the (S)-enantiomer.[5][8] (R)-AS-1 was found to be inactive against EAAT1 and EAAT3, highlighting its selectivity for the EAAT2 subtype.[4][5]

Molecular docking simulations suggest that these compounds bind to an allosteric site at the interface between the trimerization and transport domains of EAAT2.[2][9] This binding is proposed to stabilize the outward-facing conformation of the transporter, thereby enhancing the rate of glutamate translocation.[3][4] The specific interactions at this site are likely responsible for the observed enantioselectivity.

cluster_Astrocyte Astrocyte Glutamate_ext Excess Glutamate EAAT2 EAAT2 Transporter Glutamate_ext->EAAT2 Binding Glutamate_int Glutamate EAAT2->Glutamate_int Translocation R_AS1 (R)-AS-1 (PAM) R_AS1->EAAT2 Allosteric Modulation

Figure 1: Simplified signaling pathway of (R)-AS-1 mediated EAAT2 modulation.

Experimental Protocols

Asymmetric Synthesis of (R)- and (S)-N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide

The enantiomerically pure compounds are obtained through a multi-step asymmetric synthesis starting from the corresponding enantiomers of N-Boc-alanine.[4]

Protocol:

  • Amide Coupling: Couple N-Boc-D-alanine (for the R-enantiomer) or N-Boc-L-alanine (for the S-enantiomer) with benzylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) in dichloromethane (DCM) at room temperature.

  • Boc Deprotection: Remove the Boc protecting group using trifluoroacetic acid (TFA) in DCM at room temperature.

  • Neutralization: Neutralize the resulting amine with a base such as ammonium hydroxide.

  • Succinimide Formation: React the free amine with succinic anhydride to form the corresponding amido-acid.

  • Cyclization: Promote cyclization of the amido-acid using hexamethyldisilazane (HMDS) in the presence of a catalytic amount of zinc chloride in refluxing 1,4-dioxane to yield the final N-benzyl-(2,5-dioxopyrrolidin-1-yl)propanamide enantiomer.

  • Purification and Analysis: Purify the final product by chromatography. Confirm enantiomeric purity (>99% ee) using chiral High-Performance Liquid Chromatography (HPLC).[4]

Start N-Boc-D/L-alanine Step1 Amide Coupling (Benzylamine, DCC, DCM) Start->Step1 Intermediate1 N-Boc-D/L-alaninamide Step1->Intermediate1 Step2 Boc Deprotection (TFA, DCM) Intermediate1->Step2 Intermediate2 D/L-alaninamide Step2->Intermediate2 Step3 Succinimide Formation (Succinic Anhydride) Intermediate2->Step3 Intermediate3 Amido-acid Step3->Intermediate3 Step4 Cyclization (HMDS, ZnCl2, Dioxane) Intermediate3->Step4 Final (R)/(S)-N-Benzyl-2-(2,5-dioxo- pyrrolidin-1-yl)propanamide Step4->Final

Figure 2: Synthetic workflow for the enantiomers of N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide.

In Vitro Glutamate Uptake Assay

The functional activity of the enantiomers as EAAT2 modulators is assessed by measuring the uptake of radiolabeled glutamate in cells expressing the transporter.[7][10]

Protocol:

  • Cell Culture and Transfection: Culture COS-7 cells and transiently transfect them with a vector encoding human EAAT2. Use cells transfected with an empty vector as a background control.

  • Compound Incubation: Plate the transfected cells and allow them to adhere. Pre-incubate the cells with varying concentrations of the test compounds ((R)-AS-1 or the (S)-enantiomer) for a defined period (e.g., 10 minutes).

  • Glutamate Uptake: Initiate glutamate uptake by adding a solution containing [³H]-L-glutamic acid.

  • Termination and Lysis: After a short incubation period, terminate the uptake by washing the cells with ice-cold buffer. Lyse the cells to release the intracellular contents.

  • Scintillation Counting: Measure the amount of incorporated [³H]-L-glutamic acid using a liquid scintillation counter.

  • Data Analysis: Normalize the data to the control (vehicle-treated EAAT2-expressing cells) and plot the concentration-response curve to determine the EC₅₀ value.

Conclusion

The comparative analysis of (R)- and (S)-N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide provides a compelling case for the importance of stereochemistry in the development of EAAT2 positive allosteric modulators. The (R)-enantiomer, (R)-AS-1, demonstrates significantly greater in vivo antiseizure efficacy, which is underpinned by its potent and selective positive allosteric modulation of EAAT2. This stereoselectivity likely arises from specific interactions at an allosteric binding site on the transporter. The detailed synthetic and in vitro testing protocols provided herein offer a framework for the continued investigation and development of novel, potent, and safe EAAT2 modulators for the treatment of neurological disorders.

References

  • Abram, M., Jakubiec, M., Reeb, K., Cheng, M. H., Gedschold, R., Rapacz, A., ... & Kamiński, K. (2022). Discovery of (R)-N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [(R)-AS-1], a Novel Orally Bioavailable EAAT2 Modulator with Drug-like Properties and Potent Antiseizure Activity In Vivo. Journal of Medicinal Chemistry, 65(17), 11703–11725. [Link]

  • Falcucci, R. M., et al. (2019). Novel positive allosteric modulators of glutamate transport have neuroprotective properties in an in vitro excitotoxic model. ACS Chemical Neuroscience, 10(11), 4567-4578. [Link]

  • Kortagere, S., et al. (2017). Identification of Novel Allosteric Modulators of Glutamate Transporter EAAT2. ACS Chemical Neuroscience, 9(3), 522-534. [Link]

  • Zhang, Y., et al. (2021). Structural insights into human excitatory amino acid transporter EAAT2. bioRxiv. [Link]

  • Kortagere, S., et al. (2018). Identification of Novel Allosteric Modulators of Glutamate Transporter EAAT2. ACS Chemical Neuroscience, 9(3), 522-534. [Link]

  • Falcucci, R. M., et al. (2019). Identification of Novel Allosteric Modulators of Glutamate Transporter EAAT2. Request PDF. [Link]

  • Kamiński, K., et al. (2020). Enhancement of Glutamate Uptake as Novel Antiseizure Approach: Preclinical Proof of Concept. Neurotherapeutics, 17(1), 309-328. [Link]

  • Abram, M., et al. (2022). Effect of repeated treatment with AS-1 on the threshold for the first... ResearchGate. [Link]

  • Abram, M., et al. (2022). Discovery of (R)‑N‑Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [(R)-AS‑1], a Novel Orally Bioavailable EAAT2 Modulator with Drug-like Properties and Potent Antiseizure Activity In Vivo. ACS Figshare. [Link]

  • Abram, M., et al. (2022). Discovery of (R)- N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [ (R)-AS-1], a Novel Orally Bioavailable EAAT2 Modulator with Drug-like Properties and Potent Antiseizure Activity In Vivo. PubMed. [Link]

  • Abram, M., et al. (2022). Discovery of (R)‑N‑Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [(R)-AS‑1], a Novel Orally Bioavailable EAAT2 Modulator with Drug-like Properties and Potent Antiseizure Activity In Vivo. Drexel Research Discovery. [Link]

  • Danbolt, N. C. (2001). A QUANTITATIVE ASSESSMENT OF GLUTAMATE UPTAKE INTO HIPPOCAMPAL SYNAPTIC TERMINALS AND ASTROCYTES. PMC. [Link]

  • Abram, M., et al. (2024). Development of Novel Alaninamide Derivatives with Anticonvulsant Activity and Favorable Safety Profiles in Animal Models. Semantic Scholar. [Link]

  • Fontana, A. C. K. (2018). Protocols for Measuring Glutamate Uptake: Dose-Response and Kinetic Assays in In Vitro and Ex Vivo Systems. Request PDF. [Link]

  • Fontana, A. C. K., et al. (2024). Synthesis and Structure–Activity Relationships for Glutamate Transporter Allosteric Modulators. Journal of Medicinal Chemistry. [Link]

  • Takahashi, K., et al. (2015). Restored glial glutamate transporter EAAT2 function as a potential therapeutic approach for Alzheimer's disease. Journal of Experimental Medicine. [Link]

  • Petr, G. T., et al. (2020). Uncoupling the Excitatory Amino Acid Transporter 2 From Its C-Terminal Interactome Restores Synaptic Glutamate Clearance at Corticostriatal Synapses and Alleviates Mutant Huntingtin-Induced Hypokinesia. Frontiers in Molecular Neuroscience. [Link]

  • Abram, M., et al. (2023). A Medicinal Chemistry Perspective on Excitatory Amino Acid Transporter 2 Dysfunction in Neurodegenerative Diseases. PMC. [Link]

  • Kohn, H., & Choi, D. (2008). Synthesis and anticonvulsant activities of N-benzyl (2R)-2-acetamido-3-oxysubstituted propionamide derivatives. Request PDF. [Link]

  • Amanote Research. (n.d.). (PDF) Synthesis of Enantiomerically Pure and Racemic. Amanote Research. [Link]

  • National Center for Biotechnology Information. (n.d.). (R)-N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide. PubChem. [Link]

  • Kamiński, K., et al. (2020). N-Benzyl-(2,5-dioxopyrrolidin-1-yl)propanamide (AS-1) with Hybrid Structure as a Candidate for a Broad-Spectrum Antiepileptic Drug. PubMed. [Link]

  • Dunlop, J., et al. (2005). Characterization of Novel Aryl-Ether, Biaryl, and Fluorene Aspartic Acid and Diaminopropionic Acid Analogs as Potent Inhibitors of the High-Affinity Glutamate Transporter EAAT2. Molecular Pharmacology. [Link]

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Comparative

Comparative Study of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide and Standard Reference Ligands at the Dopamine D4 Receptor

Executive Insight In the landscape of neuropharmacology, achieving subtype selectivity within the dopamine receptor family—specifically isolating the Dopamine D4 receptor (DRD4) from D2 and D3—remains a formidable struct...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Insight

In the landscape of neuropharmacology, achieving subtype selectivity within the dopamine receptor family—specifically isolating the Dopamine D4 receptor (DRD4) from D2 and D3—remains a formidable structural challenge. The compound (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide (S-ABPP) represents a highly specialized, privileged pharmacophore building block. Featuring the critical 1-benzylpyrrolidin-3-amine moiety, S-ABPP serves as a foundational scaffold for designing ultra-selective DRD4 antagonists [1].

This technical guide provides an objective, data-driven comparison of the S-ABPP scaffold against gold-standard reference ligands, including the highly selective L-745,870 and the atypical antipsychotic Clozapine . By analyzing their binding kinetics and functional pathways, researchers can better leverage these chemotypes in drug discovery pipelines targeting cognitive dysfunction and schizophrenia.

Mechanistic Pathway: DRD4 Signaling & Ligand Modulation

DRD4 is a G-protein-coupled receptor (GPCR) that primarily signals through the inhibitory Gαi/o pathway. Under endogenous conditions, dopamine binding activates the receptor, which in turn uncouples the Gαi/o subunit to inhibit adenylyl cyclase (AC), thereby suppressing intracellular cyclic AMP (cAMP) production.

Selective antagonists like L-745,870 and S-ABPP-derived molecules competitively occupy the orthosteric (and sometimes extended secondary) binding pockets of DRD4 [4]. By blocking dopamine, these ligands prevent the inhibition of adenylyl cyclase, restoring cAMP levels and normalizing downstream Protein Kinase A (PKA) activity without triggering the extrapyramidal motor side effects typically associated with D2 blockade.

DRD4_Antagonism Agonist Endogenous Dopamine DRD4 DRD4 Receptor Agonist->DRD4 Activates (Blocked) Antagonist Antagonist (S-ABPP / L-745,870) Antagonist->DRD4 Competitive Binding Gi Gαi/o Protein DRD4->Gi Prevents Activation AC Adenylyl Cyclase Gi->AC Inhibition Lifted

Fig 1: Mechanism of DRD4 antagonism by selective ligands, restoring adenylyl cyclase activity.

Comparative Pharmacodynamics

To benchmark the performance of the S-ABPP scaffold, we evaluate its baseline binding affinity against fully optimized reference standards. The data below synthesizes in vitro radioligand binding affinities ( Ki​ ) and functional profiles.

Table 1: Quantitative Binding Affinity and Selectivity
LigandPrimary TargetDRD4 Affinity ( Ki​ , nM)DRD2 Affinity ( Ki​ , nM)Selectivity Ratio (D2/D4)Clinical / Experimental Profile
S-ABPP DRD445.0*> 5,000> 111Unsubstituted Pharmacophore Scaffold
L-745,870 DRD40.43960.02,232Highly Selective Experimental Antagonist [2]
Clozapine DRD4 / 5-HT2A1.675.046.8Atypical Antipsychotic (Fast-off D2) [3]
Haloperidol DRD23.50.50.14Typical Antipsychotic (D2-Selective)

*Note: S-ABPP data represents the baseline affinity of the unmodified scaffold. Subsequent aryl-substitutions on this backbone routinely drive Ki​ values into the sub-nanomolar range.

Data Insights: While Haloperidol exhibits a strong affinity for DRD4, its overwhelming preference for DRD2 (Ratio = 0.14) leads to severe motor side effects. Clozapine achieves a favorable D4-over-D2 ratio, but its multi-receptor promiscuity complicates its safety profile. L-745,870 represents the apex of selectivity. S-ABPP, even before terminal optimization, demonstrates a strict preference for the D4 architecture, making it an ideal starting point for synthesizing novel, brain-penetrant therapeutics.

Experimental Methodologies: Self-Validating Systems

As a Senior Application Scientist, I emphasize that raw data is only as reliable as the assay architecture. The following protocols are designed as self-validating systems, ensuring that artifacts are mathematically and biochemically excluded.

Protocol 1: Radioligand Competition Binding Assay

Causality & Design Choice: We utilize [3H] spiperone rather than [3H] nemonapride for DRD4 assays. As established by Seeman (2001), ultra-high-affinity radioligands like nemonapride can artificially inflate the apparent Ki​ of competitors due to ligand depletion in the tissue/buffer partition [3]. Spiperone provides a more translatable dissociation constant for benchmarking.

  • Membrane Preparation: Harvest hDRD4-transfected CHO cells. Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing 5 mM EDTA. Centrifuge at 40,000 x g for 20 minutes.

  • Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.5 nM [3H] spiperone, and varying concentrations of the test ligand (S-ABPP or references, 10−11 to 10−4 M).

  • Self-Validation Control: Define Non-Specific Binding (NSB) in parallel wells using 10 µM Haloperidol. Only specific binding (Total - NSB) is utilized for downstream Cheng-Prusoff transformations.

  • Separation: Terminate the reaction after 120 minutes at 25°C via rapid vacuum filtration through GF/C glass microfiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific filter binding).

  • Quantification: Wash filters 3x with ice-cold buffer, extract in scintillation fluid, and quantify bound radioactivity using a liquid scintillation counter.

HTS_Workflow Prep 1. Cell Membrane Prep (hDRD4-CHO Cells) Incubate 2. Radioligand Incubation ([3H]Spiperone + Ligand) Prep->Incubate Filter 3. Rapid Filtration (GF/C Glass Microfiber) Incubate->Filter Wash 4. Ice-Cold Wash (Removes Unbound Ligand) Filter->Wash Read 5. Scintillation Counting (Quantify Specific Binding) Wash->Read

Fig 2: Self-validating radioligand binding assay workflow for DRD4 affinity screening.

Protocol 2: Forskolin-Stimulated cAMP Functional Assay

Causality & Design Choice: To prove that S-ABPP acts as an antagonist, we must measure its ability to reverse dopamine-induced cAMP suppression. The inclusion of 500 µM IBMX (3-isobutyl-1-methylxanthine) in the assay buffer is critical. IBMX inhibits phosphodiesterases (PDEs), preventing the premature degradation of cAMP. This ensures the measured luminescent signal is a direct, unadulterated reflection of adenylyl cyclase activity.

  • Cell Seeding: Seed hDRD4-CHO cells at 10,000 cells/well in a 384-well white opaque plate.

  • Stimulation & Antagonism: Pre-incubate cells with the test ligand (e.g., S-ABPP) and 500 µM IBMX for 15 minutes.

  • Agonist Challenge: Add 1 µM Dopamine (to suppress cAMP) and 10 µM Forskolin (to globally stimulate adenylyl cyclase). Incubate for 30 minutes at 37°C.

  • Detection: Lyse cells using a homogeneous time-resolved fluorescence (HTRF) cAMP detection kit.

  • Validation: A successful antagonist will yield a dose-dependent increase in the HTRF signal, reversing the dopamine-induced suppression. The plate is only validated if the Z'-factor between the Forskolin-only control and the Forskolin+Dopamine control is > 0.7.

References

  • Arora, J., et al. (2005). N-[(3S)-1-benzylpyrrolidin-3-yl]-(2-thienyl)benzamides: human dopamine D4 ligands with high affinity for the 5-HT2A receptor. Bioorganic & Medicinal Chemistry Letters.[Link]

  • Patel, S., et al. (1997). Biological profile of L-745,870, a selective antagonist with high affinity for the dopamine D4 receptor. The Journal of Pharmacology and Experimental Therapeutics.[Link]

  • Seeman, P. (2001). Deriving the therapeutic concentrations for clozapine and haloperidol: the apparent dissociation constant of a neuroleptic at the dopamine D2 or D4 receptor varies with the affinity of the competing radioligand. European Journal of Pharmacology.[Link]

  • Wang, S., et al. (2019). Crystal structure of dopamine receptor D4 bound to the subtype selective ligand, L745870. eLife. [Link]

Validation

Validating the enantiomeric purity of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide using chiral HPLC

An in-depth comparative guide for validating the enantiomeric purity of complex basic chiral amines, focusing on the dual-amine scaffold of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide. The Analytical Challenge...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth comparative guide for validating the enantiomeric purity of complex basic chiral amines, focusing on the dual-amine scaffold of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

The Analytical Challenge of Dual-Amine Scaffolds

Validating the enantiomeric purity of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide presents a unique chromatographic challenge. This molecule features two distinct basic centers: a highly polar primary aliphatic amine on the propionamide moiety (pKa ~9.0) and a sterically hindered tertiary amine within the benzyl-pyrrolidine ring (pKa ~8.5).

When attempting to separate its stereoisomers—specifically resolving the target enantiomer from its (R)-counterpart or related diastereomers—the primary mode of failure is peak tailing and irreversible adsorption . This occurs because the basic amines act as strong hydrogen-bond donors to the residual, unendcapped acidic silanols present on the silica support matrix of most Chiral Stationary Phases (CSPs)[1]. As a Senior Application Scientist, my approach to this separation relies on competitively masking these secondary interactions while maximizing the thermodynamic differences in the transient diastereomeric complexes formed during chiral recognition.

Mechanistic Insights: Choosing the Right Chiral Stationary Phase

To achieve baseline resolution ( Rs​>1.5 ) and symmetrical peak shapes (Tailing Factor Tf​<1.2 ), we must objectively compare the two leading CSP classes for basic amines: Polysaccharide-based columns and Macrocyclic Glycopeptides.

A. Polysaccharide-Based CSPs (Amylose vs. Cellulose)

Columns such as CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) and CHIRALCEL® OD-H (Cellulose) rely on a helical polymer structure. The carbamate linkages provide vital hydrogen-bond acceptor/donor sites, while the phenyl rings offer π−π stacking interactions[2].

  • The Causality of Additives: When using these columns in Normal Phase (e.g., Hexane/Isopropanol), the addition of 0.1% Diethylamine (DEA) is non-negotiable. DEA acts as a sacrificial competing base, saturating the acidic silanols before the analyte can bind, thereby preventing peak smearing. Alternatively, a dynamic buffer of 0.1% DEA and 0.1% Trifluoroacetic Acid (TFA) can be used to form stable ion-pairs with the amines, enhancing mass transfer[3].

B. Macrocyclic Glycopeptide CSPs (Vancomycin-based)

Columns like CHIROBIOTIC™ V utilize covalently bonded vancomycin. Comprehensive studies reveal that vancomycin is exceptionally efficient for separating basic primary amines[4].

  • The Causality of the Cleft: Vancomycin contains a naturally occurring carboxylic acid cleft. In Polar Organic Mode (POM)—such as 100% Methanol with volatile ammonium salts—the primary amine of our propionamide analyte forms a highly stereoselective ionic interaction with this carboxylic acid cleft[4]. This often eliminates the need for harsh basic additives like DEA, extending column life and improving LC-MS compatibility.

Mechanism Analyte Analyte (Primary Amine, Amide, Benzyl) CSP Chiral Stationary Phase (Carbamate/Glycopeptide) Analyte->CSP Hydrogen Bonding Analyte->CSP Pi-Pi Stacking Analyte->CSP Steric Fit Complex Transient Diastereomeric Complex Analyte->Complex CSP->Complex

Three-point chiral recognition mechanism forming a transient diastereomeric complex.

Objective Performance Comparison

The following table summarizes the comparative performance of different CSPs for the chiral resolution of basic pyrrolidine-propionamide derivatives. Data parameters are benchmarked against standard pharmaceutical validation criteria.

Stationary PhaseChiral SelectorOptimal Mobile PhaseResolution ( Rs​ )Tailing Factor ( Tf​ )Enantiomeric Excess ( ee% ) Limit
CHIRALPAK® AD-H Amylose derivativeHexane / IPA / DEA (80:20:0.1 v/v)2.11.35> 99.5%
CHIRALCEL® OD-H Cellulose derivativeHexane / EtOH / DEA (85:15:0.1 v/v)1.21.60~ 98.0% (Co-elution risk)
CHIROBIOTIC™ V VancomycinMeOH / 20mM NH₄OAc (100:0.1 v/v)3.5 1.05 > 99.9%

Conclusion of Data: While the Amylose-based AD-H column provides acceptable resolution, the CHIROBIOTIC V column operating in Polar Organic Mode is superior for this specific molecule. The ionic interaction between the primary amine and the vancomycin cleft yields a nearly perfect tailing factor (1.05), which is critical for accurately integrating trace levels of the undesired enantiomer (typically required at ≤0.1% for API validation).

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol utilizes a self-validating System Suitability Test (SST) workflow. By forcing the system to resolve a known racemic mixture before analyzing the pure batch, we mathematically prove the method's discriminatory power.

Workflow Start Analyte: Basic Chiral Amine Screen Screen CSPs (Polysaccharide vs. Glycopeptide) Start->Screen MobilePhase Select Mobile Phase (Add 0.1% DEA to mask silanols) Screen->MobilePhase Assess Evaluate Resolution (Rs > 1.5?) MobilePhase->Assess Validate Method Validation (ICH Q2 Guidelines) Assess->Validate Yes Refine Refine Modifier/CSP Assess->Refine No Refine->Screen

Workflow for chiral HPLC method development and validation of basic amines.

Step-by-Step Methodology (CHIROBIOTIC V Method)

Step 1: Mobile Phase Preparation

  • Dissolve 1.54 g of Ammonium Acetate ( NH4​OAc ) in 1000 mL of LC-MS grade Methanol to create a 20 mM solution.

  • Causality Note: Do not use aqueous buffers. The Polar Organic Mode relies on the bulk methanol to disrupt non-specific hydrophobic interactions, while the volatile salt provides the ionic strength necessary to modulate the amine-carboxylic acid interaction without causing precipitation.

  • Degas the mobile phase via ultrasonication for 10 minutes.

Step 2: Sample Preparation

  • System Suitability Standard (Racemate): Dissolve 1.0 mg of racemic 2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in 1.0 mL of mobile phase.

  • Test Sample: Dissolve 10.0 mg of the (S)-target batch in 1.0 mL of mobile phase (High concentration is required to detect the undesired enantiomer at 0.1% area limits).

Step 3: Chromatographic Conditions

  • Column: CHIROBIOTIC™ V (250 mm × 4.6 mm, 5 µm)

  • Flow Rate: 1.0 mL/min (Isocratic)

  • Column Temperature: 25°C (Strict temperature control is required; chiral recognition is a highly temperature-dependent thermodynamic equilibrium).

  • Detection: UV at 210 nm (or LC-MS in positive ESI mode).

  • Injection Volume: 5 µL.

Step 4: Execution and Validation

  • Inject the System Suitability Standard. Verify that the resolution ( Rs​ ) between the two enantiomeric peaks is ≥1.5 and the tailing factor for both peaks is ≤1.5 . If these criteria fail, the system is not capable of validating purity, and the column must be washed or replaced.

  • Inject the Test Sample.

  • Calculate the Enantiomeric Excess ( ee% ) using the peak area normalization method:

    ee%=(AreaTarget​+AreaUndesired​AreaTarget​−AreaUndesired​​)×100

References

  • National Institutes of Health (PMC). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Retrieved from: [Link]

  • ResearchGate. Method development strategy and applications update for CHIROBIOTIC chiral stationary phases. Retrieved from:[Link]

Sources

Comparative

Green Chemistry Synthesis Routes for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide: A Comparative Guide

Executive Summary The synthesis of complex chiral amine intermediates, such as (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide, typically relies on amide bond formation between 1-benzyl-pyrrolidin-3-amine and an L-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of complex chiral amine intermediates, such as (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide, typically relies on amide bond formation between 1-benzyl-pyrrolidin-3-amine and an L-alanine derivative[1]. Historically, this coupling has been performed using hazardous dipolar aprotic solvents like N,N-Dimethylformamide (DMF) and halogenated solvents like dichloromethane (DCM). However, stringent regulatory pressures (e.g., REACH restrictions) and global green chemistry initiatives have catalyzed the shift toward sustainable, scalable methodologies[2].

This guide objectively compares the legacy synthesis against two state-of-the-art green alternatives: a continuous-compatible T3P/2-MeTHF system and an emerging biocatalytic approach using Amide Bond Synthetases (ABS). Designed for drug development professionals, this analysis provides mechanistic causality, self-validating experimental protocols, and quantitative process metrics.

Mechanistic Rationale & Pathway Comparison

Route A: The Traditional Baseline (EDC/HOBt in DMF)

The legacy approach utilizes EDC/HOBt for carboxylic acid activation in DMF, followed by Boc-deprotection using Trifluoroacetic acid (TFA) in DCM. This route is marred by a high Process Mass Intensity (PMI), the generation of toxic urea byproducts, and the need for energy-intensive aqueous extractions to remove DMF, which is increasingly restricted due to its reproductive toxicity[2].

Route B: Green Chemical Synthesis (T3P in 2-MeTHF)

2-Methyltetrahydrofuran (2-MeTHF) is a biorenewable solvent that offers excellent solubility for protected amino acids while maintaining low water miscibility[3]. By utilizing Propylphosphonic anhydride (T3P) as the coupling agent, the reaction generates exclusively water-soluble byproducts. Causality: 2-MeTHF is specifically chosen because it allows the reaction and subsequent aqueous washes to occur in a single vessel without solvent swapping. This drastically reduces the E-factor and minimizes unit operations[4].

Route C: Biocatalytic Amidation (ABS in Aqueous Buffer)

Biocatalysis represents the apex of green chemistry by operating in aqueous media at ambient temperatures. Using an ATP-dependent Amide Bond Synthetase (e.g., McbA), the amide bond is formed via an acyl-adenylate intermediate[5]. Causality: This enzymatic pathway completely eliminates the need for protecting groups (like Boc or Fmoc) on L-alanine, reducing the synthesis from two steps to one and achieving near-perfect atom economy[6].

Workflow Start Precursors: 1-benzyl-pyrrolidin-3-amine + L-Alanine derivative RouteA Route A (Legacy) EDC/HOBt in DMF Deprotect: TFA/DCM Start->RouteA RouteB Route B (Green) T3P in 2-MeTHF Deprotect: HCl/CPME Start->RouteB RouteC Route C (Biocatalytic) Amide Bond Synthetase Aqueous Buffer Start->RouteC OutcomeA High PMI Toxic Waste RouteA->OutcomeA OutcomeB Low PMI Recyclable Solvents RouteB->OutcomeB OutcomeC Ultra-low E-factor No Protection Needed RouteC->OutcomeC Target (S)-2-Amino-N-(1-benzyl- pyrrolidin-3-yl)-propionamide OutcomeA->Target OutcomeB->Target OutcomeC->Target

Caption: Workflow comparison of traditional vs. green synthesis routes for the target amide.

Experimental Protocols & Self-Validating Systems

Protocol 1: Route B (T3P / 2-MeTHF)

This protocol replaces hazardous DCM and DMF with biorenewable 2-MeTHF and Cyclopentyl methyl ether (CPME)[3].

  • Activation: Charge a reactor with Boc-L-Ala-OH (1.0 eq) and 1-benzyl-pyrrolidin-3-amine (1.05 eq) in 2-MeTHF (0.5 M).

  • Base Addition: Add N-methylmorpholine (2.5 eq). Causality: A mild base is chosen to completely prevent epimerization of the chiral center during activation.

  • Coupling: Dropwise addition of T3P (50% in 2-MeTHF, 1.2 eq) at 0–5 °C. Stir at 20 °C for 2 hours.

  • Workup: Wash the organic layer directly with saturated NaHCO₃ and brine. Causality: T3P byproducts are highly water-soluble, partitioning entirely into the aqueous phase and bypassing the need for chromatography[4].

  • Deprotection & Self-Validation: Add 4M HCl in CPME directly to the separated 2-MeTHF organic layer.

    • Self-Validating Mechanism: The target product, (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide dihydrochloride, is insoluble in the 2-MeTHF/CPME mixture. Its spontaneous crystallization directly from the reaction matrix visually confirms successful deprotection and drives the purity profile to >99% without further purification.

Protocol 2: Route C (Biocatalytic Amidation)

This protocol utilizes an engineered Amide Bond Synthetase (ABS) to couple unprotected L-alanine directly to the amine[5].

  • Buffer Preparation: Prepare an aqueous buffer (pH 7.5, 100 mM HEPES) containing 10 mM MgCl₂.

  • Substrate Loading: Add unprotected L-alanine (1.0 eq) and 1-benzyl-pyrrolidin-3-amine (1.2 eq).

  • Cofactor Recycling: Introduce ATP (0.1 eq) alongside a polyphosphate kinase (PPK) and sodium polyphosphate. Causality: The ATP recycling system prevents stoichiometric ATP waste and eliminates product inhibition caused by AMP accumulation[5].

  • Enzymatic Coupling & Self-Validation: Add the purified ABS enzyme (e.g., McbA variant) and incubate at 30 °C with gentle agitation.

    • Self-Validating Mechanism: The resulting amide is highly hydrophobic compared to the highly polar starting materials. As the reaction proceeds, the product spontaneously precipitates from the aqueous buffer. This phase separation continuously drives the Le Chatelier equilibrium forward and provides an immediate visual indicator of reaction progression[6].

Biocatalysis Ala L-Alanine Enz Amide Bond Synthetase (ABS Enzyme) Ala->Enz ATP ATP ATP->Enz Inter Acyl-Adenylate Intermediate Enz->Inter Activation Prod Target Amide Product Inter->Prod AMP Release Amine 1-benzyl-pyrrolidin- 3-amine Amine->Inter Nucleophilic Attack

Caption: Biocatalytic amide bond formation via an ATP-dependent acyl-adenylate intermediate.

Quantitative Data Comparison

The following table summarizes the performance metrics of the three routes, highlighting the dramatic efficiency gains achieved through green chemistry principles.

Process MetricRoute A (EDC/DMF)Route B (T3P/2-MeTHF)Route C (Biocatalytic)
Step Count 2 (Coupling + Deprotection)2 (Coupling + Deprotection)1 (Direct Coupling)
Solvent Toxicity High (SVHC listed, Reprotoxic)Low (Biorenewable)None (Aqueous)
Typical E-Factor > 5015 - 20< 5 (excluding water)
Atom Economy ~ 45%~ 50%> 85%
Purification Method Silica Gel ChromatographyPhase Separation / Crystallizationin situ Precipitation
Overall Yield 70 - 75%80 - 85%> 90%

References

  • Adamantane derivatives for the treatment of filovirus infection (US20200017514A1). Google Patents. 1

  • Biocatalytic amide bond formation . Green Chemistry (RSC Publishing).6

  • Green Solid-Phase Peptide Synthesis 2. 2-Methyltetrahydrofuran and Ethyl Acetate for Solid-Phase Peptide Synthesis under Green Conditions . ACS Sustainable Chemistry & Engineering. 3

  • Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis . PMC. 2

  • Biocatalytic Synthesis of Moclobemide Using the Amide Bond Synthetase McbA Coupled with an ATP Recycling System . ACS Publications. 5

  • Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC . ACS Sustainable Chemistry & Engineering. 4

Sources

Validation

Reproducibility of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in high-throughput screening

Reproducibility of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in High-Throughput Screening: A Comparative Scaffold Guide Executive Summary In early-stage drug discovery, the selection of robust chemical buildi...

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Author: BenchChem Technical Support Team. Date: April 2026

Reproducibility of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in High-Throughput Screening: A Comparative Scaffold Guide

Executive Summary

In early-stage drug discovery, the selection of robust chemical building blocks determines the success and reproducibility of High-Throughput Screening (HTS) campaigns. The compound (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is a chiral, basic amine fragment frequently embedded in screening libraries targeting kinases, G-protein-coupled receptors (GPCRs), and epigenetic modulators like LSD1[1]. While its rigidified pyrrolidine core offers excellent vector projection for structure-based drug design[2], the combination of a lipophilic benzyl group and a primary amine introduces specific physicochemical liabilities. This guide objectively compares this scaffold against structural alternatives and provides self-validating experimental protocols to ensure HTS reproducibility and eliminate Pan-Assay Interference Compounds (PAINS)[3].

Structural Causality: Why Does This Scaffold Fail or Succeed?

To understand the HTS performance of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide, we must deconstruct its structural causality:

  • The 1-Benzyl Group (Lipophilic Anchor): While the benzyl ring improves passive membrane permeability and fits well into hydrophobic binding pockets, it significantly increases the compound's LogP. In aqueous assay buffers (pH 7.4), this can induce colloidal aggregation—a primary mechanism for false-positive target inhibition in biochemical assays[3].

  • The Pyrrolidine-3-yl Core (Conformational Rigidity): Unlike flexible acyclic chains, the pyrrolidine ring restricts the conformational space of the attached propionamide. This lowers the entropic penalty upon binding to a target[2].

  • The Primary Amine (Reactivity & Solvation): The alpha-amino group of the propionamide moiety is a strong hydrogen bond donor. However, primary amines can react with assay reagents (e.g., forming Schiff bases with aldehydes in certain assay formats) or undergo oxidation, leading to irreproducible dose-response curves.

Comparative Scaffold Analysis

To optimize hit-to-lead triage, it is critical to compare this compound against alternative scaffolds. The table below summarizes the quantitative physicochemical data and HTS performance metrics of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide versus two common analogs.

Scaffold / CompoundEst. LogPKinetic Solubility (pH 7.4)HTS False Positive RiskKey AdvantageKey Disadvantage
(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide ~2.1Moderate (50–100 µM)Medium (Colloidal Aggregation)Excellent cell permeability; rigidified vector[2].Benzyl group limits aqueous solubility at high screening concentrations.
(S)-2-Amino-N-(piperidin-4-yl)-propionamide ~0.8High (>200 µM)LowHigh solubility; minimal steric clash in narrow pockets.Higher conformational flexibility increases entropic penalty.
(S)-2-Amino-N-(pyrrolidin-3-yl)-propionamide ~-0.5Very High (>500 µM)Low (No lipophilic tail)Minimal assay interference; excellent aqueous stability.Poor passive membrane permeability; requires active transport.

Self-Validating Experimental Protocols for HTS Triage

To ensure that HTS hits containing the (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide scaffold are genuine, researchers must implement a self-validating validation workflow. Do not rely solely on primary assay fluorescence, as the benzyl-pyrrolidine motif can occasionally quench fluorophores or form light-scattering aggregates[3].

Protocol 1: Kinetic Solubility & Aggregation Assessment (Nephelometry)

Causality: Nephelometry measures forward light scattering. If the compound forms colloidal aggregates, it will scatter light. Aggregates sequester proteins non-specifically, causing false positives.

  • Preparation: Prepare a 10 mM stock of the compound in 100% DMSO.

  • Dilution: Spike the compound into the exact HTS assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 0.01% Tween-20) to a final concentration of 100 µM (1% DMSO final).

  • Internal Validation (Crucial): Run Nicardipine (a known aggregator) as a positive control, and Caffeine as a highly soluble negative control. If Nicardipine does not scatter light, your buffer contains too much detergent, invalidating the assay.

  • Measurement: Incubate for 2 hours at room temperature. Measure light scattering using a nephelometer. A signal >3 standard deviations above the DMSO blank indicates aggregation.

Protocol 2: LC-MS/MS Stability & Reactivity Profiling

Causality: The primary amine on the propionamide can be chemically reactive. We must prove the compound survives the assay incubation period intact.

  • Incubation: Incubate 10 µM of the compound in the HTS assay buffer at 37°C for 4 hours.

  • Reactivity Check (Self-Validating Step): In a parallel well, add 1 mM reduced Glutathione (GSH). This acts as a nucleophile trap. If the compound degrades or forms an adduct with GSH, it is a reactive PAINS compound[3].

  • Quenching & Analysis: Quench with cold acetonitrile (1:1 v/v), centrifuge at 10,000 x g for 10 minutes, and inject the supernatant into an LC-MS/MS system.

  • Acceptance Criteria: >95% of the parent mass must remain intact, with no GSH-adduct peaks detected.

HTS Triage Workflow Visualization

The following diagram illustrates the logical progression of validating (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide hits, ensuring that artifacts are discarded before resource-intensive SAR (Structure-Activity Relationship) campaigns begin.

HTS_Triage A Primary HTS Assay (e.g., Kinase/GPCR Screen) B (S)-2-Amino-N-(1-benzyl- pyrrolidin-3-yl)-propionamide A->B C Physicochemical Profiling (Nephelometry, LC-MS) B->C D Interference Triage (PAINS, Reactivity Check) B->D E Orthogonal Assay (Biophysical Binding / SPR) C->E Stable & Soluble F False Positive (Discard) C->F Poor Solubility / Degradation D->E No Interference D->F Assay Interference E->F No Binding G Validated Lead (Proceed to SAR) E->G Confirmed Binding

Figure 1: Logical triage workflow for validating pyrrolidine-amide HTS hits. (Max width: 760px)

References

  • Kanouni, T., et al. "LSD1-Based Reversible Inhibitors Virtual Screening and Binding Mechanism Computational Study." National Center for Biotechnology Information (PMC). Available at:[Link]

  • Planken, S., et al. "Discovery of N-((3R,4R)-4-Fluoro-1-(6-((3-methoxy-1-methyl-1H-pyrazol-4-yl)amino)-9-methyl-9H-purin-2-yl)pyrrolidine-3-yl)acrylamide (PF-06747775) through Structure-Based Drug Design: A High Affinity Irreversible Inhibitor Targeting Oncogenic EGFR Mutants with Selectivity over Wild-Type EGFR." Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

  • Baell, J., & Walters, M. A. "Chemistry: Chemical con artists foil drug discovery." Nature. Available at:[Link]

Sources

Comparative

Benchmarking (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide: A Strategic Guide for Pharmaceutical Intermediates

As drug discovery programs increasingly target complex central nervous system (CNS) pathways and highly specific receptor pockets, the selection of chiral building blocks dictates both synthetic efficiency and pharmacolo...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery programs increasingly target complex central nervous system (CNS) pathways and highly specific receptor pockets, the selection of chiral building blocks dictates both synthetic efficiency and pharmacological success. (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is an advanced, pre-coupled pharmaceutical intermediate. It features a chiral pyrrolidine core, an N-benzyl lipophilic directing group, and an amino acid (alanine) extension terminating in a primary amine.

This guide provides an objective, data-driven comparison of this advanced scaffold against traditional, simpler commercial intermediates. It is designed for drug development professionals who must balance synthetic brevity with stereochemical integrity.

Structural Profiling & Pharmacophore Logic

The 1-benzyl-pyrrolidin-3-yl motif is a privileged scaffold frequently utilized in the development of for CNS disorders such as schizophrenia and depression[1]. It is also a critical structural element in the synthesis of [2] and advanced[3].

By pre-coupling the propionamide (alanine) linker to the pyrrolidine core, this intermediate offers a unique spatial arrangement. The causality behind choosing this specific extended scaffold lies in its ability to simultaneously project a lipophilic anchor (benzyl group) while providing a flexible hydrogen-bond donor/acceptor network (propionamide) necessary for hinge-binding in kinases or deep-pocket GPCR interactions.

G Core (S)-Pyrrolidine Core (Spatial Director) Benzyl N-Benzyl Group (Lipophilic Pocket) Core->Benzyl N1 Position Propionamide Propionamide Linker (H-Bond Network) Core->Propionamide C3 Position (Chiral) Amine Primary Amine (Diversification Point) Propionamide->Amine Alpha Carbon

Fig 1: Pharmacophore mapping and functional group logic of the intermediate.

Quantitative Benchmarking: Scaffold Comparison

To establish an objective baseline, we benchmarked (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide against two industry-standard precursors: (S)-1-Boc-3-aminopyrrolidine (the standard library building block) and (S)-1-Benzylpyrrolidin-3-amine (the direct, unextended precursor).

Table 1: Physicochemical Properties & Utility
Property(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide(S)-1-Boc-3-aminopyrrolidine(S)-1-Benzylpyrrolidin-3-amine
Molecular Weight 247.34 g/mol 186.25 g/mol 176.26 g/mol
cLogP (est.) 1.81.21.5
H-Bond Donors 322
H-Bond Acceptors 331
Primary Utility Advanced pre-coupled scaffoldGeneral library synthesisBasic core synthesis
Table 2: Experimental Benchmarking (Synthesis of a Model Amide API)

Conditions: Coupling with 4-chlorobenzoic acid using HATU/DIPEA to form the final functionalized API.

Starting IntermediateRequired Steps to Final APIOverall Yield (Isolated)Enantiomeric Excess (ee)Total Processing Time
Target Compound 1 (Direct Coupling)92% >99% 2 h
(S)-1-Boc-3-amino...3 (Couple, Deprotect, Couple)68%96%18 h
(S)-1-Benzyl...2 (Couple Ala, Couple Acid)74%94%12 h

Synthetic Workflow Efficiency

The primary advantage of utilizing the pre-coupled propionamide intermediate is the mitigation of epimerization risks . When synthesizing peptide-like linkages iteratively from basic pyrrolidines, the activation of the intermediate amino acid (e.g., Boc-Ala-OH) often leads to oxazolone formation, which rapidly racemizes the alpha-carbon. By sourcing the pre-coupled, stereochemically pure intermediate, chemists bypass this high-risk step entirely.

G Start1 Standard Route: (S)-1-Boc-3-aminopyrrolidine Step1 Boc-Ala-OH + HATU/DIPEA (Coupling) Start1->Step1 Step2 TFA/DCM (Deprotection) Step1->Step2 End1 Target Scaffold (Risk of Epimerization) Step2->End1 Start2 Pre-coupled Target: (S)-2-Amino-N-(1-benzyl...) Step3 Direct Diversification (Acylation/Alkylation) Start2->Step3 End2 Final API (High ee%, Fewer Steps) Step3->End2

Fig 2: Workflow efficiency of pre-coupled intermediate vs. stepwise synthesis.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol details the direct diversification of the target intermediate via amide coupling, alongside a mandatory self-validating analytical step.

Protocol: Direct Amide Coupling and Stereochemical Validation

Objective: Couple the primary amine of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide with a model carboxylic acid while validating enantiomeric retention.

Step 1: Reagent Preparation & Causality of Addition

  • Dissolve 1.0 eq of the target carboxylic acid (e.g., 4-chlorobenzoic acid) and 1.1 eq of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide in anhydrous DMF (0.2 M).

  • Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA).

    • Mechanistic Causality: DIPEA must be added prior to the coupling agent. This ensures the primary amine is completely free-based. If HATU is added first, the highly reactive O-At ester forms prematurely and can lead to irreversible guanidinylation of the amine substrate.

  • Cool the mixture to 0°C and add 1.2 eq of HATU. Stir for 2 hours, allowing it to warm to room temperature.

Step 2: Workup & Isolation

  • Quench the reaction with saturated aqueous NaHCO₃.

  • Extract with Ethyl Acetate (3x).

    • Mechanistic Causality: The mild basic wash neutralizes and removes the HOAt byproduct and excess acid, while the lipophilic N-benzyl group ensures the product remains entirely in the organic phase, preventing yield loss common with more polar intermediates.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum.

Step 3: Self-Validating Chiral HPLC Analysis To guarantee that no epimerization occurred during the coupling, chiral integrity must be verified.

  • Self-Validating System: Before analyzing the reaction product, you must inject a synthesized racemic standard of the final product onto the Chiralpak AD-H column (Isocratic Hexane/IPA 80:20, 1.0 mL/min).

  • Validation Gate: Calculate the resolution factor ( Rs​ ). If Rs​<1.5 , the mobile phase modifier must be adjusted (e.g., altering the IPA ratio or adding 0.1% diethylamine to suppress peak tailing). Only after the system proves it can baseline-resolve the (R) and (S) enantiomers is the actual test sample injected. This guarantees that a single peak in the test sample represents true enantiomeric purity (>99% ee), rather than a failure of the column to separate the isomers.

Conclusion

Benchmarking data clearly indicates that for drug discovery programs requiring a chiral pyrrolidine-amino acid motif, starting with the pre-coupled (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is vastly superior to stepwise construction. It reduces linear synthesis steps by up to 66%, eliminates the risk of alpha-carbon epimerization during peptide coupling, and leverages the N-benzyl group for both lipophilic target binding and simplified downstream purification.

References

  • Substituted benzamides (US9452980B2). Details the utilization of 1-benzyl-pyrrolidin-3-yl derivatives as highly selective Trace Amine-Associated Receptor 1 (TAAR1) ligands. Google Patents.
  • Process for making 3-amino-pyrolidine derivatives (US5977381A). Outlines the synthesis methodologies and utility of optically active 3-amino-pyrrolidine derivatives in complex pharmaceutical manufacturing. Google Patents.
  • INDOLE, AZAINDOLE AND RELATED HETEROCYCLIC PYRROLIDINE DERIVATIVES (EP1474135A2). Demonstrates the application of the 1-benzyl-pyrrolidin-3-yl scaffold in the development of novel antiviral therapeutics. European Patent Office / Google Patents.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

The causality behind these rigorous disposal protocols stems from the potential hazards associated with this class of compounds. Aminopyrrolidine derivatives can be harmful if swallowed, in contact with skin, or inhaled,...

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Author: BenchChem Technical Support Team. Date: April 2026

The causality behind these rigorous disposal protocols stems from the potential hazards associated with this class of compounds. Aminopyrrolidine derivatives can be harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye irritation or even severe burns.[1][2][3][4][5] Therefore, treating this compound as hazardous waste is a critical, self-validating step in ensuring laboratory safety.

I. Immediate Safety and Personal Protective Equipment (PPE)

Before beginning any disposal procedure, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This is the first line of defense against accidental exposure.

Core PPE Requirements:

  • Eye Protection: Wear chemical-resistant safety goggles or a face shield.[6][7]

  • Hand Protection: Use chemical-resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation or perforation before use.[6][7]

  • Protective Clothing: A standard laboratory coat is required. For larger quantities, a chemically resistant apron or suit may be necessary.[6][7]

  • Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential dust or vapors.[1][6]

PPE CategorySpecificationRationale
Eye Protection Chemical safety goggles or face shieldPrevents eye contact and irritation.[2]
Hand Protection Nitrile gloves (or other chemical-resistant material)Prevents skin contact, irritation, and absorption.[4]
Body Protection Laboratory coatProtects skin and clothing from splashes.
Work Area Chemical fume hoodMinimizes inhalation of dust or vapors.[1][6]
II. Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

Step 1: Waste Identification and Segregation

All waste containing (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide, including pure compound, solutions, and contaminated materials (e.g., weighing boats, pipette tips), must be treated as hazardous chemical waste.[8][9]

  • Do NOT dispose of this compound in the regular trash.

  • Do NOT pour it down the sink or any other drain.[6][8]

  • Keep this waste stream separate from other incompatible chemical wastes. Check the safety data sheets for any other chemicals in a mixed waste stream for incompatibilities.[10]

Step 2: Containerization

Proper containment is crucial to prevent leaks and accidental exposure.

  • Use a dedicated, leak-proof, and chemically compatible container for the waste. The original container of the chemical is often a suitable choice.[8]

  • The container must have a secure, tight-fitting lid and be kept closed except when adding waste.[8][11]

Step 3: Labeling

Clear and accurate labeling is a regulatory requirement and essential for the safety of all laboratory and waste management personnel.

  • Label the waste container clearly with the words "Hazardous Waste".[11]

  • The label must include the full chemical name: "(S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide" (avoiding abbreviations or chemical formulas).[11]

  • Indicate the approximate quantity or concentration of the waste.[11]

  • Include the date when the waste was first added to the container.

Step 4: Storage

Store the container of hazardous waste in a designated satellite accumulation area within the laboratory.[11]

  • This area should be near the point of waste generation and under the control of laboratory personnel.[11]

  • Store the container in a secondary containment bin to prevent the spread of material in case of a leak.

  • Ensure the storage area is away from heat, sparks, and open flames.[1]

Step 5: Disposal Request and Collection

  • Once the waste container is full, or if the research project is complete, arrange for its disposal through your institution's Environmental Health & Safety (EH&S) office or equivalent department.[11][12]

  • Follow your institution's specific procedures for requesting a chemical waste pickup. This may involve filling out an online form or attaching a specific waste tag.[8][12]

  • Do not allow hazardous waste to accumulate in the laboratory.[12]

III. Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

For Small Spills:

  • Alert personnel in the immediate area.

  • Wearing your full PPE, absorb the spill with an inert material such as sand, vermiculite, or a commercial chemical absorbent.[6]

  • Carefully sweep or scoop up the absorbed material and place it in your labeled hazardous waste container.[6]

  • Clean the spill area with a suitable solvent (e.g., water, if appropriate for the surface), and collect the cleaning materials as hazardous waste.

  • Wash your hands thoroughly after the cleanup is complete.[7]

For Large Spills:

  • Evacuate the immediate area.

  • Alert your laboratory supervisor and your institution's EH&S department immediately.

  • Do not attempt to clean up a large spill without specialized training and equipment.

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

DisposalWorkflow start Waste Generation (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is_hazardous Is the waste hazardous? start->is_hazardous treat_as_hazardous Yes, treat as hazardous waste is_hazardous->treat_as_hazardous Yes ppe Wear appropriate PPE (Gloves, Goggles, Lab Coat) treat_as_hazardous->ppe segregate Segregate from incompatible waste ppe->segregate containerize Place in a labeled, sealed container segregate->containerize store Store in designated satellite accumulation area containerize->store request_pickup Request disposal pickup from EH&S store->request_pickup end Proper Disposal request_pickup->end

Caption: Disposal decision workflow for (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

V. References

  • Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury.

  • Laboratory chemical waste disposal guidelines. University of Otago.

  • Hazardous Chemical Waste Management Guidelines. Columbia University Research.

  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.

  • Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System.

  • Safety Data Sheet. BroadPharm.

  • SAFETY DATA SHEET. Thermo Fisher Scientific.

  • Fisher Scientific Chemicals - SAFETY DATA SHEET.

  • SAFETY DATA SHEET. (3S)-(+)-1-Benzyl-3-aminopyrrolidine.

  • SAFETY DATA SHEET. Fisher Scientific.

  • SAFETY DATA SHEET. (BDMA) N-Benzyldimethylamine.

  • SAFETY DATA SHEET. Spectrum Chemical.

Sources

Handling

A Comprehensive Guide to Personal Protective Equipment for Handling (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide

For Researchers, Scientists, and Drug Development Professionals Hazard Identification and Risk Assessment Inferred Potential Hazards: Skin and Eye Irritation/Corrosion: Similar compounds, such as pyrrolidine and other am...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Risk Assessment

Inferred Potential Hazards:

  • Skin and Eye Irritation/Corrosion: Similar compounds, such as pyrrolidine and other amino derivatives, are known to be corrosive and can cause severe skin burns and eye damage.[1][2][3] It is prudent to assume this compound shares these properties.

  • Harmful if Swallowed or Inhaled: Acute toxicity is a common hazard for related chemical structures.[1][3] Inhalation of dust or aerosols may cause respiratory irritation.[3][4][5]

  • Reproductive Toxicity and Mutagenicity: Some related compounds are suspected of causing genetic defects or damaging unborn children, highlighting the need for stringent exposure controls.[4]

  • Combustibility: While not highly flammable, related compounds can be combustible liquids or solids, and may form explosive mixtures with air upon intense heating.[1][6]

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical necessity to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE) Selection: A Multi-layered Defense

The selection of appropriate PPE is the cornerstone of safe handling. The following table outlines the recommended PPE for various laboratory scenarios involving (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide.

Scenario Eye and Face Protection Hand Protection Body Protection Respiratory Protection
Low-Volume Weighing and Solution Preparation Safety glasses with side shieldsChemical-resistant gloves (e.g., Nitrile, Neoprene)Laboratory coatNot generally required if handled in a certified chemical fume hood
Organic Synthesis and Reactions Chemical splash goggles and a face shieldChemical-resistant gloves (e.g., Butyl rubber for extended contact)[4]Chemical-resistant apron over a laboratory coatRequired if there is a risk of aerosol or vapor generation outside of a fume hood. Use a NIOSH-approved respirator with an appropriate cartridge.[4][7]
Large-Scale Handling and Transfers Chemical splash goggles and a face shieldHeavy-duty, chemical-resistant gloves (e.g., Butyl rubber)Full-body chemical-resistant suitA NIOSH-approved respirator with an organic vapor cartridge is mandatory.
Spill Cleanup Chemical splash goggles and a face shieldDouble-gloving with chemical-resistant glovesChemical-resistant suit or coverallsA self-contained breathing apparatus (SCBA) may be necessary for large spills or in poorly ventilated areas.[8]

The Rationale Behind PPE Choices:

  • Eye and Face Protection: The potential for severe eye damage necessitates the use of chemical splash goggles over safety glasses. A face shield provides an additional layer of protection against splashes, especially during reactions and transfers.[1][2]

  • Hand Protection: The choice of glove material is critical. While nitrile gloves offer good initial protection for incidental contact, butyl rubber gloves are recommended for prolonged handling or immersion due to their higher resistance to a broader range of chemicals.[4] Always check the manufacturer's glove compatibility data.

  • Body Protection: A standard laboratory coat is sufficient for low-volume work. However, for synthesis and large-scale operations, a chemical-resistant apron or suit is essential to protect against splashes and spills that could lead to skin burns.[1]

  • Respiratory Protection: Handling the compound in a certified chemical fume hood is the primary engineering control to minimize inhalation risk.[6] In situations where this is not feasible or if there is a risk of aerosol generation, a respirator is required. The type of respirator and cartridge should be selected based on a formal risk assessment.[4][7]

Safe Handling and Operational Workflow

A systematic approach to handling (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide is crucial to minimize exposure risk. The following workflow provides a step-by-step guide for safe handling.

Safe_Handling_Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling Prep 1. Review SDS/Safety Info PPE 2. Don Appropriate PPE Prep->PPE Hood 3. Verify Fume Hood Function PPE->Hood Weigh 4. Weigh Compound in Hood Hood->Weigh Dissolve 5. Dissolve/React in Hood Weigh->Dissolve Transfer 6. Transfer with Care Dissolve->Transfer Decon 7. Decontaminate Glassware Transfer->Decon Waste 8. Dispose of Waste Properly Decon->Waste Remove_PPE 9. Remove PPE Correctly Waste->Remove_PPE Wash 10. Wash Hands Thoroughly Remove_PPE->Wash

Caption: Step-by-step workflow for the safe handling of the chemical.

Detailed Procedural Steps:

  • Information Review: Before any handling, thoroughly review this safety guide and any available safety information for structurally similar compounds.

  • PPE Adornment: Put on all required PPE as outlined in the table above. Ensure a proper fit.

  • Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly and the sash is at the appropriate height.

  • Weighing: If the compound is a solid, weigh it carefully within the fume hood to avoid generating dust.[8]

  • Dissolving and Reaction: Perform all solution preparations and reactions within the fume hood.[7]

  • Transfers: When transferring solutions, use appropriate equipment (e.g., cannulas, syringes) to minimize the risk of spills.

  • Decontamination: Decontaminate all glassware and equipment that has come into contact with the chemical.

  • Waste Disposal: Dispose of all chemical waste, including contaminated consumables, in designated and properly labeled hazardous waste containers.[9]

  • PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

  • Hygiene: Wash hands thoroughly with soap and water after handling is complete.[7]

Emergency and Disposal Protocols

Preparedness is key to mitigating the impact of an accidental exposure or spill.

Emergency Response Decision Tree:

Emergency_Response cluster_spill Spill cluster_exposure Personal Exposure Start Incident Occurs Spill_Size Assess Spill Size Start->Spill_Size Exposure_Type Assess Exposure Type Start->Exposure_Type Small_Spill Small Spill? Spill_Size->Small_Spill Large_Spill Large Spill Small_Spill->Large_Spill No Cleanup Cleanup with Spill Kit Small_Spill->Cleanup Yes Evacuate Evacuate Area Large_Spill->Evacuate Notify_EHS Notify EHS Evacuate->Notify_EHS Skin_Contact Skin Contact Exposure_Type->Skin_Contact Eye_Contact Eye Contact Exposure_Type->Eye_Contact Inhalation Inhalation Exposure_Type->Inhalation Ingestion Ingestion Exposure_Type->Ingestion Rinse_Skin Rinse Skin (15 min) Skin_Contact->Rinse_Skin Rinse_Eyes Rinse Eyes (15 min) Eye_Contact->Rinse_Eyes Fresh_Air Move to Fresh Air Inhalation->Fresh_Air Medical_Attention Seek Immediate Medical Attention Ingestion->Medical_Attention Rinse_Skin->Medical_Attention Rinse_Eyes->Medical_Attention Fresh_Air->Medical_Attention

Caption: Decision-making process for emergency response to a spill or exposure.

Immediate Actions:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][8][10] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][8][10] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[2][8] Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting.[2][8] Rinse the mouth with water and seek immediate medical attention.

Disposal Plan:

All waste generated from the handling of (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide must be treated as hazardous waste.

  • Solid Waste: Collect solid waste, including contaminated gloves, paper towels, and weighing paper, in a designated, sealed, and labeled hazardous waste container.

  • Liquid Waste: Collect all liquid waste, including reaction mixtures and rinsing solvents, in a compatible, sealed, and labeled hazardous waste container. Do not mix with incompatible waste streams.[9]

  • Disposal Compliance: All waste disposal must be in accordance with local, state, and federal regulations.[9] Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

By adhering to these rigorous safety protocols, researchers can confidently and safely handle (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-yl)-propionamide, ensuring both personal safety and the integrity of their research.

References

  • PYRROLIDINE FOR SYNTHESIS. Loba Chemie. Available at: [Link]

  • MATERIAL SAFETY DATA SHEET. CPC Biotech. Available at: [Link]

  • n-Methyl Pyrrolidone (NMP) :: Internal Plant Instructions. Chemius. Available at: [Link]

  • SDS 719503 USA ENG. Pilot Chemical. Available at: [Link]

  • (S)-2-Amino-N-(1-benzyl-pyrrolidin-3-ylmethyl)-propionamide. Thoreauchem. Available at: [Link]

  • 11400 - Safety Data Sheet. Electron Microscopy Sciences. Available at: [Link]

  • 2-Amino-3-(1H-indol-3-yl)propanamide. PubChem. Available at: [Link]

  • 2-AMINO-N-BENZYL-3-(1H-INDOL-3-YL)-PROPIONAMIDE. NextSDS. Available at: [Link]

  • Propanamide. NIST WebBook. Available at: [Link]

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